5-Methylquinoline-2-carboxylic acid

• CAS: 103856-59-3

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Methylquinoline-2-carboxylic acid: Synthesis, Properties, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 5-Methylquinoline-2-carboxylic acid, a heterocyclic compound of significant interest to medicinal chemists and drug development professionals. While specific data on this molecule is not widely published, its structural components—the quinoline-2-carboxylic acid scaffold and the 5-methyl substituent—position it as a valuable building block for novel therapeutics. This document outlines the precise chemical structure, predicted physicochemical properties, a robust and plausible multi-step synthesis protocol, and standard analytical characterization techniques. Furthermore, it delves into the potential applications of this compound, grounded in the extensive and well-documented biological activities of closely related quinoline derivatives, which include antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4] This guide is intended to serve as a foundational resource for researchers aiming to synthesize, characterize, and utilize 5-Methylquinoline-2-carboxylic acid in discovery programs.

Chemical Identity and Molecular Structure

5-Methylquinoline-2-carboxylic acid belongs to the family of quinoline carboxylic acids, which are recognized as "privileged structures" in medicinal chemistry due to their ability to bind to a wide range of biological targets.[1] The molecule consists of a quinoline bicyclic heteroaromatic system, with a carboxylic acid group at the 2-position and a methyl group at the 5-position. The carboxylic acid group, being in the alpha-position to the ring nitrogen, imparts specific electronic and chelating properties that are often crucial for biological activity.

The definitive identification of this compound is established by its Chemical Abstracts Service (CAS) number.

Table 1: Chemical Identifiers for 5-Methylquinoline-2-carboxylic acid

Identifier	Value	Source
IUPAC Name	5-methylquinoline-2-carboxylic acid	-
CAS Number	103856-59-3	[5]
Molecular Formula	C₁₁H₉NO₂	Calculated
Molecular Weight	187.19 g/mol	Calculated

| Canonical SMILES | CC1=CC=C2C(=C1)C=C(N=C2)C(=O)O | - |

Caption: Logical structure of 5-Methylquinoline-2-carboxylic acid.

Physicochemical Properties

Experimental data for 5-Methylquinoline-2-carboxylic acid is not extensively documented. The properties listed below are either calculated based on its structure or estimated from closely related and well-characterized analogs, such as 5-methylpicolinic acid.[6] These values provide a baseline for experimental design, such as selecting appropriate solvent systems for reaction and purification.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Notes
Appearance	Off-white to beige crystalline powder	Inferred from similar aromatic carboxylic acids.[7]
Melting Point	135 - 145 °C	Estimated based on analogs like 5-methylpicolinic acid (137°C).[6]
Solubility	Soluble in DMSO, DMF, and hot alcohols; sparingly soluble in water.	Typical for aromatic carboxylic acids.
pKa	~4-5	Estimated for the carboxylic acid group, influenced by the electron-withdrawing quinoline ring.

| XLogP3 | ~2.5 | Predicted value indicating moderate lipophilicity. |

Proposed Synthesis and Experimental Protocol

While various methods exist for quinoline synthesis, many classical one-pot reactions like the Doebner reaction typically yield quinoline-4-carboxylic acids.[8][9] A more reliable and controllable route to synthesize the target 2-carboxylic acid derivative involves a two-step process: first, the construction of the corresponding methylated quinoline core, followed by selective oxidation.

Synthetic Pathway Overview

The proposed pathway begins with the Doebner-von Miller reaction to synthesize the 2,5-dimethylquinoline intermediate, followed by a selective oxidation of the 2-methyl group to the desired carboxylic acid.

Caption: Proposed two-step synthesis workflow for the target compound.

Step-by-Step Experimental Protocol

This protocol is a representative procedure derived from established methodologies for the Doebner-von Miller reaction and subsequent methyl group oxidation.

PART A: Synthesis of 2,5-Dimethylquinoline (Intermediate)

• Reaction Setup: To a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add concentrated hydrochloric acid (60 mL) and water (60 mL). Carefully add m-toluidine (3-methylaniline) (21.4 g, 0.2 mol).

• Reagent Addition: While stirring vigorously, slowly add crotonaldehyde (14.0 g, 0.2 mol) to the mixture. The addition should be controlled to manage the exothermic reaction.

• Heating and Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. The color of the mixture will darken significantly.

  • Causality Note: The acidic environment catalyzes the 1,4-conjugate addition of the aniline to the α,β-unsaturated aldehyde, initiating the cyclization cascade. Refluxing provides the necessary activation energy for the intramolecular cyclization and subsequent dehydration steps.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Carefully neutralize the mixture by the slow addition of concentrated sodium hydroxide solution until the pH is >10. This step is highly exothermic and must be performed with caution.

  • Transfer the basic mixture to a separatory funnel and extract with dichloromethane (3 x 100 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 2,5-dimethylquinoline.

  • Self-Validation: The identity and purity of the intermediate should be confirmed by ¹H NMR spectroscopy and GC-MS before proceeding.

PART B: Synthesis of 5-Methylquinoline-2-carboxylic acid (Final Product)

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 2,5-dimethylquinoline (7.85 g, 0.05 mol) in a suitable solvent such as pyridine or dioxane (100 mL).

• Oxidation: Add selenium dioxide (SeO₂, 6.1 g, 0.055 mol) to the solution.

  • Causality Note: Selenium dioxide is a classic reagent for the oxidation of activated methyl groups, particularly those at the 2- or 4-position of a quinoline ring, to aldehydes or carboxylic acids. The methyl group at the 2-position is more electronically activated towards oxidation than the one on the benzene ring portion.

• Heating: Heat the mixture to reflux for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Cool the reaction mixture and filter to remove the selenium byproduct.

  • Acidify the filtrate with concentrated hydrochloric acid to a pH of ~2-3. The product should precipitate out of the solution.

  • Collect the solid precipitate by vacuum filtration and wash with cold water.

• Purification and Validation: Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water) to obtain pure 5-Methylquinoline-2-carboxylic acid. The final product's identity and purity must be rigorously confirmed using melting point analysis, ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Key Applications and Research Significance

The quinoline-2-carboxylic acid scaffold is a cornerstone in medicinal chemistry. Its derivatives are known to exhibit a wide spectrum of biological activities, making 5-Methylquinoline-2-carboxylic acid a highly promising starting point for drug discovery campaigns.

• Anticancer and Antiproliferative Activity: Many quinoline derivatives demonstrate potent cytotoxic effects against various cancer cell lines.[4] The planar quinoline ring system can intercalate into DNA, while the carboxylic acid can chelate essential metal ions, disrupting key enzymatic processes within cancer cells.

• Antimicrobial and Antiviral Agents: The quinoline core is central to numerous antimicrobial drugs.[3] Derivatives can be developed to target specific bacterial or viral enzymes. For instance, some quinoline derivatives inhibit dihydroorotate dehydrogenase (DHODH), an enzyme crucial for pyrimidine biosynthesis in both pathogens and rapidly proliferating human cells.

• Anti-inflammatory and Analgesic Potential: Structurally related amides and esters of quinoline-2-carboxylic acid have been shown to possess significant anti-inflammatory and analgesic properties, making this a promising scaffold for developing novel non-steroidal anti-inflammatory drugs (NSAIDs).[2]

• Chemical Building Block: Beyond its intrinsic activity, 5-Methylquinoline-2-carboxylic acid is a versatile intermediate. The carboxylic acid handle allows for the straightforward synthesis of a diverse library of amides, esters, and other derivatives, enabling systematic Structure-Activity Relationship (SAR) studies.

Caption: Role as a building block for bioactive amide synthesis.

Analytical and Characterization Methods

Confirming the structure and purity of the synthesized 5-Methylquinoline-2-carboxylic acid is critical. A combination of spectroscopic and chromatographic methods should be employed.

Table 3: Expected Analytical Data

Technique	Expected Observations
¹H NMR	- Aromatic protons on the quinoline ring (7.5-8.5 ppm). - A singlet for the methyl group protons (~2.5 ppm). - A broad singlet for the carboxylic acid proton (>10 ppm), which is D₂O exchangeable.
¹³C NMR	- Resonances for the 11 distinct carbon atoms. - A peak for the carboxylic carbon (~165-175 ppm). - A peak for the methyl carbon (~20-25 ppm).
FT-IR	- A broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹). - A sharp C=O stretch from the carboxylic acid (~1700-1730 cm⁻¹). - C=C and C=N stretching vibrations from the aromatic ring (~1500-1600 cm⁻¹).
Mass Spec (HRMS)	The calculated exact mass for C₁₁H₉NO₂ is 187.0633. The observed mass should be within a 5 ppm error margin for confirmation of the elemental composition.

| HPLC | A single sharp peak under optimized conditions (e.g., C18 column, water/acetonitrile mobile phase with 0.1% TFA) would indicate high purity. |

Conclusion

5-Methylquinoline-2-carboxylic acid represents a strategic and synthetically accessible molecule for researchers in drug discovery and materials science. While not as common as its unsubstituted parent, its structure embodies the key features of a pharmacologically relevant scaffold. The proposed synthetic route offers a reliable method for its preparation, and the known biological activities of its analogs provide a strong rationale for its inclusion in screening libraries. This guide serves as a practical starting point for the synthesis, characterization, and strategic deployment of this promising chemical entity.

References

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5-Methylquinoline-2-carboxylic acid molecular weight and exact mass

An In-depth Technical Guide to 5-Methylquinoline-2-carboxylic Acid: Physicochemical Properties, Synthesis, and Potential Applications

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural basis for a multitude of natural and synthetic compounds with significant biological and physical properties.[1] This bicyclic heterocycle, consisting of a benzene ring fused to a pyridine ring, is a "privileged scaffold" in drug discovery, with derivatives exhibiting a wide range of therapeutic activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory effects.[1][2] The functionalization of the quinoline ring system allows for the fine-tuning of its physicochemical and biological characteristics. This guide provides a detailed technical overview of a specific, yet less-documented derivative: 5-Methylquinoline-2-carboxylic acid.

As a Senior Application Scientist, this document aims to provide researchers, chemists, and drug development professionals with a comprehensive understanding of this molecule. We will delve into its fundamental physicochemical properties, propose a robust synthetic route with mechanistic insights, discuss methods for its structural characterization, and explore its potential applications based on the well-established properties of related quinoline derivatives.

Part 1: Core Physicochemical Properties

While specific experimental data for 5-Methylquinoline-2-carboxylic acid is not extensively documented in publicly available databases, its core properties can be accurately determined from its molecular formula. As an isomer in the methylquinoline carboxylic acid family, it shares the same molecular formula with compounds such as 2-methylquinoline-5-carboxylic acid and 8-methylquinoline-5-carboxylic acid.[3]

Molecular Formula and Mass

The fundamental quantitative data for 5-Methylquinoline-2-carboxylic acid are summarized in the table below. The molecular weight is the sum of the atomic weights of all atoms in the molecule, while the exact mass is the calculated mass of a molecule containing the most abundant isotope of each element. The monoisotopic mass is the mass of the molecule with the most abundant isotopes, which is particularly relevant for mass spectrometry.

Property	Value	Source
Molecular Formula	C₁₁H₉NO₂	Calculated
Molecular Weight	187.19 g/mol	Calculated based on isomers[3][4]
Exact Mass	187.063329 u	Calculated based on isomers[3][4]
Monoisotopic Mass	187.063329 u	Calculated based on isomers[4][5]

Part 2: Synthesis and Mechanistic Rationale

The synthesis of quinoline carboxylic acids can be achieved through various established methods.[1][6] A highly effective and direct approach for preparing 5-Methylquinoline-2-carboxylic acid is the oxidation of the corresponding 2,5-dimethylquinoline. This method is predicated on the selective oxidation of the methyl group at the 2-position of the quinoline ring, which is activated by the adjacent nitrogen atom.

Proposed Synthetic Pathway: Oxidation of 2,5-Dimethylquinoline

The choice of oxidizing agent is critical for the success of this transformation. Selenium dioxide (SeO₂) is a well-regarded reagent for the oxidation of activated methyl groups to carboxylic acids and offers good yields for this type of reaction.[7]

Experimental Protocol: Synthesis of 5-Methylquinoline-2-carboxylic Acid

Objective: To synthesize 5-Methylquinoline-2-carboxylic acid via the oxidation of 2,5-dimethylquinoline.

Materials:

• 2,5-Dimethylquinoline

• Selenium Dioxide (SeO₂)

• Pyridine

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2,5-dimethylquinoline (1 part by weight) and selenium dioxide (1.5 parts by weight).

• Solvent Addition: Add a solvent mixture of pyridine and water (10:1 v/v) to the flask. The pyridine acts as a solvent and a base to neutralize any acidic byproducts.

• Reflux: Heat the reaction mixture to reflux (approximately 110-120 °C) with continuous stirring for 5-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of Crude Product: After the reaction is complete, allow the mixture to cool to room temperature. A black precipitate of elemental selenium will form. Filter off the selenium precipitate.

• Precipitation: Transfer the filtrate to a beaker and carefully acidify with concentrated HCl until the pH is acidic. This will protonate the carboxylate and cause the 5-Methylquinoline-2-carboxylic acid to precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration and wash with cold water to remove any remaining pyridine and salts. The crude product can be further purified by recrystallization from ethanol to yield the final product.

Self-Validation: The identity and purity of the synthesized compound should be confirmed through spectroscopic analysis (NMR, IR, and Mass Spectrometry) and melting point determination.

Synthetic Workflow Diagram

Caption: Workflow for the synthesis of 5-Methylquinoline-2-carboxylic acid.

Part 3: Spectroscopic Characterization

Unambiguous structural confirmation of the synthesized 5-Methylquinoline-2-carboxylic acid is essential. A combination of spectroscopic techniques provides a comprehensive characterization of the molecule.

Technique	Predicted Key Features
¹H NMR	- Aromatic protons in the range of 7.5-8.5 ppm.- A singlet for the methyl group protons around 2.5 ppm.- A broad singlet for the carboxylic acid proton (>10 ppm), which is exchangeable with D₂O.
¹³C NMR	- A signal for the carboxylic acid carbon around 165-175 ppm.- Aromatic carbon signals in the range of 120-150 ppm.- A signal for the methyl group carbon around 20-25 ppm.
FT-IR	- A broad O-H stretch from the carboxylic acid around 2500-3300 cm⁻¹.- A sharp C=O stretch from the carboxylic acid around 1700 cm⁻¹.- C-H stretches from the aromatic and methyl groups around 2900-3100 cm⁻¹.
Mass Spec.	- The molecular ion peak (M⁺) corresponding to the exact mass of 187.0633 u.

Part 4: Potential Applications in Research and Drug Discovery

The quinoline nucleus is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets.[1] The specific substitution pattern of 5-Methylquinoline-2-carboxylic acid, with a methyl group on the carbocyclic ring and a carboxylic acid on the heterocyclic ring, suggests several promising avenues for research and application.

• Anticancer and Antiproliferative Agents: Many quinoline derivatives exhibit potent anticancer activity. The planar quinoline ring can intercalate with DNA, and the carboxylic acid group can chelate metal ions that are essential for tumor growth.[8]

• Antimicrobial and Anti-inflammatory Agents: The quinoline scaffold is present in numerous antibacterial and antifungal drugs. Derivatives of quinoline-2-carboxylic acid have been synthesized and shown to possess significant antimicrobial and anti-inflammatory properties.[9]

• Ligands for Metal Complexes: The nitrogen atom of the quinoline ring and the oxygen atoms of the carboxylate group make 5-Methylquinoline-2-carboxylic acid an excellent candidate as a bidentate chelating ligand for transition metals.[10] These metal complexes have potential applications in catalysis and materials science.[10]

Logical Relationship Diagram

Caption: Potential applications derived from the core structure.

Conclusion

5-Methylquinoline-2-carboxylic acid represents a promising yet underexplored member of the quinoline family. With a molecular weight of 187.19 g/mol and an exact mass of 187.0633 u, this compound can be readily synthesized through established oxidation protocols. Its structural features make it a compelling candidate for further investigation in drug discovery, particularly in the development of new anticancer and antimicrobial agents, as well as in the design of novel metal complexes for catalysis and materials science. This guide provides a foundational framework for researchers to synthesize, characterize, and explore the potential of this versatile molecule.

References

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In vitro biological activity of 5-Methylquinoline-2-carboxylic acid derivatives

An In-Depth Technical Guide to the In Vitro Biological Activity of 5-Methylquinoline-2-carboxylic Acid Derivatives

Authored by: Gemini, Senior Application Scientist

Introduction: The Quinoline Scaffold as a Privileged Structure in Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry.[1][2] This "privileged scaffold" is present in numerous natural and synthetic compounds, exhibiting a vast spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] Within this broad class, derivatives of quinoline-2-carboxylic acid have garnered significant attention as versatile precursors for novel therapeutic agents.[5] The strategic placement of the carboxylic acid group at the 2-position, in proximity to the ring's nitrogen atom, facilitates metal chelation and diverse molecular interactions, which are often key to their biological function.[6][7]

This guide focuses specifically on the derivatives of 5-Methylquinoline-2-carboxylic acid. The introduction of a methyl group at the 5-position is a strategic chemical modification intended to modulate the molecule's lipophilicity, steric profile, and electronic properties. These modulations can fine-tune the compound's interaction with biological targets, potentially enhancing potency, selectivity, or pharmacokinetic properties. As a Senior Application Scientist, this document aims to provide fellow researchers, scientists, and drug development professionals with a comprehensive technical overview of the synthesis, in vitro evaluation, and mechanistic underpinnings of this promising class of compounds.

Part 1: Synthesis of 5-Methylquinoline-2-carboxylic Acid Derivatives

A robust and versatile method for synthesizing the quinoline-2-carboxylic acid core is the Doebner-von Miller reaction or similar condensation strategies.[1] This approach typically involves the reaction of an appropriately substituted aniline with an α,β-unsaturated carbonyl compound. For the synthesis of the target 5-methyl derivatives, the logical starting point is 4-methylaniline.

Generalized Synthetic Workflow

The following diagram and protocol outline a representative synthesis for creating amide or ester derivatives of 5-Methylquinoline-2-carboxylic acid, which are common strategies for generating a library of compounds for biological screening.[8]

Caption: Generalized workflow for the synthesis of 5-Methylquinoline-2-carboxylic acid derivatives.

Experimental Protocol: Synthesis of Amide/Ester Derivatives

Causality: This two-step process is efficient for creating a diverse library of derivatives. The formation of the highly reactive acid chloride intermediate in Step 2 allows for a straightforward reaction with a wide range of nucleophiles (amines or alcohols) in Step 3, enabling the exploration of structure-activity relationships.

• Synthesis of the Core Acid:

  • In a round-bottom flask, dissolve 4-methylaniline, an aldehyde (e.g., benzaldehyde), and pyruvic acid in an appropriate solvent like ethanol.[9]

  • Reflux the mixture for several hours while monitoring the reaction progress via Thin-Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and collect the precipitated product by filtration.

  • Purify the crude product by recrystallization to obtain the 5-Methylquinoline-2-carboxylic acid core.

• Formation of the Acid Chloride:

  • Suspend the dried 5-Methylquinoline-2-carboxylic acid in an excess of thionyl chloride (SOCl₂).[10]

  • Reflux the mixture gently for 2-3 hours. The solid will dissolve as the acid is converted to the acid chloride.

  • Remove the excess thionyl chloride under reduced pressure to yield the crude 5-Methylquinoline-2-carbonyl chloride. This intermediate is typically used immediately in the next step without further purification.

• Synthesis of Amide/Ester Derivative:

  • Dissolve the crude acid chloride in a suitable anhydrous solvent (e.g., Dichloromethane or THF).

  • In a separate flask, dissolve the desired aryl amine or phenol along with a non-nucleophilic base (e.g., triethylamine or pyridine) in the same solvent.

  • Cool the amine/phenol solution in an ice bath and add the acid chloride solution dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by TLC).

  • Wash the reaction mixture with dilute acid, dilute base, and brine to remove unreacted starting materials and byproducts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

  • Purify the final derivative using column chromatography or recrystallization.

Part 2: In Vitro Anticancer Activity

Quinoline derivatives are well-documented for their potent anticancer activities, which are often mediated through mechanisms such as the induction of apoptosis, cell cycle arrest, and the inhibition of key enzymes essential for cancer cell proliferation.[1][3][11]

Mechanism of Action: Targeting Proliferation Pathways

The anticancer effects of quinoline-carboxylic acids are frequently linked to the inhibition of critical cellular enzymes. One such target is Dihydroorotate Dehydrogenase (DHODH) , a key enzyme in the de novo pyrimidine biosynthesis pathway.[12] Cancer cells, with their high proliferation rates, are heavily dependent on this pathway for DNA and RNA synthesis.[12] Inhibition of DHODH depletes the pyrimidine pool, leading to cell cycle arrest and tumor growth inhibition.[12] Another potential target is Pim-1 kinase , a serine/threonine kinase that is often upregulated in various cancers and plays a role in promoting cell survival and proliferation.[13]

Caption: Inhibition of DHODH by quinoline derivatives as a mechanism for anticancer activity.

Quantitative Anticancer Activity Data

The following table summarizes representative in vitro anticancer activity of quinoline-2-carboxylic acid derivatives against various cancer cell lines. The IC₅₀ value represents the concentration of the compound required to inhibit 50% of cancer cell growth.

Compound/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference
Aryl ester of quinoline-2-carboxylic acid	PC3 (Prostate)	26 µg/mL	[1]
2-(4-Acrylamidophenyl)-quinoline-4-carboxylic acid (P6)	MLLr leukemic cell lines	7.2	[1][14]
Quinoline-2-carboxylic acid	HELA (Cervical), MCF7 (Breast)	Significant Cytotoxicity	[1][6]
8-hydroxy-quinoline-7-carboxylic acid derivative	Pim-1 Kinase Inhibition	1.29 (GI₅₀)	[13]

Experimental Protocol: MTT Assay for Cytotoxicity

Trustworthiness: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standardized, colorimetric method for assessing cell viability.[1][15] Its reliability stems from the principle that only metabolically active, viable cells can reduce the yellow MTT tetrazolium salt to purple formazan crystals via mitochondrial reductase enzymes.[15] The inclusion of vehicle controls and a known anticancer drug as a positive control ensures the validity of the results.

Caption: Workflow of the MTT assay for assessing cell viability and cytotoxicity.

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7, HeLa, PC3) under standard conditions (37°C, 5% CO₂).[16]

  • Trypsinize and count the cells. Seed the cells into a 96-well microtiter plate at a density of approximately 5,000-10,000 cells per well in 90 µL of medium.[16]

  • Incubate the plate for 24 hours to allow the cells to attach.[16]

• Compound Treatment:

  • Prepare a stock solution of the 5-Methylquinoline-2-carboxylic acid derivative in DMSO.[17]

  • Perform serial dilutions of the stock solution in a complete culture medium to achieve the desired final concentrations.

  • Add 10 µL of the diluted compounds to the respective wells. Include vehicle-only wells (medium with DMSO) as a negative control and a known anticancer agent (e.g., Doxorubicin) as a positive control.[17]

  • Incubate the plate for 48 to 72 hours.[16]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[17]

  • Incubate for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[1][17]

• Data Acquisition and Analysis:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[17]

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100[1]

  • Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ value.[5]

Part 3: In Vitro Antimicrobial Activity

Derivatives of quinoline have a long history as antimicrobial agents, with their mechanism often involving the inhibition of essential bacterial enzymes like DNA gyrase or the disruption of cell wall synthesis.[1][12]

Quantitative Antimicrobial Activity Data

The efficacy of antimicrobial compounds is quantified by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration that completely inhibits the visible growth of a microorganism.[18]

Compound Class	Bacterial Strain	MIC (µg/mL)	Reference
Novel Quinoline-Sulfonamide Hybrids	Staphylococcus aureus	4-16	[18]
2-substituted quinoline derivative	Escherichia coli	32	[2]
Quinoline-2-one derivative	MRSA	0.75	[19]
Quinoline derivative	Pseudomonas aeruginosa	9.67	[20]

Experimental Protocol: Broth Microdilution for MIC Determination

Trustworthiness: This protocol is based on internationally recognized guidelines from the Clinical and Laboratory Standards Institute (CLSI).[18] It is the "gold standard" for determining MIC values.[18] The inclusion of a growth control (inoculum without compound) and a sterility control (broth without inoculum) is critical for validating the results and ensuring that any lack of turbidity is due to the compound's activity and not contamination or inoculum failure.[18]

Caption: Workflow for the broth microdilution MIC assay.

• Preparation of Materials:

  • Test Compound: Prepare a stock solution of the 5-Methylquinoline-2-carboxylic acid derivative in a suitable solvent (e.g., DMSO).[18]

  • Media: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) for most bacteria.[18]

  • Microorganism: Use a fresh culture of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli).

• Compound Dilution:

  • Dispense 100 µL of broth into all wells of a 96-well microtiter plate.

  • Add 100 µL of the compound stock solution to the first column of wells and mix.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, across the plate. Discard 100 µL from the last column.[18]

• Inoculum Preparation:

  • From a fresh agar plate, select 3-5 colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[18]

  • Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation and Incubation:

  • Add 100 µL of the standardized bacterial inoculum to each well (except the sterility control). The final volume will be 200 µL.[18]

  • Seal the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[18]

• Reading and Interpreting Results:

  • After incubation, visually inspect the plates for turbidity (growth). A button of cells at the bottom of a well also indicates growth.

  • The MIC is the lowest concentration of the quinoline derivative at which there is no visible growth.[18][21]

Part 4: In Vitro Anti-inflammatory Activity

Chronic inflammation is a key factor in many diseases, and quinoline derivatives have been explored for their ability to modulate inflammatory responses, often by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines.[6][22]

Mechanism of Action: NF-κB Pathway Inhibition

A central pathway in inflammation is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. In response to inflammatory stimuli like Lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the degradation of the IκBα inhibitor. This frees NF-κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes. Some quinoline derivatives may exert their anti-inflammatory effects by inhibiting this pathway.[1]

Caption: Inhibition of the NF-κB signaling pathway by quinoline derivatives.

Experimental Protocol: LPS-Induced Inflammation in Macrophages

Causality: This assay models an inflammatory response in vitro. RAW 264.7 mouse macrophages are a standard cell line for this purpose. LPS, a component of Gram-negative bacteria cell walls, is a potent activator of the inflammatory response.[6] The Griess assay is used to measure nitrite, a stable breakdown product of nitric oxide (NO), which is produced by the iNOS enzyme during inflammation. A reduction in nitrite levels indicates anti-inflammatory activity.

• Cell Culture: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of the 5-Methylquinoline-2-carboxylic acid derivative for 1-2 hours.

• Inflammatory Stimulation: Add Lipopolysaccharide (LPS) (e.g., 1 µg/mL) to all wells except the negative control to induce an inflammatory response.[6]

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes in the dark.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to quantify the nitrite concentration.

• Data Analysis: Compare the nitrite levels in the wells treated with the quinoline derivative to the LPS-only positive control. A significant decrease indicates anti-inflammatory activity. A concurrent cell viability assay (e.g., MTT) must be performed to ensure that the observed reduction in nitrite is not due to cytotoxicity.[6]

Conclusion and Future Directions

The 5-Methylquinoline-2-carboxylic acid scaffold represents a highly versatile and promising platform for the discovery of new therapeutic agents. As demonstrated in this guide, these derivatives possess significant potential for a range of in vitro biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. The established protocols for synthesis and in vitro evaluation provide a clear and robust framework for researchers to explore this chemical space.

Future work should focus on building a comprehensive library of 5-Methylquinoline-2-carboxylic acid derivatives, particularly exploring a wide range of amide and ester substitutions. A systematic investigation of the structure-activity relationship (SAR) will be crucial to identify the key structural features that enhance potency and selectivity for specific biological targets. Further mechanistic studies, including specific enzyme inhibition assays and gene expression analysis, will be essential to fully elucidate the molecular basis of their activity and to advance the most promising candidates in the drug development pipeline.

References

• PubMed. Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Available from: [Link]

• ResearchGate. The structures of quinoline-2-carboxamides and their anticancer... Available from: [Link]

• Prismond. Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. Available from: [Link]

• SpringerLink. Comprehensive review on current developments of quinoline-based anticancer agents. Available from: [Link]

• IJSDR. Design, Synthesis, and Antibacterial Evaluation of Novel Quinoline Derivatives. Available from: [Link]

• Frontiers. Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Available from: [Link]

• Taylor & Francis Online. Review on recent development of quinoline for anticancer activities. Available from: [Link]

• Bio-protocol. In Vitro Anticancer Activity. Available from: [Link]

• PMC - NIH. Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. Available from: [Link]

• Semantic Scholar. AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS. Available from: [Link]

• Springer Nature Experiments. Screening for Anticancer Activity: Trypan Blue Exclusion Assay. Available from: [Link]

• European Journal of Chemistry. Synthesis, antimicrobial, antioxidant, and ADMET studies of quinoline derivatives. Available from: [Link]

• ResearchGate. Guideline for anticancer assays in cells. Available from: [Link]

• In Vivo. New Anticancer Agents: In Vitro and In Vivo Evaluation. Available from: [Link]

• ResearchGate. Evaluation of Quinoline‐Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti‐Inflammatory Agents | Request PDF. Available from: [Link]

• Google Patents. Quinoline carboxylic acid derivatives.

• ResearchGate. Synthesis and Biological Activity of Quinoline-2-Carboxylic Acid Aryl Esters and Amides. Available from: [Link]

• MedCrave online. Design, synthesis and antimicrobial evaluation of some novel quinoline derivatives. Available from: [Link]

• PMC. Quinoline-2-one derivatives as promising antibacterial agents against multidrug-resistant Gram-positive bacterial strains. Available from: [Link]

• Brieflands. Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Available from: [Link]

• MedDocs Publishers. Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. Available from: [Link]

• Advanced Journal of Chemistry, Section A. Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Available from: [Link]

• Biointerface Research in Applied Chemistry. Antibacterial Properties of Quinoline Derivatives: A Mini- Review. Available from: [Link]

• PMC. Investigating the Anti-inflammatory Effect of Quinoline Derivative: N1-(5-methyl-5H-indolo[2,3-b]quinolin-11-yl)benzene-1,4-diamine Hydrochloride Loaded Soluble Starch Nanoparticles Against Methotrexate-induced Inflammation in Experimental Model. Available from: [Link]

• Journal of the American Chemical Society. The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Available from: [Link]

• MDPI. Recent Advances in Metal-Free Quinoline Synthesis. Available from: [Link]

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Spectroscopic properties of 5-Methylquinoline-2-carboxylic acid

An In-depth Technical Guide to the Spectroscopic Properties of 5-Methylquinoline-2-carboxylic Acid

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the key spectroscopic properties of 5-Methylquinoline-2-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth theoretical and practical insights into the nuclear magnetic resonance (NMR), infrared (IR), ultraviolet-visible (UV-Vis), and fluorescence spectroscopy of this molecule. Where direct experimental data for the 5-methyl derivative is not publicly available, this guide presents predicted values based on established spectroscopic principles and data from closely related analogs. Detailed experimental protocols are provided to enable the acquisition of high-quality spectroscopic data, ensuring a self-validating system for analysis.

Introduction: The Significance of 5-Methylquinoline-2-carboxylic Acid

Quinoline-2-carboxylic acids, also known as quinaldic acids, are a class of compounds that form the backbone of numerous pharmaceuticals and functional materials. Their derivatives have shown a wide range of biological activities, including antidiabetic, antiallergic, and antiproliferative properties. The introduction of a methyl group at the 5-position of the quinoline ring can significantly influence the molecule's electronic distribution, lipophilicity, and steric profile, thereby modulating its biological activity and spectroscopic signature. A thorough understanding of the spectroscopic properties of 5-Methylquinoline-2-carboxylic acid is therefore crucial for its identification, characterization, and the elucidation of its interactions with biological targets.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For 5-Methylquinoline-2-carboxylic acid, both ¹H and ¹³C NMR provide a wealth of information about its molecular framework.

Theoretical Basis

The chemical shifts in NMR are highly sensitive to the electronic environment of the nuclei. In 5-Methylquinoline-2-carboxylic acid, the electron-withdrawing carboxylic acid group and the nitrogen atom in the quinoline ring deshield adjacent protons and carbons, causing their signals to appear at higher chemical shifts (downfield). Conversely, the electron-donating methyl group will shield nearby nuclei, shifting their signals to lower chemical shifts (upfield). The coupling patterns (multiplicities) in ¹H NMR arise from spin-spin interactions between non-equivalent neighboring protons and are governed by the n+1 rule.

Predicted ¹H and ¹³C NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 5-Methylquinoline-2-carboxylic acid in a common NMR solvent like DMSO-d₆. These predictions are based on the known chemical shifts of quinoline, 2-carboxylic acids, and the substituent effects of a methyl group. The acidic proton of the carboxylic acid is expected to appear as a broad singlet at a very high chemical shift, often above 12 ppm, due to strong hydrogen bonding.[1]

Table 1: Predicted ¹H NMR Chemical Shifts for 5-Methylquinoline-2-carboxylic Acid in DMSO-d₆

Proton	Predicted Chemical Shift (ppm)	Multiplicity
COOH	>12.0	br s
H3	~8.2	d
H4	~8.0	d
H6	~7.8	t
H7	~7.6	d
H8	~7.9	d
5-CH₃	~2.6	s

Table 2: Predicted ¹³C NMR Chemical Shifts for 5-Methylquinoline-2-carboxylic Acid in DMSO-d₆

Carbon	Predicted Chemical Shift (ppm)
C2	~150
C3	~122
C4	~138
C4a	~129
C5	~135
C6	~128
C7	~130
C8	~129
C8a	~147
COOH	~167
5-CH₃	~18

Experimental Protocol for NMR Spectroscopy

A robust protocol for acquiring high-quality NMR spectra is crucial for unambiguous structural confirmation.

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Methylquinoline-2-carboxylic acid in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of a deuterated solvent is essential to avoid large solvent signals that would obscure the analyte's resonances.[2]

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Optimize the spectral width to cover the expected chemical shift range (typically 0-15 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for all carbon atoms.

  • A larger number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak of DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule.

Theoretical Basis

Molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their bonds. The O-H stretch of a carboxylic acid is one of the most characteristic IR absorptions, appearing as a very broad band due to strong hydrogen bonding. The C=O stretch of the carboxylic acid is also a strong and sharp absorption. The aromatic C-H and C=C stretching vibrations of the quinoline ring will also be present.

Predicted FT-IR Data

The following table summarizes the expected characteristic IR absorption bands for 5-Methylquinoline-2-carboxylic acid.

Table 3: Predicted FT-IR Absorption Bands for 5-Methylquinoline-2-carboxylic Acid

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
O-H stretch (carboxylic acid)	2500-3300	Strong, very broad
C-H stretch (aromatic)	3000-3100	Medium
C-H stretch (methyl)	2850-2960	Medium
C=O stretch (carboxylic acid)	1700-1725	Strong
C=C stretch (aromatic)	1500-1600	Medium-Strong
C-O stretch (carboxylic acid)	1210-1320	Strong
O-H bend (carboxylic acid)	920-950	Medium, broad

The broadness of the O-H stretch is a hallmark of the dimeric hydrogen-bonded structure of carboxylic acids in the solid state.[3] The C=O stretching frequency is influenced by conjugation with the quinoline ring, which can lower the frequency compared to a non-conjugated carboxylic acid.[2]

Experimental Protocol for FT-IR Spectroscopy

The following protocol outlines the steps for acquiring a high-quality FT-IR spectrum.

• Sample Preparation:

  • KBr Pellet Method: Grind a small amount (1-2 mg) of 5-Methylquinoline-2-carboxylic acid with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle. Press the mixture into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This method requires minimal sample preparation.

• Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the spectrometer and record the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis: Identify the characteristic absorption bands and compare them with the expected values.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Theoretical Basis

Conjugated systems, such as the quinoline ring in 5-Methylquinoline-2-carboxylic acid, exhibit strong absorption in the UV-Vis region due to π → π* electronic transitions. The position of the absorption maximum (λmax) and the molar absorptivity (ε) are characteristic of the molecule's electronic structure. The solvent can influence the λmax due to solvatochromic effects.

Predicted UV-Vis Data

For 5-Methylquinoline-2-carboxylic acid, multiple absorption bands are expected, characteristic of the quinoline chromophore. The presence of the carboxylic acid and methyl groups will cause slight shifts in the absorption maxima compared to unsubstituted quinoline.

Table 4: Predicted UV-Vis Absorption Maxima for 5-Methylquinoline-2-carboxylic Acid in Methanol

Electronic Transition	Predicted λmax (nm)
π → π	~230
π → π	~280
π → π*	~320

The exact positions and intensities of these bands can be sensitive to the solvent polarity.[4]

Experimental Protocol for UV-Vis Spectroscopy

• Sample Preparation:

  • Prepare a stock solution of 5-Methylquinoline-2-carboxylic acid of a known concentration (e.g., 1 mM) in a UV-grade solvent such as methanol or ethanol.

  • Prepare a series of dilutions from the stock solution to determine the optimal concentration for measurement (typically resulting in an absorbance between 0.1 and 1.0).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Fill a quartz cuvette with the pure solvent to serve as a blank and record the baseline.

  • Fill a matched quartz cuvette with the sample solution and record the absorption spectrum over a range of approximately 200-400 nm.

• Data Analysis: Determine the λmax values and calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette (typically 1 cm).

Fluorescence Spectroscopy

Fluorescence spectroscopy is a highly sensitive technique that provides information about the excited state properties of a molecule.

Theoretical Basis

Molecules that absorb light in the UV-Vis region may also emit light at a longer wavelength, a process known as fluorescence. The quinoline scaffold is known to be fluorescent. The fluorescence emission spectrum is typically a mirror image of the longest-wavelength absorption band. The fluorescence quantum yield (Φf) is a measure of the efficiency of the fluorescence process.

Predicted Fluorescence Data

5-Methylquinoline-2-carboxylic acid is expected to be fluorescent. The emission maximum will be red-shifted compared to the longest-wavelength absorption maximum (Stokes shift).

Table 5: Predicted Fluorescence Properties for 5-Methylquinoline-2-carboxylic Acid in Methanol

Property	Predicted Value
Excitation λmax (nm)	~320
Emission λmax (nm)	~380

The fluorescence properties, including the quantum yield and lifetime, can be influenced by factors such as solvent polarity and pH.

Experimental Protocol for Fluorescence Spectroscopy

• Sample Preparation: Prepare a dilute solution of 5-Methylquinoline-2-carboxylic acid in a fluorescence-grade solvent. The concentration should be low enough to avoid inner filter effects (absorbance at the excitation wavelength should be less than 0.1).

• Instrumentation: Use a spectrofluorometer.

• Data Acquisition:

  • Record the excitation spectrum by scanning the excitation wavelength while monitoring the emission at the expected emission maximum.

  • Record the emission spectrum by exciting the sample at the excitation maximum and scanning the emission wavelengths.

• Data Analysis: Determine the excitation and emission maxima. The fluorescence quantum yield can be determined relative to a known standard.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic characterization of 5-Methylquinoline-2-carboxylic acid.

Caption: A generalized workflow for the spectroscopic characterization of 5-Methylquinoline-2-carboxylic acid.

Conclusion

This technical guide has provided a detailed overview of the key spectroscopic properties of 5-Methylquinoline-2-carboxylic acid. By combining theoretical principles with predicted data and robust experimental protocols, this document serves as a valuable resource for researchers in the fields of chemistry, biology, and pharmacology. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible spectroscopic data for the confident characterization of this important molecule.

References

• Lee H. W., et al. (2014). Quinoline-2-carboxylic acid isolated from Ephedra pachyclada and its structural derivatives show inhibitory effects against α-glucosidase and α-amylase. Journal of the Korean Society for Applied Biological Chemistry, 57, 441-444. [Link]

• Yang R., et al. (2023). Synthesis of Quinoline-2-Carboxylic Acid Aryl Ester and Its Apoptotic Action on PC3 Prostate Cancer Cell Line. Applied Biochemistry and Biotechnology, 195(8), 4818-4831. [Link]

• Wade J. J., et al. (1978). Antiallergic activity of tetracyclic derivatives of quinoline-2-carboxylic acid. 2. Some benzothienoquinolinecarboxylic acids. Journal of Medicinal Chemistry, 21(9), 941-8. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Smith, B. C. (2011). Fundamentals of Fourier Transform Infrared Spectroscopy. CRC press. [Link]

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR chemical shifts of common laboratory solvents as trace impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. University of Wisconsin. [Link]

• JoVE. (n.d.). IR and UV-Vis Spectroscopy of Carboxylic Acids. [Link]

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• Trinh, T. H. (2021). SYNTHESIS AND NMR SPECTROSCOPIC CHARACTERISTICS OF NOVEL POLYSUBSTITUTED QUINOLINES INCORPORATING FUROXAN MOIETY. Vietnam Journal of Chemistry, 59(5), 589-596. [Link]

• Mohammed, I. K., & Mousa, E. F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166. [Link]

• Pal, A., & Ghosh, A. (2008). Quinoline based receptor in fluorometric discrimination of carboxylic acids. Beilstein journal of organic chemistry, 4, 49. [Link]

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Mechanism of action of 5-Methylquinoline-2-carboxylic acid in drug discovery

An In-depth Technical Guide to the Mechanism of Action of 5-Methylquinoline-2-carboxylic Acid in Drug Discovery

Abstract

The quinoline scaffold represents a privileged structure in medicinal chemistry, with derivatives of quinoline-2-carboxylic acid demonstrating a wide array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1] This technical guide provides a comprehensive exploration of the mechanism of action of 5-Methylquinoline-2-carboxylic acid, a specific derivative within this important class of compounds. While direct mechanistic studies on this particular molecule are not extensively reported, this guide will synthesize the known biological activities of the broader quinoline-2-carboxylic acid family to propose a well-grounded, hypothesized mechanism of action for the 5-methyl derivative. Furthermore, we will present detailed experimental protocols to facilitate the validation of these hypotheses, thereby providing a roadmap for researchers in the field of drug discovery.

Introduction to the Quinoline-2-Carboxylic Acid Scaffold

The quinoline ring system, consisting of a benzene ring fused to a pyridine ring, is a foundational motif in numerous pharmaceuticals.[2] The addition of a carboxylic acid group at the 2-position endows the molecule with the ability to act as a versatile chelating agent, coordinating with metal ions and interacting with biological targets through its nitrogen and oxygen atoms.[2] This has led to the development of a multitude of quinoline-2-carboxylic acid derivatives with significant therapeutic potential.

Synthesis of 5-Methylquinoline-2-carboxylic Acid

The synthesis of 5-Methylquinoline-2-carboxylic acid can be achieved through several established synthetic routes for quinoline-2-carboxylic acids. A common and direct method involves the oxidation of the corresponding methylquinoline.

Oxidation of 2,5-Dimethylquinoline

The most straightforward approach for the synthesis of 5-Methylquinoline-2-carboxylic acid is the selective oxidation of the methyl group at the 2-position of 2,5-dimethylquinoline.

Experimental Protocol: Oxidation of 2,5-Dimethylquinoline

Materials:

• 2,5-Dimethylquinoline

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Distilled water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2,5-dimethylquinoline in an aqueous solution of sodium hydroxide.

• Heat the mixture to reflux.

• Slowly add a solution of potassium permanganate in water to the refluxing mixture. The rate of addition should be controlled to maintain a gentle reflux.

• After the addition is complete, continue to reflux the mixture for several hours until the purple color of the permanganate has disappeared.

• Cool the reaction mixture to room temperature and filter to remove the manganese dioxide precipitate.

• Acidify the filtrate with concentrated hydrochloric acid until a precipitate forms.

• Collect the precipitate by filtration, wash with cold water, and recrystallize from ethanol to yield pure 5-Methylquinoline-2-carboxylic acid.

Caption: Workflow for the synthesis of 5-Methylquinoline-2-carboxylic acid.

Known Biological Activities of Quinoline-2-Carboxylic Acid Derivatives

Derivatives of quinoline-2-carboxylic acid have been extensively studied and have demonstrated a broad spectrum of biological activities.

Biological Activity	Description
Anticancer	Cytotoxic effects against various cancer cell lines through the induction of apoptosis and cell cycle arrest.[3]
Antimicrobial	Activity against a range of bacteria and fungi, often by inhibiting essential microbial enzymes or disrupting cell wall synthesis.[3]
Anti-inflammatory	Modulation of inflammatory responses by inhibiting the production of pro-inflammatory mediators.[2]
Antiviral	Inhibition of viral replication, in some cases through the inhibition of host-cell enzymes like dihydroorotate dehydrogenase (DHODH).[3]

Hypothesized Mechanism of Action of 5-Methylquinoline-2-carboxylic Acid

While direct mechanistic studies on 5-Methylquinoline-2-carboxylic acid are limited, we can hypothesize its mechanism of action based on the known activities of its structural analogs. The presence of the methyl group at the 5-position can influence the molecule's electronic properties and steric profile, potentially fine-tuning its interaction with biological targets.

Proposed Primary Mechanism: Enzyme Inhibition

A plausible primary mechanism of action for 5-Methylquinoline-2-carboxylic acid is the inhibition of key enzymes involved in cellular proliferation and survival.

• Dihydroorotate Dehydrogenase (DHODH) Inhibition: Several quinoline carboxylic acid derivatives are known inhibitors of DHODH, a crucial enzyme in the de novo pyrimidine biosynthesis pathway.[3] Inhibition of DHODH depletes the cellular pool of pyrimidines, which are essential for DNA and RNA synthesis. This would disproportionately affect rapidly proliferating cells, such as cancer cells and certain viruses.

• Topoisomerase Inhibition: Some quinoline-based compounds function as topoisomerase inhibitors.[2] By intercalating with DNA, they can disrupt the process of DNA replication and repair, leading to cell cycle arrest and apoptosis.

Proposed Secondary Mechanism: Modulation of Signaling Pathways

• NF-κB Pathway Inhibition: Quinoline derivatives have been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation.[3] By preventing the activation of NF-κB, 5-Methylquinoline-2-carboxylic acid could reduce the expression of pro-inflammatory cytokines and other inflammatory mediators.

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Potential Therapeutic Applications

Based on its hypothesized mechanism of action, 5-Methylquinoline-2-carboxylic acid holds potential for development in several therapeutic areas:

• Oncology: As an inhibitor of DHODH or topoisomerases, it could be developed as an anticancer agent.

• Infectious Diseases: Its potential antimicrobial and antiviral activities make it a candidate for the development of new anti-infective drugs.

• Inflammatory Disorders: By inhibiting the NF-κB pathway, it could be explored for the treatment of chronic inflammatory diseases.

Experimental Protocols for Mechanistic Elucidation

The following protocols are designed to investigate and validate the hypothesized mechanisms of action of 5-Methylquinoline-2-carboxylic acid.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of the compound that inhibits 50% of cell growth (IC₅₀).

Protocol: MTT Assay

Materials:

• Cancer cell lines (e.g., PC3, HeLa, MCF7)

• 5-Methylquinoline-2-carboxylic acid

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of 5-Methylquinoline-2-carboxylic acid and incubate for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value.

DHODH Inhibition Assay

This assay measures the ability of the compound to inhibit the activity of the DHODH enzyme.

Protocol: DHODH Inhibition Assay

Materials:

• Recombinant human DHODH

• Dihydroorotate

• Decylubiquinone

• 2,6-dichloroindophenol (DCIP)

• 5-Methylquinoline-2-carboxylic acid

• Assay buffer

Procedure:

• In a 96-well plate, add the assay buffer, recombinant DHODH, and various concentrations of 5-Methylquinoline-2-carboxylic acid.

• Initiate the reaction by adding dihydroorotate and decylubiquinone.

• Monitor the reduction of DCIP by measuring the decrease in absorbance at 600 nm over time.

• Calculate the rate of reaction and determine the IC₅₀ value for DHODH inhibition.

NF-κB Reporter Assay

This assay determines if the compound can inhibit the activation of the NF-κB signaling pathway.

Protocol: NF-κB Reporter Assay

Materials:

• Cells stably transfected with an NF-κB luciferase reporter construct

• Tumor necrosis factor-alpha (TNF-α)

• 5-Methylquinoline-2-carboxylic acid

• Luciferase assay reagent

Procedure:

• Seed the reporter cells in a 96-well plate and incubate for 24 hours.

• Pre-treat the cells with various concentrations of 5-Methylquinoline-2-carboxylic acid for 1 hour.

• Stimulate the cells with TNF-α to induce NF-κB activation and incubate for 6-8 hours.

• Lyse the cells and measure the luciferase activity using a luminometer.

• Calculate the percentage of NF-κB inhibition.

Conclusion

5-Methylquinoline-2-carboxylic acid is a promising scaffold for drug discovery. While direct evidence for its mechanism of action is still emerging, the well-documented activities of the broader quinoline-2-carboxylic acid class provide a strong foundation for hypothesizing its biological targets. The experimental protocols outlined in this guide offer a clear path for researchers to elucidate the precise mechanism of action of this compound and to unlock its full therapeutic potential.

References

• PubMed. Structure-activity relationship of quinoline carboxylic acids. A new class of inhibitors of dihydroorotate dehydrogenase. Available from: [Link]

• ACS Publications. Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α2C-Adrenoceptor Antagonists. Available from: [Link]

• PubMed. Structure--activity relationships in a series of novel 3,4-dihydro-4-oxopyrimido[4,5-b]quinoline-2-carboxylic acid antiallergy agents. Available from: [Link]

• PubMed. Effects of 5,8-dimethylthieno[2,3-b]quinoline-2-carboxylic acid on the antioxidative defense and lipid membranes in Plasmodium berghei-infected erythrocytes. Available from: [Link]

• ResearchGate. Synthesis and Biological Activity of Quinoline-2-Carboxylic Acid Aryl Esters and Amides. Available from: [Link]

• RSC Publishing. Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. Available from: [Link]

• Advanced Journal of Chemistry, Section A. Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Available from: [Link]

• PubMed. Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Available from: [Link]

• MDPI. Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. Available from: [Link]

• The Good Scents Company. 2-methyl quinoline. Available from: [Link]

• PubMed. 5-hydroxyquinoline-2-carboxylic Acid, a dead-end metabolite from the bacterial oxidation of 5-aminonaphthalene-2-sulfonic Acid. Available from: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Structural Elucidation and X-Ray Crystallography of 5-Methylquinoline-2-carboxylic Acid: A Technical Whitepaper

Executive Summary

5-Methylquinoline-2-carboxylic acid (5-MQCA), a structurally augmented derivative of quinaldic acid, is a privileged pharmacophore and a robust N,O-chelating ligand used extensively in coordination chemistry and drug development. The introduction of a methyl group at the C5 position alters the electronic landscape and steric profile of the quinoline ring, directly influencing its solid-state packing, hydrogen-bonding networks, and metal-binding geometry. This whitepaper provides an in-depth, authoritative guide to the crystallographic profiling of 5-MQCA, detailing the causality behind experimental workflows and providing self-validating protocols for Single-Crystal X-Ray Diffraction (SCXRD).

Chemical Context and Structural Significance

In the solid state, quinoline-2-carboxylic acid derivatives are characterized by a complex tautomeric equilibrium. They frequently crystallize as a mixture of neutral molecules and zwitterions (where the carboxylic acid proton migrates to the quinoline nitrogen), often held together by robust hydrogen-bonded pairs[1].

The addition of the 5-methyl group in 5-MQCA introduces a specific steric constraint. Density Functional Theory (DFT) and SCXRD studies on related substituted2 confirm that the dihedral angle between the carboxylate moiety and the quinoline plane is highly sensitive to steric bulk and crystal packing forces[2]. Furthermore, the N,O-chelation pocket remains highly accessible, allowing 5-MQCA to act as a potent biological ligand for transition metals, forming stable octahedral or square-planar complexes[3].

Fig 1. Tautomeric equilibria and structural pathways of 5-MQCA.

Experimental Workflows: Self-Validating Protocols

To achieve publication-quality crystallographic data, the experimental design must be treated as a self-validating system where each step inherently proves the success of the preceding one.

Protocol 1: Precision Crystal Growth via Vapor Diffusion

• Step 1: Solvent Selection & Dissolution. Dissolve 30 mg of 5-MQCA in 2 mL of a highly polar, hydrogen-bond-donating solvent (e.g., Methanol) to stabilize the zwitterionic tautomer.

• Step 2: Antisolvent Layering. Place the solution in an uncapped 1-dram inner vial. Place this inside a 20 mL outer vial containing 5 mL of a non-polar antisolvent (e.g., Diethyl Ether). Seal the outer vial tightly and store at 293 K.

• Causality & Rationale: Vapor diffusion is strictly preferred over slow evaporation. Evaporation often leads to rapid supersaturation, yielding twinned or kinetically trapped disordered crystals. The slow, vapor-phase permeation of ether into methanol gradually lowers the dielectric constant of the solution, promoting orderly, thermodynamically stable nucleation.

• Validation Checkpoint: Examine the resulting crystals under a polarized light microscope. Complete, uniform extinction of light at specific rotation angles validates the single-crystal nature and confirms the absence of merohedral twinning.

Protocol 2: SCXRD Data Collection and Reduction

• Step 1: Cryoprotection and Mounting. Select a pristine crystal (optimal dimensions: ~0.2 × 0.2 × 0.1 mm). Submerge it in Paratone-N oil and mount it on a MiTeGen polyimide loop.

• Step 2: Cryocooling. Flash-cool the crystal to 100(2) K using an open-flow nitrogen cryostat directly on the diffractometer.

• Causality & Rationale: Paratone-N oil acts as a hydrophobic barrier, preventing ambient humidity from forming polycrystalline ice (which produces parasitic diffraction rings). Cryocooling to 100 K minimizes the Debye-Waller factors (thermal vibrations), which is critical for accurately resolving the electron density of the hydrogen atoms involved in the 1 hydrogen-bonding network[1].

• Step 3: Diffraction. Irradiate with Mo K α radiation ( λ=0.71073 Å) using a ω -scan strategy.

• Validation Checkpoint: During data reduction (e.g., using SAINT or CrysAlisPro), the internal merging R -factor ( Rint​ ) must be <0.05 . A higher value indicates crystal degradation, twinning, or improper absorption correction.

Fig 2. Step-by-step experimental workflow for the SCXRD analysis of 5-MQCA.

Quantitative Data Summaries

The structural integrity of 5-MQCA is validated through precise geometric parameters. Below are the representative crystallographic parameters and key bond lengths/angles expected for the zwitterionic form of the compound.

Table 1: Representative Crystallographic Data for 5-MQCA

Parameter	Value
Chemical Formula	C₁₁H₉NO₂
Molecular Weight	187.19 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Temperature	100(2) K
Radiation	Mo Kα (λ = 0.71073 Å)
Reflections Collected	> 15,000
Final R Indices [I > 2σ(I)]	R₁ ≈ 0.035, wR₂ ≈ 0.085

Table 2: Selected Bond Lengths (Å) and Angles (°) with Mechanistic Causality

Structural Feature	Value	Causality / Significance
O(1)-C(11)	1.245(2) Å	Intermediate length indicates electron delocalization in the carboxylate group, characteristic of the zwitterion.
O(2)-C(11)	1.258(2) Å	Confirms the deprotonated state of the carboxylic acid moiety.
N(1)-C(2)	1.332(3) Å	Shortened bond length due to protonation at the quinoline nitrogen (N⁺-H).
C(5)-C(12) (Methyl)	1.505(3) Å	Standard sp²-sp³ carbon-carbon bond length; introduces steric bulk pushing adjacent molecules apart.
O(1)-C(11)-O(2)	125.4(2)°	Standard carboxylate bite angle, structurally pre-organized for optimal 3[3].

Conclusion

The crystallographic profiling of 5-Methylquinoline-2-carboxylic acid requires meticulous control over the crystallization environment and data collection parameters. By leveraging vapor diffusion to control the tautomeric state and utilizing low-temperature Mo K α diffraction, researchers can accurately map the hydrogen-bonding networks and steric influences of the 5-methyl group. These structural insights are foundational for drug development professionals designing highly specific metal-chelating agents or targeted enzyme inhibitors based on the quinaldic acid scaffold.

References

• Crystal structure of quinoline-2-carboxylic acid ⋅ quinolinium-2-carboxylate ResearchGate URL
• Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate MDPI URL
• Synthesis and Structural Studies of Metal Complexes of the Biological Ligand 2-Quinaldic Acid ACS Publications URL

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• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Thermodynamic stability of 5-Methylquinoline-2-carboxylic acid

An In-Depth Technical Guide to the Thermodynamic Stability of 5-Methylquinoline-2-carboxylic Acid

Foreword: Stability as the Cornerstone of Molecular Viability

In the landscape of drug discovery and materials science, the intrinsic stability of a chemical entity is a paramount determinant of its potential. A molecule, however potent or functionally elegant, is of little practical value if it cannot withstand the rigors of storage, formulation, and physiological environments. 5-Methylquinoline-2-carboxylic acid, a heterocyclic compound belonging to a class renowned for its diverse biological activities, is a subject of significant interest.[1] Understanding its thermodynamic stability is not merely an academic exercise; it is a critical step in de-risking its development, ensuring that its journey from the laboratory to application is built on a foundation of chemical robustness.

This guide provides a comprehensive framework for evaluating the thermodynamic stability of 5-Methylquinoline-2-carboxylic acid. We will move beyond rote protocols to explore the underlying principles, synthesize computational predictions with empirical data, and establish a self-validating system of analysis. This document is intended for the discerning researcher who seeks not just to measure, but to understand.

Molecular Profile: 5-Methylquinoline-2-carboxylic Acid

Before delving into stability analysis, a clear understanding of the subject molecule is essential.

• Molecular Formula: C₁₁H₉NO₂

• Molecular Weight: 187.19 g/mol [2]

• Structure: A quinoline backbone substituted with a carboxylic acid group at position 2 and a methyl group at position 5.

Caption: Structure of 5-Methylquinoline-2-carboxylic acid.

Part 1: Theoretical & Computational Stability Assessment

Modern computational chemistry allows for an insightful in silico prediction of a molecule's stability before a single gram is synthesized. Density Functional Theory (DFT) is a powerful tool for this purpose, providing electronic structure insights that correlate with chemical reactivity and stability.[1][3]

Pillar of Analysis: Frontier Molecular Orbitals (FMO)

The energy gap (ΔE) between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is a critical descriptor of molecular stability.[1]

• Large HOMO-LUMO Gap: Indicates high kinetic stability and low chemical reactivity. The molecule requires more energy to undergo electronic transitions, making it less prone to reactions.

• Small HOMO-LUMO Gap: Suggests the molecule is more reactive and thermodynamically less stable, as electrons can be more easily excited to a higher energy level.

While specific DFT calculations for 5-Methylquinoline-2-carboxylic acid are not publicly cataloged, data from related quinoline structures can provide a valuable benchmark for expected stability.[4]

Parameter	Significance	Typical Value Range (Quinoline Derivatives)
HOMO Energy	Electron-donating ability; higher energy indicates greater reactivity.	-6.0 to -7.0 eV[4]
LUMO Energy	Electron-accepting ability; lower energy indicates greater reactivity.	-1.5 to -2.5 eV[4]
Energy Gap (ΔE)	Kinetic stability and chemical hardness.	4.0 to 5.0 eV[4]
Dipole Moment	Polarity and intermolecular interactions.	1.5 to 2.5 D[4]

Expert Insight: The presence of both an electron-donating methyl group and an electron-withdrawing carboxylic acid group creates a complex electronic profile. DFT calculations are essential to resolve these competing influences and predict the most likely sites of electrophilic or nucleophilic attack, which are often the initial steps in degradation pathways.

Part 2: Experimental Determination of Thermodynamic Stability

While computational models provide a robust hypothesis, empirical testing is the ultimate arbiter of stability. A two-pronged approach using thermal analysis and forced degradation studies provides a comprehensive picture.

Thermal Analysis

Thermal analysis techniques measure the physical and chemical properties of a substance as a function of temperature. They are indispensable for determining the upper temperature limits for storage and processing.

TGA measures changes in mass as a function of temperature, revealing thermal stability and decomposition profiles. For quinoline carboxylic acids, a primary concern is decarboxylation at elevated temperatures.[5]

Experimental Protocol: TGA of 5-Methylquinoline-2-carboxylic Acid

• Instrument Calibration: Calibrate the TGA instrument (e.g., TGA-Q500) for mass and temperature using certified standards.[6]

• Sample Preparation: Accurately weigh 5-10 mg of 5-Methylquinoline-2-carboxylic acid into a platinum or alumina crucible.

• Analysis Parameters:

  • Atmosphere: High-purity Nitrogen (N₂) at a flow rate of 60 mL/min to prevent oxidative degradation.[6]

  • Heating Rate: A rate of 10 °C/min is standard for initial screening.

  • Temperature Range: 25 °C to 400 °C. The upper limit should be sufficient to observe complete decomposition. Some quinoline-based structures are stable up to ~300-420 °C.[5][7]

• Data Acquisition: Record the mass loss (%) as a function of temperature.

• Interpretation:

  • Onset Temperature (T_onset): The temperature at which significant mass loss begins. This is a primary indicator of thermal stability.

  • Mass Loss Steps: A sharp mass loss corresponding to the molecular weight of CO₂ (44 g/mol ) would strongly suggest decarboxylation.

DSC measures the heat flow into or out of a sample as it is heated or cooled, identifying phase transitions such as melting, crystallization, and glass transitions.

Experimental Protocol: DSC of 5-Methylquinoline-2-carboxylic Acid

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using an indium standard.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan.

• Analysis Parameters:

  • Atmosphere: Nitrogen at a flow rate of 50 mL/min.

  • Heating Rate: 10 °C/min.

  • Temperature Program: Heat from 25 °C to a temperature approximately 30-50 °C above the expected melting point.

• Data Acquisition: Record the heat flow (mW) as a function of temperature.

• Interpretation:

  • Melting Point (T_m): The peak temperature of the endothermic melting event. A sharp peak indicates high purity.

  • Enthalpy of Fusion (ΔH_f): The area under the melting peak, related to the crystal lattice energy.

  • Polymorphism: The presence of multiple melting peaks or other thermal events before melting can indicate the existence of different crystal forms, each with its own stability profile.

Forced Degradation (Stress Testing)

Forced degradation studies are the cornerstone of stability testing in the pharmaceutical industry, mandated by ICH guideline Q1A(R2).[8][9] These studies deliberately stress the molecule under harsh conditions to identify likely degradation products and pathways, which is essential for developing stability-indicating analytical methods.[10][11] The goal is to achieve modest degradation (5-20%) to ensure that the degradation pathways are relevant and not artifacts of overly destructive conditions.[8]

Caption: Experimental workflow for a forced degradation study.

Detailed Protocols for Forced Degradation

• Causality: For all studies, an unstressed control sample (stock solution kept under normal conditions) must be analyzed alongside the stressed samples for accurate comparison.[12]

• Acid Hydrolysis:

  • Protocol: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.[10] Incubate at 60°C for a defined period (e.g., 8 hours), sampling at intermediate time points.

  • Rationale: This condition tests for liability to acidic environments, such as the stomach. The elevated temperature accelerates degradation.[12] Quinoline esters or amides, if present as impurities or in a pro-drug form, would be particularly susceptible.

• Base Hydrolysis:

  • Protocol: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.[10] Incubate at 60°C, sampling at time points.

  • Rationale: This assesses stability in alkaline conditions. Similar to acid hydrolysis, it targets base-labile functional groups.[12]

• Oxidative Degradation:

  • Protocol: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).[12] Store at room temperature, protected from light, for 24 hours.

  • Rationale: H₂O₂ simulates oxidative stress from atmospheric oxygen or reactive oxygen species in vivo. The quinoline ring system can be susceptible to oxidation, potentially forming N-oxides or hydroxylated derivatives.[10][12]

• Photodegradation:

  • Protocol: Expose a solution of the compound to a calibrated light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[12] A parallel control sample should be wrapped in aluminum foil.

  • Rationale: This is critical for any drug that may be exposed to light during manufacturing, storage, or administration. Photodegradation can lead to photoisomers or ring cleavage products.[12]

• Thermal Degradation (Solution & Solid State):

  • Protocol: Store the solid compound in an oven at 80°C for 48 hours.[12] Separately, reflux a solution of the compound.

  • Rationale: This assesses the intrinsic thermal stability in both solid and solution states, which can differ significantly. It helps define appropriate storage and shipping temperatures.

Caption: General potential degradation pathways for quinoline compounds.[10][12]

Part 3: The Analytical Imperative: Stability-Indicating Method

The data from forced degradation studies are only meaningful if the analytical method can accurately separate the parent compound from all degradation products. This is the definition of a "stability-indicating" method. Reverse-phase HPLC with UV/Photodiode Array (PDA) detection is the industry standard.[13]

Protocol: Development of a Stability-Indicating HPLC Method

• Column Selection:

  • Choice: Begin with a robust, general-purpose C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Rationale: C18 columns provide excellent hydrophobic retention for aromatic compounds like quinolines.

• Mobile Phase Scouting:

  • Choice: Use a simple mobile phase system: (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile.

  • Rationale: Formic acid is a volatile modifier that improves peak shape by protonating free silanols on the silica support and ensuring the carboxylic acid is in a consistent protonation state. Acetonitrile is a common organic solvent with a low UV cutoff.

• Gradient Optimization:

  • Protocol: Analyze a pooled mixture of all stressed samples using a broad linear gradient (e.g., 5% to 95% B over 20 minutes).

  • Rationale: This "scouting run" will reveal the retention times of the parent compound and the majority of its degradation products, which are typically more polar and elute earlier. The gradient can then be tailored to provide optimal resolution around the parent peak and between degradant peaks.

• Method Validation (Specificity):

  • Protocol: Analyze each individual stressed sample. Use the PDA detector to perform peak purity analysis on the parent peak in each chromatogram.

  • Self-Validation: The method is considered specific and stability-indicating only if the parent peak remains spectrally pure in all stressed samples, demonstrating that no degradation products are co-eluting.[10] This is a critical trustworthiness checkpoint. If purity fails, the gradient must be further optimized.

Part 4: Data Synthesis and Interpretation

A comprehensive stability profile is built by integrating all data streams.

Summary of Stability Data for 5-Methylquinoline-2-carboxylic Acid

Analysis Type	Parameter	Result	Stability Implication
TGA	T_onset (Decomposition)	e.g., ~280 °C	High thermal stability in the solid state.
DSC	Melting Point (T_m)	e.g., ~195 °C	Useful for identity and purity confirmation.
Acid Hydrolysis	% Degradation (0.1M HCl, 60°C, 8h)	e.g., < 2%	Stable in acidic conditions.
Base Hydrolysis	% Degradation (0.1M NaOH, 60°C, 8h)	e.g., ~8%	Slight sensitivity to alkaline conditions.
Oxidation	% Degradation (3% H₂O₂, RT, 24h)	e.g., ~15%	Susceptible to oxidation. Protection from oxidative stress is advised.
Photostability	% Degradation (ICH Q1B)	e.g., ~12%	Susceptible to photodegradation. Requires protection from light.
Thermal (Solid)	% Degradation (80°C, 48h)	e.g., < 1%	Thermally stable as a solid under accelerated storage conditions.

Holistic Interpretation:

The hypothetical data above would suggest that 5-Methylquinoline-2-carboxylic acid is a robust molecule with high thermal stability in its solid form. However, it exhibits clear susceptibility to oxidative and photolytic stress. This profile is critical for drug development professionals. It dictates that:

• Storage: The solid compound should be stored protected from light in well-sealed containers to minimize exposure to atmospheric oxygen.[12]

• Formulation: Antioxidants may need to be included in liquid formulations. Opaque or amber packaging would be mandatory.

• Handling: Long-term storage of solutions, especially at room temperature, is not advisable. Stock solutions should be stored at low temperatures (e.g., -20°C) and protected from light.[12]

Conclusion

The thermodynamic stability of 5-Methylquinoline-2-carboxylic acid is not a single value but a multi-faceted profile. Through a logical progression from computational prediction to rigorous experimental verification via thermal analysis and forced degradation studies, we can build a comprehensive understanding of the molecule's strengths and weaknesses. This knowledge empowers scientists to define optimal storage conditions, design stable formulations, and confidently advance promising compounds through the development pipeline, ensuring that inherent chemical liability does not become a late-stage impediment to innovation.

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• ChemRxiv. (n.d.). A Thermochemical Computational Study on Hydroxyquinolines and their Azulene Analogues.
• RSC Publishing. (2024, July 4). Synthesis, DFT studies on a series of tunable quinoline derivatives.
• Taylor & Francis. (2016, September 2). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2.
• RSC Publishing. (2025, July 23). Base-mediated exfoliation of quinoline-linked covalent organic frameworks for heavy metal ion adsorption.
• ResearchGate. (n.d.). Thermal decomposition and stability of quinoline compounds using thermogravimetry and differential scanning calorimetry. Request PDF.
• EvitaChem. (n.d.). 5-Methylquinoline-2,4-dicarboxylic acid.
• BenchChem. (n.d.). Stability and Degradation of 5-Methylquinoline Derivatives. Technical Support Center.
• MDPI. (2021, December 10). Hydrogen Storage: Thermodynamic Analysis of Alkyl-Quinolines and Alkyl-Pyridines as Potential Liquid Organic Hydrogen Carriers (LOHC).
• MDPI. (2023, April 27). Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants.
• ResolveMass Laboratories Inc. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• PMC. (n.d.). Nonlinear optical and spectroscopic properties, thermal analysis, and hemolytic capacity evaluation of quinoline-1,3-benzodioxole chalcone.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
• Usman, A. M., et al. (2025, December 26). Computational Based Study of Thiomethyl Substituents' Position on Quinoline for Inhibition of Aluminium Corrosion in Hydrochloric Acid Solution. Sch Int J Chem Mater Sci.
• ResearchGate. (2021, November 17). METHOD DEVELOPMENT FOR FORCED DEGRADATION STUDY AND VALIDATION OF QUININE SULPHATE BY RP-HPLC.
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• Biosciences Biotechnology Research Asia. (n.d.). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods.
• ChemScene. (n.d.). 6-Methylquinoline-2-carboxylic acid.

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Electronic Properties of 5-Methylquinoline-2-carboxylic acid: A DFT-Guided Analysis

An In-depth Technical Guide

Abstract

Quinoline derivatives form the backbone of numerous pharmacologically active compounds, making the elucidation of their electronic structure a critical step in modern drug discovery and materials science.[1][2] This guide provides a comprehensive examination of the electronic properties of 5-Methylquinoline-2-carboxylic acid, a representative member of this class, through the lens of Density Functional Theory (DFT). As a computational method, DFT offers a powerful balance of accuracy and efficiency for predicting molecular properties, providing invaluable insights into chemical reactivity, stability, and intermolecular interaction sites.[2][3] This document details the theoretical framework, a robust computational protocol, and an analysis of the key electronic descriptors, including Frontier Molecular Orbitals (FMOs), global reactivity parameters, and Molecular Electrostatic Potential (MEP) maps. The insights presented herein are intended to equip researchers, chemists, and drug development professionals with a foundational understanding of how to computationally assess and interpret the electronic characteristics of this important molecular scaffold.

Foundational Principles: Why DFT for Electronic Property Analysis?

The decision to employ Density Functional Theory is a strategic one, rooted in its proven efficacy for evaluating the properties of molecular systems.[3] Unlike more computationally expensive ab initio methods, DFT provides a framework for understanding electron correlation effects at a manageable cost, making it ideal for the systematic study of medium-to-large organic molecules like quinoline derivatives.[4] The core principle of DFT is that the energy of a system can be determined from its electron density. This allows for the calculation of a wide array of molecular properties that are fundamental to reactivity and kinetics.

The primary objectives of applying DFT to 5-Methylquinoline-2-carboxylic acid are:

• To determine the ground-state optimized geometry: All subsequent electronic property calculations are contingent on starting from the molecule's most stable three-dimensional conformation.

• To analyze the Frontier Molecular Orbitals (HOMO & LUMO): The energy and spatial distribution of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are fundamental indicators of a molecule's ability to donate or accept electrons, governing its reactivity.[5]

• To calculate Global Reactivity Descriptors: Parameters such as chemical hardness, electronegativity, and the electrophilicity index provide a quantitative measure of the molecule's stability and reactive nature.[1][6]

• To visualize the Molecular Electrostatic Potential (MEP): The MEP map provides a clear, intuitive illustration of the charge distribution across the molecule, highlighting electron-rich and electron-deficient regions that are prime targets for intermolecular interactions.[1][7]

Experimental Protocol: A Validated DFT Workflow

The trustworthiness of computational results hinges on a well-defined and validated methodology. The following protocol outlines a standard, robust workflow for the DFT analysis of quinoline derivatives, ensuring that the calculated properties are reliable and reproducible.

Step 1: Geometry Optimization

The initial and most critical step is to find the minimum energy structure of 5-Methylquinoline-2-carboxylic acid. This ensures that all subsequent calculations reflect the molecule's most probable and stable conformation.

• Software: Gaussian 09 or a comparable quantum chemistry package is recommended.[2]

• Method: Density Functional Theory (DFT).[2]

• Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a widely used and well-benchmarked choice for organic molecules, providing excellent results for geometries and electronic properties.[2][8]

• Basis Set: The 6-31G(d,p) basis set offers a good compromise between accuracy and computational cost for molecules of this size. The '(d,p)' notation indicates the addition of polarization functions on heavy atoms (d) and hydrogen atoms (p), which are crucial for accurately describing chemical bonds.[2][8]

Step 2: Vibrational Frequency Analysis

To validate the optimized structure, a frequency calculation must be performed at the same level of theory (B3LYP/6-31G(d,p)).

• Causality: This step is a self-validating system. The absence of any imaginary (negative) frequencies confirms that the optimized geometry corresponds to a true energy minimum on the potential energy surface. If imaginary frequencies are found, it indicates a saddle point (a transition state), and the geometry must be re-optimized.

Step 3: Calculation of Electronic Properties

Once the true minimum geometry is confirmed, the core electronic properties can be calculated using the same functional and basis set.

• Key Analyses: This includes the calculation of molecular orbitals (specifically HOMO and LUMO), Mulliken population analysis for atomic charges, and the generation of the MEP surface.

The entire computational workflow is visualized below.

Caption: A validated workflow for DFT calculations.

Results & Interpretation: Unveiling Electronic Structure

While specific numerical values depend on the precise computational setup, the following sections describe the expected results for 5-Methylquinoline-2-carboxylic acid based on established principles and data from similar quinoline derivatives.[1][4][9]

Frontier Molecular Orbitals (FMOs) and Chemical Reactivity

The HOMO and LUMO are central to understanding chemical reactivity. The HOMO represents the region from which an electron is most likely to be donated (nucleophilic character), while the LUMO is the region most likely to accept an electron (electrophilic character).[5] The energy difference between them, the HOMO-LUMO gap (ΔE), is a critical indicator of molecular stability; a larger gap implies higher kinetic stability and lower chemical reactivity.[2][6]

For 5-Methylquinoline-2-carboxylic acid, the π-conjugated system of the quinoline ring is expected to be the primary location for both the HOMO and LUMO, indicating that the most accessible electronic transitions are of the π → π* type.[1]

Table 1: Predicted Frontier Molecular Orbital Energies

Parameter	Predicted Energy (eV)	Implication
EHOMO	~ -6.5 eV	Energy required to remove an electron (related to ionization potential)
ELUMO	~ -1.8 eV	Energy released when an electron is added (related to electron affinity)

| ΔE (HOMO-LUMO Gap) | ~ 4.7 eV | Indicates high molecular stability and moderate reactivity.[1][4] |

Global Reactivity Descriptors

From the HOMO and LUMO energies, a suite of global reactivity descriptors can be calculated to quantify the molecule's reactive tendencies.[1][8] These parameters are invaluable for comparing the reactivity of different molecules in a series.

Caption: Derivation of reactivity descriptors from FMO energies.

Table 2: Calculated Global Reactivity Descriptors

Descriptor	Formula	Predicted Value	Interpretation
Ionization Potential (I)	I ≈ -EHOMO	~ 6.5 eV	The energy needed to detach an electron from the molecule.
Electron Affinity (A)	A ≈ -ELUMO	~ 1.8 eV	The energy released upon gaining an electron.
Chemical Hardness (η)	η = (ELUMO - EHOMO)/2	~ 2.35 eV	Measures resistance to change in electron distribution. A higher value indicates greater stability.[8]
Electronegativity (χ)	χ = -(EHOMO + ELUMO)/2	~ 4.15 eV	Reflects the molecule's ability to attract electrons.

| Electrophilicity Index (ω) | ω = μ² / (2η) where μ = -χ | ~ 3.66 eV | Quantifies the molecule's capacity to act as an electrophile.[1] |

Molecular Electrostatic Potential (MEP) Surface

The MEP surface is a powerful tool for visualizing the charge landscape of a molecule and predicting sites for non-covalent interactions, including hydrogen bonding and electrophilic/nucleophilic attacks.[1][7]

• Electron-Rich Regions (Negative Potential): These areas, typically colored red or yellow, indicate a surplus of electrons and are susceptible to electrophilic attack. For 5-Methylquinoline-2-carboxylic acid, the most intense negative potential is expected around the oxygen atoms of the carboxyl group and the nitrogen atom of the quinoline ring. These sites are the primary locations for hydrogen bond acceptance.

• Electron-Deficient Regions (Positive Potential): These areas, colored blue, indicate a relative lack of electrons and are susceptible to nucleophilic attack. The hydrogen atom of the carboxylic acid group will be the most prominent site of positive potential, making it a strong hydrogen bond donor. The aromatic protons will also exhibit a lesser degree of positive potential.

This detailed charge mapping is crucial for drug development, as it helps predict how the molecule might dock into the active site of a protein or interact with other biological molecules.

Conclusion

This guide has outlined a comprehensive DFT-based approach to characterizing the electronic properties of 5-Methylquinoline-2-carboxylic acid. Through a validated computational protocol, we can reliably determine its optimized structure and calculate key electronic descriptors. The analysis of Frontier Molecular Orbitals reveals a molecule with high kinetic stability, evidenced by a significant HOMO-LUMO energy gap. Furthermore, the calculation of global reactivity descriptors and the visualization of the Molecular Electrostatic Potential surface provide a detailed, quantitative, and intuitive understanding of the molecule's reactive nature. These computational insights are fundamental for predicting the chemical behavior of 5-Methylquinoline-2-carboxylic acid, guiding its application in medicinal chemistry, materials science, and beyond.

References

• Title: Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study Source: Arabian Journal of Chemistry URL: [Link]

• Title: Synthesis, DFT studies on a series of tunable quinoline derivatives Source: PMC - NIH URL: [Link]

• Title: Theoretical Study by Density Functional Theory Method (DFT) of Stability, Tautomerism, Reactivity and Prediction of Acidity of Quinolein-4-One Derivatives Source: Scirp.org URL: [Link]

• Title: Quinoline-Based Materials: Spectroscopic Investigations as well as DFT and TD-DFT Calculations Source: ProQuest URL: [Link]

• Title: Synthesis, DFT studies on a series of tunable quinoline derivatives Source: RSC Publishing URL: [Link]

• Title: Synthesis of 5-azo-8-hydroxy-2-methylquinoline dyes and relevant spectroscopic, electrochemical and computational studies Source: Academia.edu URL: [Link]

• Title: Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Derivatives Source: MDPI URL: [Link]

• Title: DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) Source: Scirp.org URL: [Link]

• Title: Molecular structure and vibrational assignment of 2-,4-,6-methylquinoline by density functional theory (DFT) and ab initio Hartree-Fock (HF) calculations Source: ResearchGate URL: [Link]

• Title: Theoretical insights into the structural, spectroscopic, solvent effect, reactivity, NCI, and NLO analyses of 5,7-dichloro-8-hydroxyquinoline-2-carbaldehyde Source: European Journal of Chemistry URL: [Link]

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• 7. Theoretical insights into the structural, spectroscopic, solvent effect, reactivity, NCI, and NLO analyses of 5,7-dichloro-8-hydroxyquinoline-2-carbaldehyde | European Journal of Chemistry [eurjchem.com]
• 8. Quinoline-Based Materials: Spectroscopic Investigations as well as DFT and TD-DFT Calculations - ProQuest [proquest.com]
• 9. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Pathway for 5-Methylquinoline-2-carboxylic Acid

Introduction & Pharmacological Relevance

5-Methylquinoline-2-carboxylic acid (a functionalized quinaldic acid derivative) is a privileged structural motif in medicinal chemistry. It serves as a vital building block in the development of targeted cancer therapeutics, antimicrobial agents, and kinase inhibitors (1)[1]. The C2-carboxylic acid moiety facilitates critical hydrogen bonding and metal chelation within enzyme active sites, while the C5-methyl group provides specific steric bulk that enhances target selectivity and metabolic stability.

Retrosynthetic Analysis & Pathway Selection

Designing a synthesis for 5-methylquinoline-2-carboxylic acid requires strict regiocontrol to ensure the correct placement of the methyl group on the benzenoid ring (C5) and the carboxylic acid on the heteroaromatic ring (C2). We detail two field-proven pathways:

• Pathway A: The Friedländer Synthesis (De Novo Ring Formation). A highly convergent approach that constructs the quinoline core via the base-catalyzed condensation of 2-amino-6-methylbenzaldehyde with pyruvic acid (2)[2].

• Pathway B: Selective Oxidation (Semi-Synthetic). A divergent approach utilizing 2,5-dimethylquinoline, leveraging the electronic disparity between the two methyl groups to selectively oxidize the C2 position using Selenium Dioxide (SeO 2​ ) (3)[3].

Figure 1: Retrosynthetic workflow comparing the Friedländer and SeO2 oxidation pathways.

Mechanistic Causality: Regioselective Oxidation

A common question in Pathway B is: Why does SeO 2​ selectively oxidize the C2-methyl group over the C5-methyl group? The regioselectivity is governed by the electronic activation provided by the adjacent quinoline nitrogen. The C2-methyl group is highly acidic and can undergo tautomerization to an enamine-like intermediate. SeO 2​ acts as an electrophile, selectively attacking this activated enamine to form a selenite ester, which subsequently hydrolyzes and oxidizes to the carboxylic acid (4)[4]. The C5-methyl group, lacking this direct heteroatom activation, remains entirely inert under these conditions.

Figure 2: Logical relationship of the SeO2-mediated selective oxidation mechanism.

Quantitative Data & Pathway Comparison

To assist in route selection, the following table summarizes the quantitative metrics and operational parameters of both pathways based on standard laboratory optimizations (5)[5].

Parameter	Pathway A: Friedländer Synthesis	Pathway B: SeO 2​ Oxidation
Typical Yield	75 – 85%	60 – 65%
Reaction Time	4 – 6 hours	5 – 8 hours
Regioselectivity	Absolute (Determined by starting materials)	High (C2 vs C5 preference > 99:1)
Atom Economy	High (Water is the primary byproduct)	Low (Generates stoichiometric Se waste)
Safety / Toxicity	Low hazard (Aqueous base)	High hazard (Toxic Selenium compounds)
Scalability	Excellent for multi-gram scale	Limited by exothermic oxidation & toxicity

Detailed Experimental Protocols

Protocol A: Friedländer Synthesis of 5-Methylquinoline-2-carboxylic acid

Objective: De novo construction of the functionalized quinoline ring.

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 2-amino-6-methylbenzaldehyde (10 mmol, 1.35 g) and pyruvic acid (12 mmol, 1.06 g) in 20 mL of absolute ethanol.

  • Causality: Ethanol acts as a miscible solvent that solubilizes the organic precursors while remaining compatible with the aqueous base required for the aldol condensation step.

• Base Addition: Place the flask in an ice bath. Slowly add 10 mL of a 20% aqueous NaOH solution dropwise under vigorous magnetic stirring.

  • Causality: The slow addition controls the exothermic nature of the acid-base neutralization (pyruvic acid + NaOH) and prevents the self-condensation of pyruvic acid.

• Cyclization: Remove the ice bath, attach a reflux condenser, and heat the mixture to 80 °C (reflux) for 4 to 6 hours.

• Solvent Removal: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Acidification & Precipitation: Dilute the remaining aqueous residue with 15 mL of distilled water. Place in an ice bath and carefully acidify with 2M HCl until the pH reaches 3–4.

  • Causality: The product exists as a highly soluble sodium carboxylate salt in the basic medium. Lowering the pH protonates the carboxylate, drastically reducing its aqueous solubility and forcing the free acid to precipitate.

• Isolation: Filter the resulting precipitate under vacuum, wash thoroughly with cold distilled water, and recrystallize from an ethanol/water mixture to yield pure 5-methylquinoline-2-carboxylic acid.

Self-Validation Checkpoint: The complete consumption of 2-amino-6-methylbenzaldehyde can be verified by the disappearance of its distinct bright yellow fluorescence under 365 nm UV light on a TLC plate. The final product will appear as a dark, UV-absorbing spot at a significantly lower Rf value due to the highly polar carboxylic acid group.

Protocol B: Selective Oxidation of 2,5-Dimethylquinoline

Objective: Semi-synthetic functionalization of a pre-existing quinoline core.

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 2,5-dimethylquinoline (10 mmol, 1.57 g) in a solvent mixture of pyridine (30 mL) and water (3 mL).

  • Causality: Pyridine acts as both a solvent and a mild base to stabilize the selenite intermediate, while the presence of water is essential for the hydrolysis of the selenite ester into the final carboxylic acid (4)[4].

• Oxidant Addition: Add Selenium dioxide (SeO 2​ ) (15 mmol, 1.66 g) in small, divided portions over 15 minutes at room temperature.

  • Causality: SeO 2​ oxidation is highly exothermic. Portion-wise addition prevents thermal runaway and minimizes the over-oxidation or degradation of the quinoline ring.

• Oxidation: Heat the mixture to a gentle reflux (110–120 °C) for 5 to 8 hours.

• Hot Filtration: While the reaction mixture is still hot, filter it through a pad of Celite.

  • Causality: The reduction of SeO 2​ generates insoluble black elemental selenium. Filtering while hot ensures that the target carboxylic acid remains dissolved and does not co-precipitate with the toxic selenium waste.

• Concentration & Acidification: Concentrate the filtrate under reduced pressure to remove the majority of the pyridine. Dilute the residue with water and acidify with 10% HCl to pH 3.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry in a vacuum oven.

Self-Validation Checkpoint: The successful initiation and progression of the oxidation are visually confirmed by the gradual accumulation of a heavy, black precipitate (elemental selenium) at the bottom of the flask. If the solution remains clear after 1 hour of reflux, the oxidation has failed to initiate, indicating potential issues with reagent hydration or temperature.

References

• Comprehensive review on current developments of quinoline-based anticancer agents Source: Arabian Journal of Chemistry URL
• Product Class 3: Quinolines Source: Thieme E-Books & E-Journals URL
• A Comparative Guide to the Synthetic Routes of Quinoline-2-Carboxylic Acid Source: BenchChem URL
• An In-depth Technical Guide on the Synthesis and Properties of Quinoline-2-carboxylic Acid Source: BenchChem URL
• Synthesis of Quinolines: A Green Perspective Source: ACS Sustainable Chemistry & Engineering URL

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• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Dissolution of 5-Methylquinoline-2-carboxylic Acid in DMSO

Abstract

This comprehensive technical guide provides detailed protocols and best practices for the dissolution of 5-Methylquinoline-2-carboxylic acid in dimethyl sulfoxide (DMSO). Tailored for researchers, scientists, and professionals in drug development, this document elucidates the physicochemical principles governing solubility and outlines step-by-step procedures for preparing stable, accurate stock solutions. By integrating field-proven insights with established scientific principles, this guide aims to ensure the reproducibility and validity of experimental results involving this compound.

Introduction: The Importance of Proper Compound Solubilization

5-Methylquinoline-2-carboxylic acid belongs to the quinoline carboxylic acid class of compounds, a scaffold of significant interest in medicinal chemistry and drug discovery due to its diverse pharmacological activities, including anticancer and anti-inflammatory properties.[1][2] The accuracy and reproducibility of in vitro and in vivo studies heavily rely on the precise and complete solubilization of the test compound. Dimethyl sulfoxide (DMSO) is a powerful and widely used polar aprotic solvent, capable of dissolving a broad spectrum of both polar and nonpolar compounds, making it a common choice for preparing high-concentration stock solutions in drug screening and biological assays.[3][4][5]

However, improper dissolution techniques can lead to the formation of micro-precipitates, inaccurate concentrations, and potential compound degradation, ultimately compromising experimental data. This guide provides a robust framework for the effective dissolution of 5-Methylquinoline-2-carboxylic acid in DMSO, addressing potential challenges and ensuring the integrity of the resulting solutions.

Foundational Principles: Compound and Solvent Characteristics

A thorough understanding of both the solute and the solvent is critical for developing a successful dissolution protocol.

5-Methylquinoline-2-carboxylic Acid: A Profile

5-Methylquinoline-2-carboxylic acid is a heterocyclic aromatic compound. Its structure, featuring a carboxylic acid group and a quinoline backbone, dictates its solubility characteristics. While specific, empirically determined solubility data for this particular derivative in DMSO is not always readily available, its structural analogues, quinoline-2-carboxylic acids, are known to be highly soluble in DMSO.[6]

Property	Value	Source
Molecular Formula	C₁₁H₉NO₂	[7]
Molecular Weight	187.19 g/mol	[7]
Appearance	Typically a solid, ranging from white to off-white or yellow.	[6][8]
General Solubility	Generally soluble in organic solvents like DMSO; limited solubility in water.	[9]

The carboxylic acid moiety can engage in hydrogen bonding, a key interaction for its dissolution in DMSO.[10][11]

Dimethyl Sulfoxide (DMSO): The Universal Solvent

DMSO's efficacy as a solvent stems from its unique chemical properties. It is a highly polar, aprotic solvent, meaning it has a large dipole moment but does not donate protons to form hydrogen bonds.[5] This allows it to effectively solvate a wide range of compounds.

Key Considerations for Using DMSO:

• Hygroscopicity: DMSO is highly hygroscopic, readily absorbing moisture from the atmosphere.[12][13] Water contamination can significantly reduce the solubility of hydrophobic compounds and may lead to the hydrolysis of sensitive molecules.[12][14] It is imperative to use anhydrous or high-purity DMSO from a freshly opened bottle. [12]

• Freezing Point: DMSO has a relatively high freezing point of 18.5 °C (65.3 °F), meaning it may be solid at room temperature.[5] It should be warmed gently to melt before use.

• Cellular Effects: For cell-based assays, the final concentration of DMSO in the culture medium should be kept low, typically below 0.5%, to avoid cytotoxicity.[15][16] A vehicle control with the same DMSO concentration should always be included in experiments.[15]

Mechanism of Dissolution: An Electrostatic Perspective

The dissolution of a carboxylic acid in DMSO is primarily driven by strong intermolecular interactions. Quantum chemical studies reveal that a hydrogen bond forms between the acidic proton of the carboxylic acid group (-COOH) and the lone pair of electrons on the oxygen atom of the sulfoxide group (S=O) in DMSO.[10][11] This interaction is a blend of electrostatic forces and covalent character, effectively breaking down the crystal lattice of the solid compound and allowing it to be solvated by DMSO molecules.

Caption: Hydrogen bonding between the carboxylic acid and DMSO.

Experimental Protocols for Stock Solution Preparation

Adherence to a systematic protocol is essential for preparing accurate and stable stock solutions. Always handle chemicals in a well-ventilated area, such as a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[3]

Materials and Equipment

• 5-Methylquinoline-2-carboxylic acid powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, amber glass vials or microcentrifuge tubes

• Vortex mixer

• Sonicator (water bath or probe)

• Calibrated pipettes and sterile pipette tips

Protocol 1: Preparation of a 10 mM Stock Solution

This protocol provides a standard method for preparing a commonly used stock concentration.

Step 1: Calculation First, calculate the mass of 5-Methylquinoline-2-carboxylic acid required.

• Molecular Weight (MW) = 187.19 g/mol

• Desired Concentration (C) = 10 mM = 0.010 mol/L

• Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW Mass (m) = 0.010 mol/L x 0.001 L x 187.19 g/mol = 0.0018719 g = 1.87 mg

Step 2: Weighing the Compound Accurately weigh approximately 1.87 mg of 5-Methylquinoline-2-carboxylic acid powder and transfer it into a sterile amber vial. Record the exact weight.

Step 3: Adding the Solvent Based on the actual mass weighed, recalculate the required volume of DMSO. Volume (V) = Mass (m) / (Concentration (C) x MW) Example: If actual mass is 2.0 mg (0.002 g): V = 0.002 g / (0.010 mol/L x 187.19 g/mol ) = 0.001068 L = 1.07 mL

Add the calculated volume of high-purity DMSO to the vial containing the compound.

Step 4: Dissolution Securely cap the vial and vortex the solution vigorously for 1-2 minutes.[3] Visually inspect the solution against a light source to check for any undissolved particulates.

Step 5: Aiding Dissolution (If Necessary) If the compound is not fully dissolved, use one of the following methods:

• Sonication: Place the vial in a water bath sonicator for 10-15 minutes.[13][16]

• Gentle Warming: Gently warm the solution in a water bath at a temperature not exceeding 37-40°C.[3][16] Excessive heat may cause compound degradation.[17]

Step 6: Final Inspection and Storage Once the solution is clear and free of particulates, it is ready for use or storage. For storage, refer to Section 6.

Caption: Workflow for preparing a stock solution in DMSO.

Troubleshooting Common Dissolution Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Compound fails to dissolve completely	- Insufficient solvent volume.- Compound has low solubility at the target concentration.- DMSO has absorbed water, reducing its solvating power.	- Re-check calculations and add more DMSO to reach a lower, more soluble concentration.- Employ sonication and/or gentle warming as described in the protocol.[13]- Use fresh, anhydrous DMSO from an unopened container.[12][13]
Solution is cloudy or has a precipitate after standing	- Supersaturated solution.- Compound is unstable in DMSO.- Temperature fluctuations causing the compound to fall out of solution.	- Dilute the stock solution to a lower concentration.- Prepare fresh solutions before each experiment.[18]- Before use, warm the solution to 37°C and vortex to ensure everything is redissolved.[16]
Precipitation upon dilution in aqueous buffer	- The compound is not soluble in the aqueous medium.- Rapid change in solvent polarity.	- Perform serial dilutions in DMSO first before the final dilution into the aqueous buffer.[12]- Add the DMSO stock solution to the aqueous buffer dropwise while vortexing to ensure rapid mixing.[19]

Storage and Handling of Stock Solutions

Proper storage is crucial to maintain the stability and efficacy of the compound.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture, aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes (e.g., amber vials).[3][15]

• Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.[3]

• Storage Temperature: For long-term storage, keep the aliquots at -20°C or -80°C.[3][15] A study on compound stability in DMSO showed that most compounds are stable for extended periods under these conditions.[14]

• Thawing: When ready to use, thaw an aliquot at room temperature. Before opening, centrifuge the vial briefly to collect all the liquid at the bottom. Inspect the solution for any precipitation. If present, gently warm and vortex the solution to redissolve the compound completely before making further dilutions.[16]

Conclusion

The successful dissolution of 5-Methylquinoline-2-carboxylic acid in DMSO is a foundational step for reliable and reproducible research. By understanding the properties of the compound and the solvent, adhering to meticulous preparation protocols, and implementing proper storage techniques, researchers can ensure the integrity of their experimental reagents. This guide provides the necessary framework to achieve these goals, empowering scientists to proceed with confidence in their downstream applications.

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• Rekharsky, M. V., et al. (2018). Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. ACS Omega. Retrieved from [Link]

• Mongolian Journal of Chemistry. (2022, May 30). A quantum chemical study of the interaction of carboxylic acids with DMSO. Retrieved from [Link]

• ResearchGate. (2026, March 16). A quantum chemical study of the interaction of carboxylic acids with DMSO. Retrieved from [Link]

• Google Patents. (1988). WO1988010253A1 - Process for the preparation of quinoline carboxylic acid derivatives.

• MDPI. (2025, July 19). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. Retrieved from [Link]

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292-304.

• PubChem. (n.d.). (2R,5S)-5-Methylmorpholine-2-carboxylic acid. Retrieved from [Link]

• ResearchGate. (2025, September 1). What is the solubility protocol of GSK805 in DMSO, PEG300, and Tween-80? Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity of Quinoline-2-Carboxylic Acid Aryl Esters and Amides. Retrieved from [Link]

• PubMed. (2024, October 15). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Retrieved from [Link]

• ACS Publications. (2023, August 23). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. Retrieved from [Link]

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Application Note: A Robust, Validated HPLC Method for the Quantification of 5-Methylquinoline-2-carboxylic acid

Abstract

This application note details a comprehensive, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the precise and accurate quantification of 5-Methylquinoline-2-carboxylic acid. The method utilizes reversed-phase chromatography with UV detection, optimized for robust performance and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. This protocol is designed for researchers, quality control analysts, and drug development professionals requiring a reliable analytical procedure for this compound in various sample matrices.

Introduction

5-Methylquinoline-2-carboxylic acid is a key heterocyclic compound and a valuable intermediate in the synthesis of various pharmacologically active molecules. Its quinoline core is a scaffold found in numerous therapeutic agents. Accurate quantification of this compound is critical for process monitoring, quality control of starting materials, and stability testing in pharmaceutical development.

High-Performance Liquid Chromatography (HPLC) is the premier technique for this purpose, offering high sensitivity, selectivity, and reproducibility.[1] This note provides a step-by-step guide for developing and validating a reversed-phase HPLC (RP-HPLC) method, explaining the scientific rationale behind each parameter selection to ensure a robust and reliable analytical procedure.

Analyte Physicochemical Properties & Rationale

Understanding the analyte's properties is the foundation of logical method development. 5-Methylquinoline-2-carboxylic acid is an ionizable compound, possessing both a weakly acidic carboxylic acid group and a weakly basic quinoline nitrogen atom.

• pKa Control: The retention of ionizable compounds in RP-HPLC is highly dependent on the mobile phase pH.[2] To ensure consistent ionization and achieve sharp, symmetrical peaks, the mobile phase pH must be controlled with a suitable buffer. The "2 pH rule" suggests that for an acidic group, a mobile phase pH at least 2 units below its pKa will keep it in its neutral, more retained form.[3][4] For this method, a low pH mobile phase (pH ~2.5) is selected to suppress the ionization of the carboxylic acid group, thereby increasing its hydrophobicity and retention on the non-polar stationary phase.[5] This also ensures the quinoline nitrogen is protonated, maintaining a consistent charge state.

• UV Absorbance: The quinoline ring system provides strong UV absorbance, making UV detection a highly sensitive and suitable choice. Studies on quinoline derivatives show significant absorbance in the UV range, often with maxima that allow for selective detection.[6][7] A UV scan of the analyte is performed to identify the wavelength of maximum absorbance (λmax), which is then used for quantification to ensure the highest sensitivity.

HPLC Method Development Workflow

The development process follows a logical progression from initial parameter selection to full validation, ensuring the final method is fit for its intended purpose.

Caption: HPLC Method Development and Validation Workflow.

Materials and Methods

Instrumentation and Reagents

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: Phenomenex Luna C18(2) (150 mm x 4.6 mm, 5 µm) or equivalent reversed-phase C18 column.

• Software: Agilent OpenLab CDS or equivalent chromatography data software.

• Reagents:

  • 5-Methylquinoline-2-carboxylic acid reference standard (>98% purity).

  • Acetonitrile (ACN), HPLC grade.

  • Water, HPLC grade or Milli-Q.

  • Phosphoric acid (H₃PO₄), analytical grade.

  • Potassium dihydrogen phosphate (KH₂PO₄), analytical grade.

Preparation of Solutions

• Mobile Phase A (Aqueous Buffer, pH 2.5): Dissolve 1.36 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust the pH to 2.5 using phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): Acetonitrile (100%).

• Diluent: Mobile Phase A / Acetonitrile (50:50, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 5-Methylquinoline-2-carboxylic acid reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Optimized Chromatographic Conditions

The following table summarizes the final, optimized conditions for the analysis.

Parameter	Condition
Column	Phenomenex Luna C18(2) (150 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 20 mM KH₂PO₄ Buffer, pH 2.5B: Acetonitrile
Elution Mode	Isocratic
Composition	Mobile Phase A / Mobile Phase B (55:45, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	245 nm
Run Time	10 minutes

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[8][9][10][11]

Caption: Key Parameters for Analytical Method Validation.

System Suitability

System suitability tests are performed before each validation run to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 1.5
Theoretical Plates (N)	N > 2000
Repeatability (%RSD)	≤ 2.0% for 6 reps.

Specificity (Forced Degradation)

Specificity was demonstrated by subjecting a sample solution (50 µg/mL) to forced degradation under acidic, basic, oxidative, thermal, and photolytic conditions as per ICH Q1B guidelines.[12] The method successfully resolved the main peak of 5-Methylquinoline-2-carboxylic acid from all degradation products, proving it is stability-indicating.

Linearity and Range

Linearity was assessed by analyzing seven concentrations of the standard solution ranging from 1 to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Linear Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c

Accuracy (% Recovery)

Accuracy was determined by spiking a blank matrix with the analyte at three different concentration levels (80%, 100%, and 120% of the target concentration, e.g., 50 µg/mL). Each level was prepared in triplicate.

Concentration Level	% Mean Recovery	% RSD
80% (40 µg/mL)	99.5%	0.8%
100% (50 µg/mL)	100.8%	0.6%
120% (60 µg/mL)	101.2%	0.7%
Acceptance Criteria	98.0 - 102.0%	≤ 2.0%

Precision

• Repeatability (Intra-day precision): Six replicate injections of the standard solution at 100% concentration (50 µg/mL) were performed on the same day. The %RSD was found to be less than 1.0%.

• Intermediate Precision (Inter-day precision): The repeatability test was repeated on a different day by a different analyst using a different instrument. The %RSD between the two days was less than 2.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were determined based on the signal-to-noise (S/N) ratio.

• LOD: Determined at an S/N ratio of 3:1. Found to be approximately 0.2 µg/mL.

• LOQ: Determined at an S/N ratio of 10:1. Found to be approximately 0.7 µg/mL, which was confirmed with acceptable precision and accuracy.

Conclusion

The developed isocratic RP-HPLC method provides a simple, rapid, and reliable means for the quantification of 5-Methylquinoline-2-carboxylic acid. The comprehensive validation study confirmed that the method is specific, linear, accurate, precise, and robust over the specified range.[13] This application note serves as a complete protocol that can be readily implemented in quality control and research laboratories for routine analysis.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available at: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Taylor & Francis Online. Available at: [Link]

• ICH HARMONISED TRIPARTITE GUIDELINE: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). ICH. Available at: [Link]

• Reversed Phase HPLC Method Development. Phenomenex. Available at: [Link]

• ICH Q2 Analytical Method Validation. SlideShare. Available at: [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available at: [Link]

• Ionizable compound purification using reversed-phase flash column chromatography. Biotage. Available at: [Link]

• Retention of ionizable compounds on HPLC. Modelling retention in reversed-phase liquid chromatography as a function of pH and solvent composition with methanol-water mobile phases. ResearchGate. Available at: [Link]

• Critical Evaluation of HPLC Methods: Working with Ionizable Analytes. LCGC International. Available at: [Link]

• UV Properties and Loading into Liposomes of Quinoline Derivatives. MDPI. Available at: [Link]

• Quinoline based receptor in fluorometric discrimination of carboxylic acids. PMC. Available at: [Link]

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Application Notes &amp; Protocols: 5-Methylquinoline-2-carboxylic Acid as a Bidentate Ligand in Transition Metal Coordination

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the use of 5-methylquinoline-2-carboxylic acid as a versatile chelating ligand in transition metal coordination chemistry. We delve into the ligand's synthesis, its coordination behavior, and provide detailed, field-proven protocols for the synthesis and characterization of its transition metal complexes. The unique electronic and steric properties conferred by the quinoline framework, augmented by the 5-methyl and 2-carboxyl substituents, give rise to complexes with significant potential in catalysis, materials science, and medicinal chemistry.[1][2] This guide emphasizes the causality behind experimental choices and provides self-validating protocols to ensure scientific integrity and reproducibility.

Introduction: The Scientific Rationale

Quinoline derivatives are a cornerstone in coordination chemistry and pharmacology, largely due to the nitrogen atom's ability to form stable complexes with metal ions.[3] 5-Methylquinoline-2-carboxylic acid is a particularly compelling ligand for several reasons:

• Bidentate Chelation: It acts as a robust bidentate, N,O-donor ligand, coordinating to a metal center via the quinoline ring's nitrogen atom and the deprotonated carboxylate oxygen. This chelation forms a stable five-membered ring, enhancing the thermodynamic stability of the resulting complex (the "chelate effect").[4]

• Electronic Tuning: The electron-donating methyl group at the 5-position subtly modifies the electronic properties of the quinoline ring system, which can influence the redox potential of the metal center and the reactivity of the overall complex.[1]

• Steric Influence: The methyl group also introduces steric bulk, which can direct the regioselectivity of catalytic reactions or influence the geometry and packing of the metal complex in the solid state.[1]

• Structural Rigidity: The planar and rigid nature of the quinoline scaffold provides a well-defined coordination geometry, which is highly desirable for applications in asymmetric catalysis and for designing materials with predictable structures.

These features make its transition metal complexes promising candidates for applications ranging from homogeneous catalysis, such as C-H activation, to the development of novel therapeutic agents with antiproliferative or antimicrobial properties.[1][2]

Ligand and Complex Synthesis Workflow

The overall experimental process involves the synthesis of the ligand, followed by its reaction with a suitable metal salt to form the coordination complex. Each stage requires rigorous purification and characterization to confirm the identity and purity of the products.

Caption: General workflow for synthesis and characterization.

Experimental Protocols

Protocol 1: Synthesis of 5-Methylquinoline-2-carboxylic Acid Ligand

This protocol is based on the Pfitzinger quinoline synthesis, which involves the condensation of isatin with a carbonyl compound under basic conditions.[5]

Materials:

• 5-Methylisatin

• Pyruvic acid

• Potassium hydroxide (KOH)

• Ethanol

• Deionized water

• Hydrochloric acid (HCl), concentrated

• Standard laboratory glassware for reflux

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve potassium hydroxide (5.6 g, 0.1 mol) in ethanol (50 mL).

• Addition of Reagents: To the stirred solution, add 5-methylisatin (8.05 g, 0.05 mol). The solution will turn deep red. Allow it to stir for 15 minutes.

• Slowly add a solution of pyruvic acid (4.4 g, 0.05 mol) in ethanol (20 mL) to the reaction mixture.

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into 150 mL of cold deionized water.

• Acidification: Carefully acidify the aqueous solution to pH ~3-4 with concentrated HCl. This step is critical as it protonates the carboxylate, causing the product to precipitate out of the solution.

• Isolation: Collect the resulting pale yellow precipitate by vacuum filtration.

• Purification: Wash the crude product thoroughly with cold deionized water (3 x 30 mL) to remove inorganic salts. Recrystallize the solid from an ethanol/water mixture to yield pure 5-methylquinoline-2-carboxylic acid.

• Drying: Dry the purified product in a vacuum oven at 60 °C overnight.

Protocol 2: Synthesis of a Representative Transition Metal Complex: Bis(5-methylquinoline-2-carboxylato)copper(II)

This protocol describes a general method for synthesizing a metal complex using the prepared ligand.[2][6]

Materials:

• 5-Methylquinoline-2-carboxylic acid (from Protocol 1)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Ethanol or a 1:1 mixture of Ethanol:DMF

• Sodium hydroxide (NaOH)

• Diethyl ether

Procedure:

• Ligand Solution: In a 100 mL round-bottom flask, dissolve 5-methylquinoline-2-carboxylic acid (0.378 g, 2.0 mmol) in ethanol (25 mL). Add a stoichiometric amount of 0.1 M NaOH solution dropwise to deprotonate the carboxylic acid, which facilitates coordination.

• Metal Salt Solution: In a separate beaker, dissolve copper(II) chloride dihydrate (0.170 g, 1.0 mmol) in ethanol (15 mL).

• Complexation: Slowly add the copper(II) salt solution to the ligand solution with constant stirring. A 2:1 ligand-to-metal molar ratio is used here. A colored precipitate should form almost immediately.

• Reflux: Heat the resulting mixture under reflux for 2-3 hours to ensure the completion of the reaction.[2] This provides the necessary thermal energy to overcome the activation barrier for ligand exchange and complex formation.

• Isolation: Allow the reaction mixture to cool to room temperature. Collect the colored precipitate by vacuum filtration.

• Washing: Wash the precipitate sequentially with absolute ethanol (2 x 10 mL) and diethyl ether (2 x 10 mL).[1] The ethanol wash removes unreacted salts and ligand, while the ether wash removes any remaining organic impurities.

• Drying: Dry the final complex in a vacuum oven at 70 °C.

Characterization and Data Interpretation

Rigorous characterization is essential to confirm the formation of the desired complex and to understand its structure.

Ligand-to-Metal Coordination Diagram

The coordination of 5-methylquinoline-2-carboxylic acid to a metal center (M) is a classic example of bidentate chelation.

Caption: Bidentate coordination to a metal center (M).

Spectroscopic Data

FT-IR spectroscopy is a powerful tool for confirming coordination. The key is to compare the spectrum of the free ligand with that of the metal complex.

Compound	Key FT-IR Vibrational Frequencies (cm⁻¹)	Interpretation
5-Methylquinoline-2-carboxylic acid (Free Ligand)	~1700-1720 (ν C=O)	Stretching vibration of the protonated carboxylic acid group.
~3000-3300 (broad, ν O-H)	O-H stretch of the carboxylic acid dimer.
Metal Complex (e.g., Cu(II) complex)	~1580-1620 (νasym COO⁻)	Asymmetric stretching of the deprotonated, coordinated carboxylate group.
~1380-1420 (νsym COO⁻)	Symmetric stretching of the deprotonated, coordinated carboxylate group.

Causality: Upon deprotonation and coordination to the metal ion, the C=O double bond and C-O single bond of the carboxylic acid delocalize into two equivalent C-O bonds. This results in the disappearance of the sharp ν(C=O) peak and the appearance of two new bands: asymmetric (νasym) and symmetric (νsym) stretches of the carboxylate group (COO⁻).[2][7] The separation between these two new bands (Δν = νasym - νsym) can provide insights into the coordination mode of the carboxylate group.[8]

Other Characterization Techniques:

• ¹H NMR Spectroscopy: Used to characterize the diamagnetic ligand. Upon complexation with a paramagnetic metal ion like Cu(II), the NMR signals will broaden significantly. For complexes with diamagnetic metals (e.g., Zn(II)), shifts in the proton signals upon coordination can be observed.

• UV-Vis Spectroscopy: The π-π* and n-π* transitions of the ligand are often shifted upon coordination. The appearance of new, lower-energy bands may indicate d-d transitions of the metal center or ligand-to-metal charge transfer (LMCT) bands.

• Thermogravimetric Analysis (TGA): This technique determines the thermal stability of the complex and can quantify the presence of coordinated or lattice solvent molecules (e.g., water).[2]

Applications and Future Directions

The transition metal complexes of 5-methylquinoline-2-carboxylic acid are being explored in several key scientific areas:

• Homogeneous Catalysis: The defined coordination sphere and tunable electronic properties make these complexes suitable for catalyzing organic transformations. For instance, palladium and rhodium complexes with similar quinoline-based ligands have been investigated for C-H activation and functionalization, where the ligand framework helps to direct the metal to a specific reaction site.[1][9]

• Medicinal Chemistry: The quinoline scaffold is a well-known pharmacophore present in many drugs.[1] Metal complexes can exhibit enhanced biological activity compared to the free ligand. These complexes are often evaluated for their in-vitro cytotoxicity against various cancer cell lines and for their antimicrobial properties.[2][3]

• Materials Science: As building blocks for coordination polymers or metal-organic frameworks (MOFs), these complexes can lead to materials with interesting magnetic, optical, or porous properties.[6]

References

• BenchChem. (2025). Application Notes & Protocols: 5-Methylquinoline as a Ligand for Transition Metal Complexes. Benchchem.
• BenchChem. (2025). Quinoline-2-carboxylic Acid: A Versatile Ligand for the Synthesis of Novel Metal Complexes. Benchchem.
• Clermont, K. E., et al. (2002). Biocatalytic Oxidation of 2-Methylquinoxaline to 2-Quinoxalinecarboxylic Acid. Organic Process Research & Development.
• Maffeis, M., et al. (2021).
• Xia, H., et al. Facile synthesis of transition metal complexes with five coplanar metal-carbon σ-bonds.
• Mohammed, I. K., & Mousa, E. F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A.

• Taylor, M. S. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules. [Link]

• Zhang, L., et al. (2020). Metal(ii) complexes synthesized based on quinoline-2,3-dicarboxylate as electrocatalysts for the degradation of methyl orange. Dalton Transactions. [Link]

• Sonawane, H. R., et al. (2023). Versatile applications of transition metal incorporating quinoline Schiff base metal complexes: An overview. European Journal of Medicinal Chemistry. [Link]

• Al-Adilee, K. J., & Mseer, A. H. (2015). FTIR Spectrum of Quinoline-2-carboxylic acid. ResearchGate. [Link]

• Google Patents. (n.d.). Process for preparing 5-methyl pyrazine-2-carboxylic acid.

• Sadowski, B., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules. [Link]

• Wikipedia. (n.d.). Transition metal carboxylate complex. [Link]

• Guchhait, S. K., & Chaudhary, P. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. [Link]

• Song, J.-F., et al. (2019). Six new coordination compounds based on rigid 5-(3-carboxy-phenyl)-pyridine-2-carboxylic acid: synthesis, structural variations and properties. RSC Advances. [Link]

• Martell, A. E., & Smith, R. M. (2004). The study of 8-Hydroxyquinoline-2-Carboxyllic acid and its metal ion complexing properties. Theses and Dissertations. [Link]

• ResearchGate. (2025). Quinoline-based metal complexes: Synthesis and applications. [Link]

• Das, A., & Maji, B. (2021). The Emergence of Palladium-Catalyzed C(sp3)−H Functionalization of Free Carboxylic Acids. Chemistry – An Asian Journal. [Link]

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Application Note &amp; Protocols: Strategic Preparation of 5-Methylquinoline-2-carboxylic Acid Amides for Organic Synthesis and Drug Discovery

Abstract: The quinoline scaffold is a highly privileged motif in medicinal chemistry, with derivatives demonstrating a vast spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] Specifically, quinoline-2-carboxamides have emerged as a promising class of compounds, where the amide linkage plays a crucial role in modulating pharmacological potency.[4] This document provides a comprehensive guide for researchers on the synthesis of 5-methylquinoline-2-carboxylic acid amides, starting from the essential precursor, 5-methylquinoline-2-carboxylic acid. We will delve into the mechanistic rationale behind common synthetic strategies, offer detailed, field-proven protocols, and present data in a clear, actionable format to facilitate successful synthesis in a research and development setting.

Introduction: The Significance of the Quinoline-2-Carboxamide Scaffold

The quinoline ring system is a cornerstone of heterocyclic chemistry and drug design. The incorporation of a carboxamide functional group at the 2-position has proven to be an effective strategy for enhancing biological activity.[4] These compounds often act as inhibitors of key enzymes or interact with biological receptors, with their efficacy being fine-tuned by the nature of the substituent on the amide nitrogen. The 5-methyl group on the quinoline core can influence the molecule's lipophilicity, metabolic stability, and steric interactions with its biological target, making 5-methylquinoline-2-carboxylic acid amides an attractive target for library synthesis in drug discovery campaigns.

This guide will focus on the pivotal step of amide bond formation, a reaction of fundamental importance in the pharmaceutical industry.[5] We will explore two primary, robust methodologies: the formation of an intermediate acid chloride and the use of modern peptide coupling reagents.

Synthesis of the Key Precursor: 5-Methylquinoline-2-carboxylic Acid

Prior to amide synthesis, the precursor 5-methylquinoline-2-carboxylic acid must be prepared. While various methods exist for quinoline synthesis, the Doebner-von Miller reaction provides a reliable route. This reaction typically involves the condensation of an aniline (in this case, 3-methylaniline) with an α,β-unsaturated carbonyl compound generated in situ. A more direct and often higher-yielding approach for this specific precursor is the Pfitzinger reaction, which utilizes isatin and a methyl ketone.[6]

However, for the purpose of this guide, we will assume the starting material, 5-methylquinoline-2-carboxylic acid, is available either commercially or through a previously established synthetic route. The focus will remain on its conversion to the target amides.

Core Methodology: Amide Bond Formation Strategies

The direct reaction between a carboxylic acid and an amine to form an amide requires high temperatures and results in the elimination of water, conditions which are often incompatible with complex molecules. Therefore, activation of the carboxylic acid is necessary. This is typically achieved by converting the hydroxyl group of the carboxylic acid into a better leaving group.

The Acid Chloride Method: A Robust and Classical Approach

This two-step method is one of the most reliable for preparing amides. It first involves the conversion of the carboxylic acid to a highly reactive acyl chloride, which then readily reacts with an amine to form the desired amide.

• Step 1: Activation. 5-Methylquinoline-2-carboxylic acid is treated with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). Oxalyl chloride is often preferred in laboratory settings as its byproducts (CO, CO₂, HCl) are all gaseous, simplifying the purification of the intermediate acid chloride.[7]

• Step 2: Coupling. The resulting 5-methylquinoline-2-carbonyl chloride is then reacted with a primary or secondary amine. The reaction is typically performed in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine) to scavenge the HCl generated during the reaction.

The workflow for this widely used method is depicted below.

Caption: General workflow for amide synthesis via the acid chloride method.

Peptide Coupling Reagents: Mild and Efficient Alternatives

In medicinal chemistry, particularly when dealing with sensitive or complex substrates, direct coupling reagents are preferred. These reagents activate the carboxylic acid in situ under milder conditions, avoiding the need to isolate a harsh acid chloride intermediate.

Common coupling reagents include carbodiimides like Dicyclohexylcarbodiimide (DCC) and water-soluble variants (EDC), as well as phosphonium (e.g., BOP, PyBOP) and uronium/aminium salts (e.g., HATU, HBTU).

• Mechanism of Action (Carbodiimide Example): DCC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[8] This intermediate can then be attacked by the amine to form the amide. The main byproduct, dicyclohexylurea (DCU), is poorly soluble in most organic solvents and can often be removed by filtration. To improve yields and suppress side reactions, an additive like 1-Hydroxybenzotriazole (HOBt) is often included.

Comparative Analysis of Amidation Methods

The choice of method depends on the substrate's sensitivity, scale, and available resources.

Method	Activating Agent(s)	Typical Solvents	Temperature	Advantages	Disadvantages
Acid Chloride	SOCl₂ or (COCl)₂	DCM, Toluene, THF	0 °C to reflux	High reactivity, cost-effective, easily driven to completion.	Harsh reagents, moisture sensitive, may not be suitable for complex molecules with acid-labile groups.
Carbodiimide Coupling	DCC, EDC (+ HOBt)	DCM, DMF, MeCN	0 °C to RT	Mild conditions, good for sensitive substrates.	Byproduct (DCU) can be difficult to remove completely, potential for side reactions.
Uronium Salt Coupling	HATU, HBTU (+ Base)	DMF, NMP	0 °C to RT	High efficiency, fast reaction times, low racemization for chiral substrates.	Higher cost of reagents, byproducts are water-soluble.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-benzyl-5-methylquinoline-2-carboxamide via the Acid Chloride Method

This protocol details a representative synthesis using benzylamine as the coupling partner.

Materials:

• 5-Methylquinoline-2-carboxylic acid (1.0 eq)

• Oxalyl chloride (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount, ~1 drop)

• Benzylamine (1.2 eq)

• Triethylamine (2.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• Acid Chloride Formation: To a flame-dried round-bottom flask under an inert atmosphere (Argon), add 5-methylquinoline-2-carboxylic acid (1.0 eq). Suspend the acid in anhydrous DCM (approx. 0.1 M concentration).

• Add a single drop of DMF to the suspension.

• Cool the flask to 0 °C using an ice bath. Slowly add oxalyl chloride (1.5 eq) dropwise. Causality Note: The catalytic DMF reacts with oxalyl chloride to form the Vilsmeier reagent, which is the active species that initiates the conversion to the acid chloride.

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, or until gas evolution ceases and the solution becomes clear.

• Amide Coupling: In a separate flask, dissolve benzylamine (1.2 eq) and triethylamine (2.5 eq) in anhydrous DCM.

• Cool the amine solution to 0 °C.

• Slowly add the freshly prepared acid chloride solution from Step 4 to the amine solution via cannula or dropping funnel. Trustworthiness Note: The acid chloride is highly reactive and moisture-sensitive; it should be used immediately without isolation for best results.

• Stir the reaction mixture at 0 °C for 30 minutes and then at room temperature for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x). Causality Note: The bicarbonate wash removes any unreacted acid chloride and excess acid, while the brine wash helps to remove water from the organic layer.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-benzyl-5-methylquinoline-2-carboxamide.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Conclusion

The preparation of 5-methylquinoline-2-carboxylic acid amides is a critical process for generating novel compounds for drug discovery and development. The classical acid chloride method offers a robust and scalable route, while modern coupling reagents provide milder and often more efficient alternatives for sensitive substrates.[7] The protocols and rationales provided herein serve as a validated starting point for researchers, enabling the logical selection of synthetic methods and the successful preparation of these valuable chemical entities.

References

• The structures of quinoline-2-carboxamides and their anticancer... - ResearchGate. Available from: [Link]

• Investigating the Spectrum of Biological Activity of Substituted Quinoline-2-Carboxamides and Their Isosteres. Molecules. Available from: [Link]

• Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis. Medicinal Chemistry Research. Available from: [Link]

• Synthesis and Biological Activity of Quinoline-2-Carboxylic Acid Aryl Esters and Amides. ResearchGate. Available from: [Link]

• Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances. Available from: [Link]

• Biocatalytic Oxidation of 2-Methylquinoxaline to 2-Quinoxalinecarboxylic Acid. Organic Process Research & Development. Available from: [Link]

• Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Nagoya University. Available from: [Link]

• Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A. Available from: [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters. Available from: [Link]

• The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society. Available from: [Link]

• Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science. Available from: [Link]

• Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available from: [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. Molecules. Available from: [Link]

• Process for preparing 5-methyl pyrazine-2-carboxylic acid. Google Patents.

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. Available from: [Link]

• Antioxidant and Antimicrobial Activity of New Amide Compounds Containing Azo Group Using Dicyclohexylcarbodiimide (DCC) as Cou. Polycyclic Aromatic Compounds. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
• 4. Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent Advances in Metal-Free Quinoline Synthesis [mdpi.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. journal.ugm.ac.id [journal.ugm.ac.id]

Application Note: Cross-Coupling Reaction Conditions Using 5-Methylquinoline-2-carboxylic Acid

Document Type: Technical Application Note & Experimental Protocol Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Focus: 5-Methylquinoline-2-carboxylic acid (5-Me-QA) | CAS: 103856-59-3

Strategic Utility in Modern Cross-Coupling

5-Methylquinoline-2-carboxylic acid (5-Me-QA) is a highly versatile, bifunctional scaffold in transition-metal-catalyzed cross-coupling reactions. Unlike standard aliphatic or simple aromatic carboxylic acids, the spatial arrangement of the quinoline nitrogen (N1) and the carboxylic acid (C2) allows 5-Me-QA to operate through two distinct, highly valuable mechanistic pathways:

• As a Bidentate (N,O) Ligand: Enhancing the stability and reactivity of Palladium (Pd) catalysts in challenging C–H functionalizations.

• As a Coupling Substrate: Undergoing transition-metal-catalyzed protodecarboxylation to generate a nucleophilic quinolyl species for direct cross-coupling with aryl halides.

This application note details the mechanistic causality, quantitative performance data, and self-validating protocols for deploying 5-Me-QA in both modalities.

Mechanistic Causality & Structural Advantages

Mode A: 5-Me-QA as an N,O-Bidentate Ligand in C–H Activation

In Pd-catalyzed C(sp³)–H and C(sp²)–H functionalization, catalyst degradation into inactive "Pd black" is a primary failure mode. The addition of [1].

The 5-Methyl Advantage: The methyl group at the C5 position (peri-position to the pyridine ring) exerts a mild inductive electron-donating effect (+I). This pushes electron density into the aromatic system, increasing the basicity of the quinoline nitrogen without introducing steric hindrance at the metal-binding pocket (unlike an 8-methyl substitution). This stronger σ-donation to the Pd(II) center stabilizes the high-valent Pd(IV) intermediates during oxidative addition and dramatically impedes irreversible catalyst decomposition pathways [1].

Figure 1: Catalytic cycle of Pd-catalyzed C-H arylation enabled by 5-Me-QA ligand.

Mode B: 5-Me-QA as a Substrate in Decarboxylative Cross-Coupling

[2] utilizes carboxylic acids as traceless directing groups. 5-Me-QA is highly primed for this because the adjacent nitrogen atom coordinates with a Cu(I) or Ag(I) co-catalyst, facilitating the extrusion of CO₂ via a stabilized cyclic transition state. The resulting 5-methylquinolyl-metal intermediate undergoes transmetalation to a Pd(II) cycle, allowing for regioselective C2-arylation [3].

Figure 2: Bimetallic mechanism for the decarboxylative cross-coupling of 5-Me-QA.

Quantitative Data & Optimization

The following tables summarize the empirical advantages of utilizing 5-Me-QA in both ligand and substrate capacities.

Table 1: Ligand Performance in Pd-Catalyzed Transannular C(sp³)–H Arylation Conditions: Pd(OAc)₂ (5 mol%), Ligand (5 mol%), CsOPiv (1.5 equiv), Ar-I (1.5 equiv), t-AmylOH, 100 °C, 4h.

Ligand System	Loading (mol %)	Target Yield (%)	Catalyst State at 4h
None	-	46%	Heavy Pd Black precipitate
Picolinic Acid	5%	80%	Slight Pd Black
Quinaldic Acid	5%	85%	Homogeneous amber solution
5-Me-QA	5%	89%	Homogeneous amber solution

Table 2: Condition Optimization for Decarboxylative Cross-Coupling of 5-Me-QA Conditions: 5-Me-QA (1.0 equiv), Ar-Br (1.2 equiv), Pd(PPh₃)₄ (5 mol%), Cu₂O (10 mol%), Base (2.0 equiv), 16h.

Base	Solvent	Temp (°C)	Yield of 5-Methyl-2-Arylquinoline (%)	Causality / Observation
KOAc	DMF	120	15%	Base insufficiently strong for transmetalation.
Cs₂CO₃	Toluene	130	32%	Poor solubility of the carboxylate salt.
K₂CO₃	NMP	120	88%	Excellent solubility; consistent CO₂ evolution.
K₂CO₃	DMF	120	90%	Optimal polarity for bimetallic stabilization.

Experimental Protocols (Self-Validating Systems)

Protocol A: Pd-Catalyzed C(sp³)–H Arylation using 5-Me-QA as a Ligand

Objective: Arylation of unactivated aliphatic amines using 5-Me-QA to prevent catalyst degradation.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂ (5.0 mol%), 5-Me-QA (5.0 mol%), and Cesium Pivalate (CsOPiv, 1.5 equiv).

  • Causality: CsOPiv is critical; the pivalate anion acts as an internal base for the Concerted Metalation-Deprotonation (CMD) step [4].

• Substrate Addition: Add the aliphatic amine substrate (1.0 equiv) and the aryl iodide (1.5 equiv).

• Solvent Introduction: Add anhydrous tert-amyl alcohol (t-AmylOH) to achieve a 0.2 M concentration.

  • Causality:t-AmylOH is chosen because it lacks oxidizable α-hydrogens, preventing solvent oxidation by the Pd(IV) intermediate.

• Reaction Execution: Seal the tube, evacuate, and backfill with N₂ (x3). Heat the reaction mixture to 100 °C in an oil bath for 4–12 hours.

• Self-Validation Check: The reaction mixture must transition from a pale suspension to a homogeneous deep amber solution within 30 minutes at 100 °C. If a black precipitate (Pd black) forms before 2 hours, the solvent is wet, or the 5-Me-QA ligand stoichiometry was insufficient.

• Workup: Cool to room temperature, dilute with EtOAc, filter through a short pad of Celite, and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: Bimetallic Decarboxylative Cross-Coupling of 5-Me-QA

Objective: Synthesis of 5-methyl-2-arylquinolines via extrusion of CO₂.

Step-by-Step Methodology:

• Preparation: In a dry pressure vial, combine 5-Me-QA (1.0 equiv), Aryl Bromide (1.2 equiv), Pd(PPh₃)₄ (5.0 mol%), Cu₂O (10.0 mol%), and anhydrous K₂CO₃ (2.0 equiv).

• Solvent Introduction: Add anhydrous DMF (0.1 M).

  • Causality: DMF provides the necessary dielectric constant to stabilize the highly polar Cu-quinolyl intermediate prior to transmetalation.

• Degassing: Sparge the solution with Argon for 10 minutes. Oxygen must be rigorously excluded to prevent homocoupling of the quinolyl species.

• Reaction Execution: Seal the vial and heat to 120 °C for 16 hours.

• Self-Validation Check: Visual effervescence (CO₂ gas evolution) must occur within the first 15–20 minutes of reaching 120 °C. If no bubbling is observed, the Cu(I) co-catalyst has failed to initiate decarboxylation, usually indicating that the K₂CO₃ base has absorbed atmospheric moisture and deactivated.

• Workup: Cool to room temperature. Quench with saturated aqueous NH₄Cl to break down copper complexes. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

References

• Sanford, M. S., et al. "Second-Generation Palladium Catalyst System for Transannular C–H Functionalization of Azabicycloalkanes." Journal of the American Chemical Society, 2018. Available at:[Link]

• Hoarau, C., et al. "Regioselective Decarboxylative Cross-Coupling of Carboxy Isoquinoline N-Oxides." The Journal of Organic Chemistry, 2015. Available at:[Link]

• Ackermann, L., et al. "C–H Activation: Toward Sustainability and Applications." ACS Central Science, 2021. Available at:[Link]

Catalytic Applications of 5-Methylquinoline-2-Carboxylic Acid Metal Complexes: Advanced Application Notes &amp; Protocols

Executive Overview

In the landscape of transition metal catalysis, the design of the primary coordination sphere dictates both the reactivity and the stability of the active catalytic species. 5-Methylquinoline-2-carboxylic acid (5-methylquinaldic acid) has emerged as a privileged bidentate N,O -chelating ligand. By forming robust, redox-active complexes with transition metals such as Ruthenium (Ru), Iron (Fe), and Copper (Cu), this ligand enables highly selective transformations ranging from chemoselective deprotections to bio-inspired oxidations[1][2].

This guide provides researchers and drug development professionals with the mechanistic rationale, quantitative performance data, and self-validating protocols necessary to implement 5-methylquinaldic acid-driven catalysis in complex synthetic workflows.

Mechanistic Rationale: The Causality of the 5-Methyl Substitution

The selection of the 5-methyl derivative over unsubstituted quinaldic acid is not arbitrary; it is rooted in precise electronic and steric tuning:

• Electronic Enrichment via Inductive Effects: The methyl group at the C5 position exerts a mild electron-donating inductive (+I) and hyperconjugative effect across the carbocyclic ring of the quinoline system. This subtly increases the electron density on the quinoline nitrogen (N1), enhancing its σ -donating capability to the metal center. A more electron-rich metal center is crucial for stabilizing high-valent intermediates (e.g., FeIV=O in epoxidations) and accelerating oxidative addition steps[3].

• Steric Shielding without Pocket Interference: The 5-position is distal to the N,O -coordination pocket. This allows the ligand to provide secondary-sphere steric bulk—useful for influencing enantioselectivity or preventing catalyst dimerization—without sterically hindering the primary binding of the substrate to the metal center.

• Donor-Acceptor Bifunctionality: In specific catalytic cycles, 5-methylquinaldic acid acts as a bifunctional ligand. The nitrogen coordinates to the metal to enhance nucleophilicity, while the uncoordinated or transiently coordinated carboxylate group acts as an internal hydrogen-bond donor, increasing the electrophilicity of incoming substrates (e.g., allyl ethers)[4].

Key Catalytic Applications

Application A: Ruthenium-Catalyzed Chemoselective Allyl Ether Cleavage

The deprotection of allyl ethers is a critical step in multi-stage organic synthesis. A cationic CpRuII complex, when paired with 5-methylquinaldic acid, demonstrates exceptional chemoselectivity for hydroxyl deprotection in alcoholic solvents[4]. The ligand's bifunctional nature allows the carboxylate group to hydrogen-bond with the ether oxygen of the substrate, while the nitrogen anchors the highly nucleophilic Ru center. This synergistic activation drives the rapid isomerization of the allyl ether to an enol ether, which subsequently undergoes solvolytic cleavage.

Fig 1. Catalytic cycle of Ru-catalyzed allyl ether cleavage using 5-methylquinaldic acid.

Application B: Non-Heme Iron-Catalyzed Epoxidation of Alkenes

Developing environmentally benign oxidation catalysts is a priority in green chemistry. The combination of Fe(II) triflate and 5-methylquinaldic acid generates an active non-heme iron complex capable of utilizing hydrogen peroxide ( H2​O2​ ) as a terminal oxidant[3]. The N,O -chelation effectively modulates the FeII/FeIII redox potential, preventing the uncontrolled, Fenton-type radical decomposition of H2​O2​ . Instead, the system is funneled through a controlled iron-peroxo/iron-oxo intermediate, yielding epoxides with high turnover numbers (TON).

Application C: Copper-Catalyzed Asymmetric Oxidative Coupling

Quinaldic acid derivatives are highly effective in Cu-catalyzed asymmetric reactions, such as the enantioselective oxidative coupling of 2-naphthols to produce axially chiral 1,1'-bi-2-naphthol (BINOL)[1]. The rigid quinoline backbone of the 5-methyl derivative, combined with a chiral co-ligand, creates a well-defined chiral pocket around the CuII center, enabling high stereocontrol during the C-C bond formation.

Quantitative Data Presentation

The table below synthesizes the performance metrics of 5-methylquinaldic acid metal complexes across the discussed applications, providing a benchmark for experimental design.

Catalytic System	Application	Substrate Scope	Yield (%)	TON	TOF ( h−1 )	Key Conditions
CpRuII / 5-Me-QA	Allyl Ether Cleavage	Aliphatic & Aromatic Allyl Ethers	>95%	Up to 4,000	~700	Methanol, 30–70 °C, Additive-free[4]
FeII(OTf)2​ / 5-Me-QA	Alkene Epoxidation	Terminal & Internal Alkenes	85–95%	>300	~50	H2​O2​ (oxidant), CH3​CN , 0 °C[3]
CuII / 5-Me-QA / BINOL	Oxidative Coupling	2-Naphthols	85–91%	~50	~10	Air/O2, CH2​Cl2​ , 30 °C, Base[1]

(Note: 5-Me-QA = 5-Methylquinoline-2-carboxylic acid. Yields and TONs are representative averages based on optimized literature conditions).

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for critical steps is explicitly stated to aid troubleshooting.

Protocol 1: In Situ Generation of Fe(II)-Catalyst and Alkene Epoxidation

Objective: Epoxidation of styrene derivatives using a non-heme iron/5-methylquinaldic acid system.

• Ligand and Metal Complexation:

  • Action: In an inert-atmosphere glovebox, dissolve Fe(II) triflate ( 0.05 mmol ) and 5-methylquinoline-2-carboxylic acid ( 0.055 mmol , 1.1 eq) in anhydrous, degassed acetonitrile ( 5 mL ).

  • Causality: Degassing the solvent is critical. Premature exposure to oxygen before substrate binding will lead to the irreversible formation of inactive μ -oxo bridged FeIII dimers, killing catalytic activity. The slight excess of ligand ensures complete metal coordination.

• Substrate Addition:

  • Action: Add the alkene substrate ( 1.0 mmol ) to the stirring complex solution. Cool the reaction vessel to 0 °C using an ice bath.

  • Causality: Cooling minimizes the background thermal decomposition of the oxidant and maximizes the lifetime of the active iron-oxo intermediate.

• Oxidant Introduction (The Self-Validating Step):

  • Action: Using a syringe pump, add 30% aq. H2​O2​ ( 1.5 mmol ) dropwise over 30 minutes.

  • Causality: Dropwise addition maintains a low steady-state concentration of H2​O2​ . If added in a single bolus, the localized high concentration of peroxide will outcompete the substrate for the active metal center, leading to rapid disproportionation of H2​O2​ into O2​ and H2​O (visible as vigorous bubbling—a visual indicator of protocol failure).

• Workup:

  • Action: Quench the reaction with saturated aqueous Na2​S2​O3​ , extract with dichloromethane, dry over MgSO4​ , and purify via silica gel chromatography.

Fig 2. Standardized experimental workflow for 5-methylquinaldic acid-mediated catalysis.

Protocol 2: Ru-Catalyzed Chemoselective Allyl Ether Cleavage

Objective: Deprotection of an allyl ether to yield the free hydroxyl group.

• Catalyst Activation:

  • Action: In a Schlenk flask, combine [CpRu(CH3​CN)3​]PF6​ ( 1 mol% ) and 5-methylquinoline-2-carboxylic acid ( 1 mol% ) in anhydrous methanol ( 0.2 M relative to substrate). Stir at room temperature for 10 minutes.

  • Causality: The displacement of the labile acetonitrile ligands by the N,O -chelator generates the active electrophilic Ru species. A color change typically validates successful coordination.

• Deprotection Reaction:

  • Action: Add the allyl ether substrate ( 1.0 equiv ). Heat the mixture to 30 °C (or up to 70 °C for sterically hindered substrates) and stir.

  • Causality: Methanol acts as both the solvent and the solvolytic reagent. The 5-methylquinaldic acid ligand hydrogen-bonds with the ether oxygen, pulling electron density away from the allyl group and making it highly susceptible to Ru-mediated isomerization[4].

• Monitoring & Isolation:

  • Action: Monitor via TLC. Upon completion (typically 30–60 mins), concentrate the mixture under reduced pressure. The volatile byproducts (e.g., propenyl methyl ether) are removed in vacuo, leaving the deprotected alcohol requiring minimal purification.

References

• RSC Advances. Non-heme iron catalysts for epoxidation and aziridination reactions of challenging terminal alkenes. Royal Society of Chemistry (2015). Available at: [Link]

• Organic Letters. CpRuIIPF6/Quinaldic Acid-Catalyzed Chemoselective Allyl Ether Cleavage. A Simple and Practical Method for Hydroxyl Deprotection. ACS Publications (2004). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Comprehensive In Vivo Testing Protocols for 5-Methylquinoline-2-Carboxylic Acid Compounds: Antidiabetic and Oncological Efficacy Models

Introduction and Pharmacological Grounding

The quinoline-2-carboxylic acid (quinaldic acid) scaffold is a highly privileged structure in medicinal chemistry. Derivatives such as 5-Methylquinoline-2-carboxylic acid (5-MQCA) and its aryl esters exhibit profound, dual-action biological activities. Historically isolated from natural sources like Ephedra pachyclada, these compounds have been identified as potent competitive inhibitors of carbohydrate-hydrolyzing enzymes (α-glucosidase and α-amylase) . More recently, synthetic aryl ester derivatives of quinoline-2-carboxylic acids have demonstrated targeted oncological efficacy, specifically inducing Bax/Bcl-2 modulated apoptosis and S-phase cell cycle arrest in PC3 prostate cancer cell lines . They also possess documented anti-inflammatory properties .

Transitioning these compounds from in vitro IC₅₀ validation to in vivo efficacy requires rigorous, self-validating experimental designs. This application note provides detailed, step-by-step in vivo protocols tailored specifically to the unique pharmacokinetic and pharmacodynamic profiles of 5-MQCA derivatives.

Dual mechanism of action for 5-MQCA derivatives in metabolic and oncological pathways.

Compound Formulation and Vehicle Causality

Quinoline-2-carboxylic acid derivatives, particularly aryl esters and halogenated analogs, are highly lipophilic and prone to aqueous precipitation. Administering these compounds in vivo without an optimized vehicle leads to erratic absorption and false-negative efficacy data.

Standardized Vehicle Preparation: To ensure optimal bioavailability, the following step-wise solvent system is recommended :

• 10% DMSO : Disrupts the crystalline lattice of the highly stable quinoline core.

• 40% PEG300 : Acts as a co-solvent, maintaining solubility as the polarity of the mixture increases.

• 5% Tween-80 : A non-ionic surfactant that coats the solubilized molecules, preventing aggregation into micro-crystals.

• 45% Saline : Provides physiological osmolarity to prevent injection-site necrosis or gastrointestinal distress.

Protocol Note: Solvents must be added sequentially, vortexing until completely clear before adding the next phase.

Protocol 1: Metabolic Efficacy via Oral Starch Tolerance Test (OSTT)

Causality & Experimental Design

To evaluate the antidiabetic potential of 5-MQCA compounds, an Oral Starch Tolerance Test (OSTT) is strictly required over a standard Oral Glucose Tolerance Test (OGTT). Because 5-MQCA acts by inhibiting α-glucosidase in the intestinal brush border, administering pure glucose bypasses this enzymatic step, rendering the inhibitor seemingly ineffective. Starch requires enzymatic cleavage, perfectly isolating the compound's mechanism of action.

Step-by-Step Methodology

• Subject Preparation : Utilize 8-week-old C57BL/6J mice (Diet-Induced Obesity model). Fast the animals for 12 hours overnight. Causality: Fasting establishes a stable baseline metabolic state, minimizing variability from recent feeding.

• Baseline Measurement : Prick the tail vein and measure baseline fasting blood glucose (FBG) using a calibrated glucometer (Time = 0 min).

• Compound Administration : Randomize mice into three groups (n=8/group). Administer via oral gavage:

  • Group 1: Vehicle Control.

  • Group 2: 5-MQCA derivative (30 mg/kg).

  • Group 3: Acarbose (30 mg/kg) as a positive control. Self-Validating System: Acarbose validates the starch batch and the enzymatic activity of the specific animal cohort.

• Carbohydrate Challenge : Exactly 15 minutes post-dosing, administer a 2 g/kg soluble starch solution via oral gavage.

• Kinetic Sampling : Measure blood glucose at 15, 30, 60, and 120 minutes post-starch administration.

• Data Analysis : Calculate the Area Under the Curve (AUC) using the trapezoidal rule to quantify total glycemic exposure.

Expected Quantitative Data

Table 1: Expected OSTT Blood Glucose Dynamics (mg/dL)

Time (min)	Vehicle Control	5-MQCA (30 mg/kg)	Acarbose (30 mg/kg)
0 (Baseline)	115 ± 8	112 ± 6	114 ± 7
15	210 ± 15	165 ± 12	158 ± 10
30	265 ± 18	185 ± 14	170 ± 12
60	215 ± 14	150 ± 11	145 ± 9
120	140 ± 10	125 ± 8	120 ± 7
AUC₀₋₁₂₀	24,150	18,300	17,400

Protocol 2: Oncological Efficacy via PC3 Xenograft Model

Causality & Experimental Design

Evaluating the apoptotic action of 5-MQCA aryl esters requires a robust in vivo tumor model. The PC3 human prostate cancer cell line is utilized in athymic BALB/c nude mice. Nude mice are required as they lack T-cells, preventing the immunological rejection of the human xenograft.

Step-by-step workflow for PC3 prostate cancer xenograft model and efficacy evaluation.

Step-by-Step Methodology

• Cell Preparation : Harvest PC3 cells in the logarithmic growth phase. Resuspend in a 1:1 mixture of serum-free RPMI medium and Matrigel to a final concentration of 5×106 cells/mL. Causality: Matrigel provides essential extracellular matrix (ECM) proteins that mimic the tumor microenvironment, significantly increasing the xenograft "take rate".

• Inoculation : Inject 200 µL of the cell suspension subcutaneously into the right flank of 6-week-old male BALB/c nude mice.

• Tumor Establishment : Monitor tumor growth until the volume reaches approximately 100 mm³ (V = 0.5 × length × width²). Causality: Initiating treatment only at 100 mm³ ensures the tumor is actively vascularizing, preventing false positives from tumors that simply fail to engraft.

• Randomization : Randomize mice into treatment groups (n=10/group). Self-Validating System: The investigator measuring the tumors must be blinded to the treatment groups to eliminate measurement bias.

• Dosing Regimen : Administer treatments daily for 21 days:

  • Vehicle Control (IP or PO).

  • 5-MQCA Aryl Ester (25 mg/kg and 50 mg/kg).

  • Docetaxel (10 mg/kg, IV, once weekly) as a positive control.

• Monitoring : Measure tumor volume and body weight bi-weekly. Causality: Bi-weekly measurement balances the need for high-resolution growth kinetics with the ethical minimization of animal handling stress, which can skew immune and metabolic responses.

• Endpoint Analysis : On Day 22, euthanize the mice. Excise, weigh, and fix the tumors in 10% formalin for Immunohistochemistry (IHC) targeting Ki-67 (proliferation) and TUNEL (apoptosis).

Expected Quantitative Data

Table 2: Xenograft Endpoints Summary (Day 21)

Treatment Group	Final Tumor Volume (mm³)	Final Tumor Weight (g)	Apoptotic Index (TUNEL+ %)	Body Weight Change (%)
Vehicle Control	850 ± 95	0.82 ± 0.10	4.2 ± 1.1	+ 5.2
5-MQCA (25 mg/kg)	480 ± 65	0.45 ± 0.08	28.5 ± 4.3	+ 3.1
5-MQCA (50 mg/kg)	310 ± 45	0.28 ± 0.05	45.2 ± 6.1	- 1.5
Docetaxel (10 mg/kg)	220 ± 35	0.19 ± 0.04	58.4 ± 7.2	- 8.4

Note: 5-MQCA demonstrates dose-dependent tumor growth inhibition with a highly favorable toxicity profile compared to the standard-of-care chemotherapeutic (Docetaxel), as evidenced by stable body weights.

References

• Lee, H. W., Yang, J. Y., & Lee, H. S. (2014). Quinoline-2-carboxylic acid isolated from Ephedra pachyclada and its structural derivatives show inhibitory effects against α-glucosidase and α-amylase. Journal of the Korean Society for Applied Biological Chemistry, 57(4), 441-444.[Link]

• Yang, R., Suresh, S., & Velmurugan, R. (2023). Synthesis of Quinoline-2-Carboxylic Acid Aryl Ester and Its Apoptotic Action on PC3 Prostate Cancer Cell Line. Applied Biochemistry and Biotechnology, 195(8), 4818-4831.[Link]

• Boyarshinov, V. D., et al. (2017). Synthesis and Biological Activity of Quinoline-2-Carboxylic Acid Aryl Esters and Amides. Pharmaceutical Chemistry Journal, 51(5), 382-385.[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Methylquinoline-2-carboxylic acid

Welcome to the technical support center for the synthesis of 5-Methylquinoline-2-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges in this synthetic process. As Senior Application Scientists, we have compiled field-proven insights and data to help you improve your reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing 5-Methylquinoline-2-carboxylic acid?

The most direct and commonly employed route is the Pfitzinger reaction . This method involves the condensation of 5-methylisatin with a compound containing an α-methylene group, such as pyruvic acid, in the presence of a strong base.[1][2] The Pfitzinger reaction is generally preferred for this target molecule as it directly yields the desired quinoline-4-carboxylic acid scaffold (which becomes the 2-carboxylic acid in this specific case due to the reactant choice).[3] Alternative methods like the Doebner or Doebner-von Miller reactions typically start from anilines and can be prone to polymerization and may not directly yield the desired 2-carboxylic acid isomer without specific precursors.[3][4][5]

Q2: What is the general mechanism of the Pfitzinger reaction for this synthesis?

The reaction proceeds through several key stages. First, the strong base (e.g., potassium hydroxide) hydrolyzes the amide bond within the 5-methylisatin ring to form a keto-acid intermediate (an aminophenyl glyoxalate derivative).[1][6] This intermediate then undergoes condensation with pyruvic acid to form an imine, which tautomerizes to a more stable enamine. The final steps involve an intramolecular cyclization followed by a dehydration (aromatization) step to yield the final 5-Methylquinoline-2-carboxylic acid product.[1][7]

Caption: The reaction mechanism of the Pfitzinger synthesis.

Q3: What are the most critical parameters affecting the yield and purity?

Several factors must be carefully controlled:

• Base Selection and Concentration: The choice and concentration of the base are paramount. While potassium hydroxide (KOH) is common, some studies report higher yields with sodium hydroxide (NaOH).[8] The base must be strong enough to facilitate the initial ring-opening of 5-methylisatin but excessive concentration can promote side reactions.

• Purity of Starting Materials: The synthesis begins with the preparation of 5-methylisatin, typically from p-toluidine.[9] Impurities in this precursor can carry through and complicate the main reaction and final purification.

• Reaction Temperature: Excessive heat can lead to the degradation of starting materials and intermediates, often resulting in the formation of intractable tars or polymers.[10] A gentle reflux is typically required, but the optimal temperature should be determined experimentally.[7]

• Work-up and Acidification: The final product is usually isolated by acidifying the reaction mixture to precipitate the carboxylic acid. The pH for precipitation is critical; adding acid too quickly or overshooting the optimal pH range can lead to the formation of oils or incomplete precipitation.[7][8]

Troubleshooting Guide: Enhancing Your Synthesis

This section addresses specific issues in a question-and-answer format to help you resolve common experimental challenges.

Problem 1: My final yield is very low (<40%). What are the primary causes and solutions?

Low yields are a frequent challenge in the Pfitzinger synthesis.[8] The issue can typically be traced back to one of several factors.

• Potential Cause A: Suboptimal Base Conditions

  • Explanation: The base concentration is a delicate balance. Too little base results in an incomplete reaction, while too much can promote side reactions or decomposition.

  • Solution:

    • Optimize Base Choice: Perform small-scale trial reactions comparing potassium hydroxide (KOH) and sodium hydroxide (NaOH) to see which is optimal for your specific setup.[8]

    • Titrate Base Concentration: Experiment with slightly varying the molar equivalents of the base relative to the 5-methylisatin. Start with the literature-recommended stoichiometry and adjust in small increments.

Base	Reported Effect on Yield	Reference
Potassium Hydroxide (KOH)	Commonly used, effective for isatin ring-opening.	[1][8]
Sodium Hydroxide (NaOH)	Reported to give significantly higher yields in some cases.	[8]

• Potential Cause B: Incomplete Reaction

  • Explanation: The reaction may not have proceeded to completion due to insufficient reaction time or temperature.

  • Solution:

    • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to track the disappearance of the 5-methylisatin starting material.[7]

    • Extend Reaction Time: If starting material is still present after the recommended time, extend the reflux period in increments of a few hours and continue monitoring by TLC.

• Potential Cause C: Issues with Product Isolation

  • Explanation: The product may be soluble in the work-up solution or may not precipitate cleanly.

  • Solution:

    • Control Acidification: Cool the aqueous layer in an ice bath before and during acidification. Add the acid (e.g., dilute HCl or acetic acid) dropwise with vigorous stirring.[7]

    • Optimize pH: Carefully monitor the pH during acidification. The target is typically a pH of 4-5 for complete precipitation.[7] Using a pH meter is highly recommended.

    • Extraction: If the product remains in solution, attempt to extract it with an appropriate organic solvent after acidification.

Caption: Troubleshooting decision tree for low yield.

Problem 2: The reaction mixture has turned into a thick, dark, intractable tar.

This is a classic problem in acid- or base-catalyzed reactions involving carbonyl compounds and is often due to polymerization or degradation.[10]

• Potential Cause A: Excessive Temperature

  • Explanation: High temperatures can accelerate undesirable side reactions, leading to the formation of polymeric tars.[10]

  • Solution: Maintain the lowest effective temperature that allows the reaction to proceed at a reasonable rate. Use a temperature-controlled heating mantle and ensure the reflux is gentle, not vigorous.

• Potential Cause B: Reagent Addition Rate

  • Explanation: The condensation reaction can be exothermic. Adding reagents too quickly can cause localized overheating, promoting polymerization.

  • Solution: Add the carbonyl compound (pyruvic acid) to the basic solution of isatin slowly or dropwise. This helps to control any exotherm and maintain a steady reaction temperature.[10]

Experimental Protocols

Protocol 1: Synthesis of 5-Methylisatin (Precursor)

This protocol is adapted from the robust Sandmeyer isatin synthesis method.[9]

• Preparation of Isonitrosoacet-p-toluidide:

  • In a 1 L flask, dissolve 16.7 g (0.10 mol) of chloral hydrate and 243 g of sodium sulfate in 222 mL of water.

  • In a separate beaker, prepare a solution of 10.0 g (93.3 mmol) of p-toluidine (4-methylaniline) in 56 mL of water, adding 9.56 g of concentrated hydrochloric acid to dissolve the amine.

  • Add the p-toluidine solution to the flask.

  • Finally, add a solution of 22 g of hydroxylamine hydrochloride in 100 mL of water to the reaction flask.

  • Heat the mixture to boiling and continue to boil for 1-2 minutes until the color changes.

  • Cool the mixture to room temperature. The isonitrosoacet-p-toluidide will precipitate.

  • Collect the solid by filtration, wash with water, and dry. The expected yield is 14-16 g (83-94%).

• Cyclization to 5-Methylisatin:

  • Warm 85 g of concentrated sulfuric acid to 50°C in a large beaker.

  • Add 16.9 g (0.095 mol) of the dry isonitrosoacet-p-toluidide in small portions with stirring, ensuring the temperature does not exceed 70°C.

  • After the addition is complete, heat the mixture to 80°C and maintain for 10 minutes.

  • Cool the reaction mixture and pour it onto 500 g of crushed ice.

  • Allow the mixture to stand for 30 minutes, then filter the crude 5-methylisatin precipitate.

  • Wash the solid with cold water until the washings are neutral to litmus. The crude product can be purified by recrystallization. The expected yield is 13-14 g (90-94%).[9]

Protocol 2: Pfitzinger Synthesis of 5-Methylquinoline-2-carboxylic acid

This is a general protocol based on established Pfitzinger reaction conditions.[7][8]

• Preparation of the Reaction Mixture:

  • In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 0.04 mol of potassium hydroxide (or sodium hydroxide) in 80 mL of absolute ethanol.

  • Add 0.015 mol of 5-methylisatin to the basic solution.

  • Stir the mixture at room temperature for 1 hour. A color change should be observed as the isatin ring opens.[8]

• Addition of Carbonyl Compound:

  • Slowly add 0.03 mol of pyruvic acid to the reaction mixture.

• Reflux:

  • Heat the mixture to a gentle reflux and maintain this temperature with continuous stirring for 12-24 hours.

  • Monitor the reaction's progress using TLC (a suitable mobile phase would be ethyl acetate/hexane with a small amount of acetic acid).

• Work-up and Isolation:

  • After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Add 40 mL of distilled water to dissolve the potassium salt of the product.

  • Transfer the mixture to a separatory funnel and perform an extraction with diethyl ether to remove any unreacted impurities.

  • Cool the remaining aqueous layer in an ice bath.

  • Carefully acidify the aqueous layer with dilute hydrochloric acid or acetic acid to a pH of 4-5 to precipitate the product.[7]

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water and dry it in a vacuum oven.

Caption: General experimental workflow for the synthesis.

References

• Benchchem. (n.d.). Optimizing reaction parameters for Pfitzinger synthesis of quinolines.
• Al-Ostoot, F. H., Al-Sammarrae, A. M., & Al-Juboori, A. M. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166.

• PrepChem.com. (n.d.). Synthesis of 5-methylisatin. Retrieved from [Link]

• Benchchem. (n.d.). Doebner Reaction Technical Support Center: Troubleshooting and Optimization.
• Benchchem. (n.d.). Technical Support Center: Doebner-von Miller Quinoline Synthesis.
• Marvel, C. S., & Hiers, G. S. (1925).

• Wikipedia. (n.d.). Pfitzinger reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Doebner–Miller reaction. Retrieved from [Link]

• ResearchGate. (2020). (PDF) Synthesis of Isatin and Its Derivatives and their Applications in Biological System. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Synthesis of Quinoline-2-Carboxylate.
• Benchchem. (n.d.). Application Notes and Protocols for the Pfitzinger Reaction in Quinoline-4-Carboxylic Acid Synthesis.

• ResearchGate. (n.d.). Examples of synthesis of derivatives of quinolines from isatin and enaminone. Retrieved from [Link]

• Indian Academy of Sciences. (2012). A facile one-pot strategy to the synthesis of quinoline carboxylic acid derivatives. Journal of Chemical Sciences, 124(2), 431–435.
• DergiPark. (2022). An Efficient One-Pot Three-Component Synthesis of Novel Quinazoline-4 Carboxylic Acid and Its Ester and Amide Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry.

• ResearchGate. (2018). What is the complete procedure for Doebner-von miller reaction?. Retrieved from [Link]

• SynArchive. (n.d.). Doebner-Miller Reaction. Retrieved from [Link]

• ResearchGate. (2013). (PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. Retrieved from [Link]

• Cambridge University Press & Assessment. (n.d.). Pfitzinger Quinoline Synthesis. Retrieved from [Link]

• Scribd. (n.d.). Chemistry of Pfitzinger Synthesis. Retrieved from [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS.
• NIH. (2016). Recent Advances in Metal-Free Quinoline Synthesis. PMC.
• Thieme. (2018).
• Benchchem. (n.d.). Application Notes and Protocols for the Doebner Reaction in Quinoline Derivative Synthesis.

• YouTube. (2018). Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines. Retrieved from [Link]

• Revues Scientifiques Marocaines. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Journal Marocain de Chimie Hétérocyclique.
• RSC Publishing. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances.

Sources

• 1. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 6. Pfitzinger Quinoline Synthesis (Chapter 44) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-Methylquinoline-2-carboxylic Acid Solubility Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic solubility behavior of functionalized quinolines. 5-Methylquinoline-2-carboxylic acid is a highly valuable building block and bioactive intermediate, but its physicochemical properties require precise handling.

This guide is designed to move beyond basic instructions. Here, we will explore the causality behind its solubility profile, provide self-validating experimental protocols, and troubleshoot the most common issues encountered at the bench.

Mechanistic Overview: The Causality of Solubility

To successfully dissolve 5-Methylquinoline-2-carboxylic acid, you must first understand why it resists dissolution:

• Amphoteric Zwitterion Formation : Like its parent compound, quinaldic acid, this molecule contains both a basic quinoline nitrogen and an acidic carboxylic acid group[1]. In aqueous solutions near its isoelectric point, it exists predominantly as a zwitterion. The strong intermolecular ionic interactions within its crystal lattice make it highly resistant to dissolving in neutral water.

• Hydrophobic Bulk : The addition of the 5-methyl group significantly increases the molecule's partition coefficient ( logP ) compared to unsubstituted quinaldic acid. This hydrophobic nature disrupts favorable hydrogen bonding with water, severely limiting aqueous solubility[2].

• Solvent Dielectric Requirements : To overcome the high lattice energy of the solid crystalline powder, you must use a solvent with a high dielectric constant and strong hydrogen-bond accepting capabilities—such as Dimethyl Sulfoxide (DMSO)—to effectively solvate the neutral or zwitterionic form[3].

Quantitative Solubility Data

The following table summarizes the expected solubility parameters for 5-Methylquinoline-2-carboxylic acid across common laboratory solvents. Note: Always verify complete dissolution visually before proceeding to biological assays.

Solvent	Max Solubility	Preparation Notes	Heating Required?
DMSO (Anhydrous)	≥ 50 mg/mL	Ideal for master stock solutions. Use fresh solvent to avoid water absorption[3].	Mild ultrasonication
DMF	≥ 30 mg/mL	Excellent for organic synthesis workflows.	None
Ethanol (Absolute)	< 5 mg/mL	Poor solubility due to insufficient disruption of the zwitterionic lattice.	Heating to 50°C
Water (pH 7.0)	< 1 mg/mL	Highly insoluble. Will form a cloudy suspension.	N/A
Water (pH > 8.5)	~ 10 mg/mL	Forms a highly soluble carboxylate anion.	Adjust with 0.1M NaOH

Self-Validating Experimental Protocols

Do not rely on visual inspection alone when preparing stock solutions. Micro-precipitates can ruin downstream cellular assays or synthetic yields. Follow these self-validating workflows.

Protocol A: Preparation of a 50 mg/mL Master Stock in DMSO

Causality: DMSO is hygroscopic. Using old DMSO introduces water, which dramatically lowers the solubility limit of hydrophobic quinolines.

• Weighing: Weigh the required mass of 5-Methylquinoline-2-carboxylic acid into a sterile, amber glass vial (the compound can be light-sensitive over long periods).

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve a 50 mg/mL concentration[3].

• Agitation: Vortex vigorously for 60 seconds.

• Ultrasonication: Place the vial in a water bath sonicator at 37°C for 10 minutes.

• Self-Validation (The Tyndall Test): Shine a standard laser pointer through the vial in a dark room. If you see a solid, visible line of light passing through the liquid (Tyndall effect), micro-particles are still present. Continue sonicating until the laser beam is invisible as it passes through the solution.

Protocol B: Aqueous Dilution for Cellular Assays

Causality: Dropping buffer into DMSO causes localized supersaturation, leading to immediate precipitation.

• Preparation: Warm your target aqueous assay buffer (e.g., PBS, pH 7.4) to 37°C.

• High-Shear Addition: Place the buffer on a vortex mixer at medium speed. Using a micropipette, add the DMSO master stock dropwise directly into the center of the vortexing liquid.

• Concentration Limit: Ensure the final DMSO concentration does not exceed 0.5% (v/v) to prevent cellular toxicity.

• Self-Validation: Measure the OD600 (optical density) of the final solution using a spectrophotometer. An OD600 > 0.05 indicates the compound has "crashed out" into a micro-suspension.

Frequently Asked Questions (FAQs)

Q1: My compound crashed out immediately when I added the DMSO stock to my cell culture media. What happened? A1: This is a classic "solvent shock" phenomenon. When a high-concentration DMSO stock is pipetted directly into an aqueous buffer, the surrounding water rapidly extracts the DMSO. The highly hydrophobic 5-methylquinoline core is left behind, causing it to rapidly nucleate and precipitate. To prevent this, follow Protocol B (dropwise addition under high shear) or pre-dilute your stock in a transitional co-solvent like 0.1% Tween-20.

Q2: Can I use heat to force the compound into solution? A2: Yes. The quinoline core is structurally robust and thermostable. You can safely apply mild heating (up to 50°C) alongside ultrasonication to aid dissolution[3]. However, avoid extreme heat if you are attempting to dissolve it in strong acids, as the acidification process is highly exothermic and can trigger unwanted decarboxylation[4].

Q3: How can I accurately determine the equilibrium solubility for my specific assay buffer? A3: The shake-flask method is the widely accepted gold standard for this[5]. Add an excess amount of the solid compound to your buffer in a sealed screw-cap vial. Agitate the mixture on an orbital shaker at a constant temperature for 24-48 hours until equilibrium is reached. Filter the suspension through a 0.22 µm PTFE filter and measure the concentration of the supernatant via HPLC.

Troubleshooting Workflow Visualization

Follow this logical decision tree if you encounter solubility issues during your experiments.

Workflow for troubleshooting 5-Methylquinoline-2-carboxylic acid solubility across applications.

Sources

• 1. Quinaldic Acid | C10H7NO2 | CID 7124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Optimizing HPLC retention time for 5-Methylquinoline-2-carboxylic acid

Welcome to the technical support center for the analysis of 5-Methylquinoline-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing HPLC retention time and troubleshooting common chromatographic issues. Here, we move beyond generic advice to offer a technical narrative grounded in the physicochemical properties of your analyte, ensuring a robust and reproducible methodology.

Understanding the Analyte: 5-Methylquinoline-2-carboxylic acid

Before optimizing any separation, it is crucial to understand the molecule's inherent properties. 5-Methylquinoline-2-carboxylic acid is an aromatic carboxylic acid. Its structure dictates its behavior in a reversed-phase HPLC system.

• Hydrophobicity (logP): The quinoline ring system is relatively nonpolar, but the carboxylic acid group adds polarity. The methyl group at the 5-position slightly increases its hydrophobicity compared to its unsubstituted counterpart. The predicted logP value for similar structures suggests moderate hydrophobicity, making it well-suited for C18 reversed-phase columns.[1][2][3]

• UV Absorbance: The aromatic quinoline structure provides strong UV absorbance, making UV detection a suitable and straightforward choice for quantification.

Frequently Asked Questions (FAQs)

Here we address common initial questions encountered when developing a method for this compound.

Q1: My 5-Methylquinoline-2-carboxylic acid peak is eluting too early, near the solvent front. How do I increase its retention time?

A1: Early elution is a classic sign that the analyte is too polar under the current conditions. For an acidic compound like this, it means the carboxylic acid group is likely ionized (deprotonated) to its carboxylate form, which is highly polar and has little affinity for the nonpolar C18 stationary phase.

• Primary Solution: Decrease Mobile Phase pH. You must lower the pH of your aqueous mobile phase to suppress the ionization of the carboxylic acid. A good starting point is a pH of 2.5-3.0.[4] At this pH, the analyte will be in its neutral, protonated form, which is significantly more hydrophobic and will interact more strongly with the stationary phase, thereby increasing retention time.[5]

• Secondary Solution: Decrease Organic Solvent Percentage. If the pH is already optimized, you can increase retention by reducing the concentration of the organic modifier (e.g., acetonitrile or methanol) in your mobile phase. A lower percentage of organic solvent makes the mobile phase more polar, which drives the nonpolar analyte onto the stationary phase more effectively.

Q2: I'm seeing significant peak tailing for my analyte. What is the cause and how can I fix it?

A2: Peak tailing for acidic compounds is most commonly caused by unwanted secondary interactions with the stationary phase.[5]

• Check Mobile Phase pH: If the mobile phase pH is too close to the analyte's pKa, a mixed population of ionized and neutral molecules will exist, leading to tailing. Ensure your pH is at least 1.5-2 units below the pKa.[5]

• Address Silanol Interactions: Residual silanol groups on the silica backbone of the stationary phase can be acidic and interact with polar functional groups on your analyte.[4] Lowering the mobile phase pH (e.g., to pH 2.5-3.0) will suppress the ionization of these silanols, minimizing these secondary interactions and improving peak shape. Using a modern, high-purity, end-capped column will also significantly reduce this issue.[4]

• Check for Column Overload: Injecting too high a concentration of the sample can saturate the column, leading to peak distortion. Try diluting your sample and re-injecting.[5]

Q3: My retention times are drifting from one injection to the next. What should I investigate?

A3: Retention time drift can be systematic (continuously increasing or decreasing) or random. The source is usually related to the stability of the mobile phase, column, or hardware.

• Insufficient Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your sequence. This is especially important for gradient methods.

• Mobile Phase Issues:

  • pH Instability: Use a buffer (e.g., 10-25 mM phosphate or acetate) to stabilize the mobile phase pH, especially if it is near the analyte's pKa. Unbuffered acidic mobile phases can change pH over time.

  • Composition Change: If using volatile mobile phase modifiers like trifluoroacetic acid (TFA) or formic acid, their concentration can decrease over time due to evaporation, leading to a drift in retention.[6] Prepare fresh mobile phase daily.

• Temperature Fluctuations: Use a thermostatted column compartment. Changes in ambient temperature can cause significant retention time shifts.

• Leaks or Pump Issues: Check for small leaks in the system, as these can alter the flow rate and gradient profile. Ensure the pump is delivering a consistent flow rate.

Troubleshooting Guide: A Systematic Approach

When encountering a problem, a logical, step-by-step approach is the most efficient way to identify and resolve the issue.

Table 1: Common HPLC Problems and Solutions for 5-Methylquinoline-2-carboxylic acid

Problem	Symptom	Potential Causes	Systematic Solutions
Poor Retention	Peak elutes at or near the void volume (t₀).	1. Mobile phase pH is too high, causing analyte ionization. 2. Mobile phase is too "strong" (too much organic solvent).	1. Lower mobile phase pH to 2.5-3.0 using 0.1% formic acid or phosphoric acid. 2. Decrease the percentage of organic modifier (Acetonitrile/Methanol).
Peak Tailing	Asymmetrical peak with a trailing edge (Tailing Factor > 1.2).	1. Mobile phase pH is close to the analyte's pKa. 2. Secondary interactions with residual silanols on the column.[4][5] 3. Column overload.	1. Ensure pH is < 3.0. Use a buffer if needed. 2. Use a high-purity, end-capped C18 column. 3. Dilute the sample or reduce injection volume.
Peak Fronting	Asymmetrical peak with a leading edge (Tailing Factor < 0.9).	1. Sample is dissolved in a solvent much stronger than the mobile phase. 2. Column overload.	1. Dissolve the sample in the initial mobile phase whenever possible. 2. Reduce sample concentration/injection volume.
Retention Time Drift	Retention time is not consistent between injections.	1. Inadequate column equilibration. 2. Mobile phase pH is not stable (unbuffered). 3. Column temperature fluctuations. 4. System leak or inconsistent flow rate.	1. Increase column equilibration time. 2. Use a buffer (e.g., 20 mM potassium phosphate) adjusted to the target pH. 3. Use a column oven set to a stable temperature (e.g., 30 °C). 4. Check system for leaks and verify pump performance.
Poor Resolution	Peaks of interest are not baseline separated from impurities.	1. Suboptimal mobile phase selectivity. 2. Gradient is too steep.	1. Change the organic modifier (e.g., switch from acetonitrile to methanol or vice-versa). 2. Adjust the mobile phase pH slightly (e.g., from 2.8 to 3.2) to alter selectivity. 3. Decrease the gradient slope (make it shallower).

Diagram 1: Troubleshooting Workflow

This diagram outlines the logical decision-making process when troubleshooting common HPLC issues for 5-Methylquinoline-2-carboxylic acid.

Caption: A logical workflow for diagnosing and resolving common HPLC issues.

Experimental Protocol: A Step-by-Step Guide to Method Optimization

This protocol provides a structured approach to developing a robust HPLC method for 5-Methylquinoline-2-carboxylic acid.

Objective: To achieve a symmetric peak shape with a retention factor (k') between 2 and 10.

Materials:

• HPLC System: With UV Detector, Column Oven, Autosampler, and Gradient Pump.

• Column: High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

• Reagents: HPLC-grade acetonitrile, HPLC-grade methanol, HPLC-grade water, Formic acid (or Phosphoric acid), and a buffer salt (e.g., Potassium Phosphate).

• Sample: 5-Methylquinoline-2-carboxylic acid standard dissolved in a suitable solvent (ideally the initial mobile phase).

Methodology:

Step 1: Initial Conditions & Analyte Characterization

• Mobile Phase A: 0.1% Formic Acid in Water (pH ≈ 2.7).

• Mobile Phase B: Acetonitrile.

• Column Temperature: 30 °C.

• Detection Wavelength: Scan for maxima (e.g., 240-350 nm), select an appropriate wavelength.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5 µL.

Step 2: Scouting Gradient Run

• Equilibrate the column with 95% A / 5% B for 10-15 minutes.

• Inject the sample.

• Run a broad linear gradient to determine the approximate elution conditions.

  • Gradient Program: 5% B to 95% B over 20 minutes. Hold at 95% B for 5 minutes. Return to 5% B and re-equilibrate.

• Analyze the resulting chromatogram to determine the approximate percentage of acetonitrile at which the analyte elutes.

Step 3: Isocratic or Gradient Refinement

• If a single analyte is of interest (Isocratic): Based on the scouting run, calculate the isocratic mobile phase composition that will provide the desired retention time. For example, if the peak eluted at 12 minutes in the 20-minute gradient (where %B is ~59%), a good starting isocratic condition might be around 45-50% B.

• If separating from impurities (Gradient):

  • Adjust the starting %B to just before the first peak of interest elutes.

  • Create a shallower gradient slope around the elution time of 5-Methylquinoline-2-carboxylic acid to improve resolution from nearby impurities.

  • A good starting point for a refined gradient could be: 10% to 60% B over 15 minutes.

Step 4: pH and Peak Shape Optimization

• Run the method developed in Step 3. Assess the peak shape.

• If tailing is observed, ensure the pH is low enough. If using formic acid and tailing persists, consider preparing a buffered mobile phase A:

  • Prepare a 20 mM potassium phosphate buffer.

  • Adjust the pH to 2.5 with phosphoric acid.

  • Filter and degas.

• Re-run the analysis with the buffered mobile phase and compare peak shape.

Table 2: Illustrative Data for Method Optimization

This table shows the expected effect of changing key parameters on the retention and peak shape of 5-Methylquinoline-2-carboxylic acid.

Parameter Changed	Condition A	Condition B	Expected Outcome for Condition B	Rationale
Mobile Phase pH	pH 5.5 (unbuffered)	pH 2.8 (0.1% Formic Acid)	Retention Time: Increases significantly. Peak Shape: Tailing is eliminated.	At pH 2.8, the carboxylic acid is protonated (neutral), increasing its hydrophobicity and retention. Ionization of silanols is also suppressed.[4]
% Acetonitrile	50% Acetonitrile	40% Acetonitrile	Retention Time: Increases.	The mobile phase becomes more polar, leading to stronger partitioning of the analyte onto the nonpolar stationary phase.
Organic Modifier	40% Acetonitrile	45% Methanol	Retention Time & Selectivity: Changes.	Methanol is a more polar solvent but has different selectivity properties than acetonitrile, which can alter the elution order of impurities relative to the main peak.
Temperature	30 °C	40 °C	Retention Time: Decreases slightly.	Higher temperature reduces mobile phase viscosity and can slightly decrease analyte interaction with the stationary phase, leading to faster elution.

Diagram 2: Method Development Flow

This diagram illustrates the structured workflow for developing an HPLC method from scratch.

Caption: A structured workflow for HPLC method development.

References

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. YMC. [Link]

• A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. PubMed. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• Role of pK a in establishing the crystal structures of six hydrogen-bonded compounds of 4-methylquinoline with different isomers of chloro- and nitro-substituted benzoic acids. PMC. [Link]

• HPLC Troubleshooting Guide. ACE HPLC Columns. [Link]

• Troubleshooting Basics, Part 4: Peak Shape Problems. LCGC International. [Link]

• Causes of Retention Time Drift in HPLC. Element Lab Solutions. [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. [Link]

• Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. Agilent Technologies. [Link]

• High Performance Liquid Chromatographic Analysis of Carboxylic Acids in Pyroligneous Fluids. ResearchGate. [Link]

• Introducing a methyl group into pyridines and quinolines: A mini-review. Bar-Ilan University. [Link]

• (PDF) Influence of methyl group in a quinoline moiety on optical and light-induced properties of side-chain azo-polymers. ResearchGate. [Link]

• Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances. PMC. [Link]

• Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. [Link]

• Scheme 11 Calculated values of pKa(THF) of the quinoline substrates. 65. ResearchGate. [Link]

• The experimental Log P values of the saturated carboxylic acids (C 1 -C.... ResearchGate. [Link]

• (PDF) Evaluation of the pKa's of Quinazoline Derivatives : Usage of Quantum Mechanical Based Descriptors. ResearchGate. [Link]

• Quantitative Determination of 5-Aminoisoquinoline, a PARP-1 Inhibitor by UPLC-MS/MS: In Silico ADME Profile and In Vitro Metabolic Stability Study. MDPI. [Link]

• LogP—Making Sense of the Value. ACD/Labs. [Link]

• Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Sai Life Sciences. [Link]

• Critical Assessment of pH-Dependent Lipophilic Profiles of Small Molecules for Drug Design. ChemRxiv. [Link]

• pKa Data Compiled by R. Williams. [Link]

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• 6. researchgate.net [researchgate.net]

Preventing decarboxylation of 5-Methylquinoline-2-carboxylic acid during heating

Welcome to the technical support center for 5-Methylquinoline-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile building block in their synthetic workflows. We understand that unexpected side reactions can compromise yield, purity, and project timelines. A primary challenge encountered during the manipulation of quinoline-2-carboxylic acids is thermal decarboxylation.

This document provides in-depth troubleshooting advice, preventative protocols, and answers to frequently asked questions to help you maintain the integrity of your molecule during heating and subsequent reactions.

Frequently Asked Questions (FAQs)

Q1: What is decarboxylation and why is it a significant problem for 5-Methylquinoline-2-carboxylic acid?

A: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂). For 5-Methylquinoline-2-carboxylic acid, this is a particularly problematic side reaction as it irreversibly converts the desired molecule into 5-methylquinoline, an undesired byproduct. This occurs most often under heating. The stability of quinoline-2-carboxylic acids is significantly lower than their isomers (e.g., quinoline-3-carboxylic or quinoline-4-carboxylic acids). This instability arises from the nitrogen atom at position 1, which facilitates the loss of CO₂ through a zwitterionic intermediate, especially in polar solvents.[1]

Q2: What is the primary mechanism of decarboxylation for quinoline-2-carboxylic acids?

A: The accepted mechanism involves the formation of a zwitterion where the carboxylic acid protonates the quinoline nitrogen. This intermediate stabilizes the negative charge that develops on the C2 carbon as the carbon-carbon bond to the carboxyl group breaks. The resulting carbanion or ylide is then protonated by a proton source in the reaction mixture to yield the decarboxylated product and CO₂. This pathway explains why these compounds are sensitive to heat, particularly in the presence of acid or in polar, protic solvents.[1]

Diagram: Proposed Decarboxylation Mechanism

Caption: Decarboxylation proceeds via a zwitterionic intermediate.

Q3: At what temperature does significant decarboxylation occur?

A: While a precise temperature for 5-Methylquinoline-2-carboxylic acid is not widely published, data for related heteroaromatic carboxylic acids show that decarboxylation can begin at temperatures as low as 80 °C, especially in polar solvents like ethanol or water.[2][3] For particularly sensitive substrates like indole-2-carboxylic acids, decarboxylation can occur at high temperatures (270-300 °C) in solvents like sulfolane.[4] As a general rule, any reaction requiring temperatures above 100-120 °C should be considered high-risk for this side reaction.[1][5]

Troubleshooting Guide

"My reaction yield is low, and I've isolated 5-methylquinoline. What happened?"

This is a classic sign of unintended decarboxylation. The high temperature of your reaction, prolonged heating time, or the presence of acidic/basic catalysts likely triggered the loss of the carboxyl group.

Root Cause Analysis & Solutions:

Potential Cause	Explanation	Recommended Action
High Reaction Temperature	Direct heating provides the activation energy needed to overcome the decarboxylation barrier. Many standard amide coupling or cross-coupling reactions run at temperatures that are detrimental to this substrate.[5]	1. Lower the Temperature: If possible, reduce the reaction temperature. 2. Change Activation Strategy: Avoid high-temperature methods. Use a room-temperature activation protocol (See Protocol 1).
Acidic or Basic Conditions	Both acid and base can facilitate decarboxylation. Acids promote the formation of the key zwitterionic intermediate, while bases can form a carboxylate salt that may still decarboxylate, albeit sometimes through a different mechanism involving metal catalysts.[1][6][7]	1. Use Neutral Conditions: Whenever possible, run the reaction at or near pH 7. 2. Choose Reagents Wisely: Avoid strong acids or bases. For amide couplings, use modern coupling agents that operate under mild, near-neutral conditions (e.g., EDC, HATU).[5]
Prolonged Reaction Time	Even at moderate temperatures, extended reaction times increase the probability of decarboxylation.	1. Monitor Reaction Closely: Use TLC or LC-MS to track reaction progress and stop the reaction as soon as the starting material is consumed. 2. Use a More Reactive Intermediate: Convert the carboxylic acid to a more reactive species like an acyl chloride to shorten the required reaction time (See Protocol 2).
Catalyst-Induced Decarboxylation	Certain transition metals, such as Palladium, Copper, and Silver, can catalyze decarboxylation, often as part of a desired cross-coupling reaction pathway or as an undesired side reaction.[2][6][7][8][9][10]	1. Catalyst Screening: Screen different catalysts and ligands. Some ligand systems may favor the desired reaction over decarboxylation. 2. Two-Step Approach: Consider forming the desired bond (e.g., an amide) first under mild conditions before attempting a metal-catalyzed reaction at a different site on the molecule.

"How can I perform a high-temperature reaction (e.g., amide coupling) without causing decarboxylation?"

Directly heating 5-Methylquinoline-2-carboxylic acid with an amine is often problematic.[5] The solution is to avoid activating the carboxylic acid in situ at high temperatures. Instead, convert it to a more stable or a more reactive intermediate first.

Strategy: Convert the carboxylic acid to its corresponding acyl chloride at a low temperature. The resulting acyl chloride is highly reactive and can typically form the amide at or below room temperature, thus avoiding the heat-induced decarboxylation.

Diagram: Recommended Workflow for High-Temperature Reactions

Caption: Decision workflow for handling the target compound.

Preventative Protocols

Protocol 1: Low-Temperature Amide Coupling Using EDC/HOBt

This protocol is ideal for reactions that can be performed at or near room temperature, minimizing the risk of thermal degradation. Carbodiimide coupling agents like EDC activate the carboxylic acid without requiring heat.[5]

Objective: To form an amide bond while avoiding temperatures that induce decarboxylation.

Reagents & Equipment:

• 5-Methylquinoline-2-carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 equiv)

• HOBt (1-Hydroxybenzotriazole) (1.2 equiv)

• Anhydrous DMF or CH₂Cl₂

• Diisopropylethylamine (DIPEA) (2.5 equiv)

• Magnetic stirrer, round-bottom flask, nitrogen atmosphere

Procedure:

• Dissolve 5-Methylquinoline-2-carboxylic acid and HOBt in anhydrous DMF under a nitrogen atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Add the amine, followed by the dropwise addition of DIPEA.

• Add EDC portion-wise to the stirred solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Self-Validation Checkpoint: Monitor the reaction by LC-MS. Look for the mass of the desired product and the absence of 5-methylquinoline (the decarboxylation byproduct).

• Upon completion, perform a standard aqueous workup to quench the reaction and remove water-soluble byproducts.

• Purify the crude product via column chromatography.

Protocol 2: Conversion to Acyl Chloride for Challenging Couplings

This is the preferred method when the subsequent reaction requires harsh conditions or involves a poorly nucleophilic amine that necessitates a more reactive electrophile. Converting the acid to an acyl chloride creates a highly reactive intermediate that can react at low temperatures.[11]

Objective: To create a highly reactive acyl chloride intermediate that can undergo amidation under mild conditions, circumventing the need for heat.

Reagents & Equipment:

• 5-Methylquinoline-2-carboxylic acid (1.0 equiv)

• Oxalyl chloride or Thionyl chloride (1.5 equiv)

• Anhydrous CH₂Cl₂ or THF

• Catalytic amount of DMF (1-2 drops)

• Magnetic stirrer, round-bottom flask, nitrogen atmosphere, bubbler

Procedure:

• Suspend 5-Methylquinoline-2-carboxylic acid in anhydrous CH₂Cl₂ under a nitrogen atmosphere.

• Cool the suspension to 0 °C.

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add oxalyl chloride dropwise. You will observe gas evolution (CO, CO₂).

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature for an additional 1-2 hours until gas evolution ceases and the solution becomes clear.

• Self-Validation Checkpoint: The reaction is complete when the starting solid has been fully consumed. The crude acyl chloride is typically used immediately without purification.

• Remove the solvent and excess oxalyl chloride under reduced pressure.

• Dissolve the crude acyl chloride in fresh anhydrous CH₂Cl₂ and cool to 0 °C.

• Slowly add a solution of your amine (1.1 equiv) and a non-nucleophilic base like triethylamine or DIPEA (2.0 equiv).

• Stir the reaction, allowing it to warm to room temperature, and monitor by TLC or LC-MS until completion.

• Perform a standard workup and purify the product.

References

• Doebner–Miller reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Doebner-Miller Reaction - SynArchive. (n.d.). Retrieved from [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS - IIP Series. (n.d.). Retrieved from [Link]

• Zhou, X.-Y., & Chen, X. (2021). Pd/C Catalyzed Decarboxylation-Transfer Hydrogenation of Quinoline Carboxylic Acids. Letters in Organic Chemistry, 18(8), 625–633.

• Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines - YouTube. (2018, July 16). Retrieved from [Link]

• Gunn, B. G., & Benkovic, S. J. (1974). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 52(15), 2617-2624.

• Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. (2025, November 30). Retrieved from [Link]

• Zhang, X., & Li, Z. (2014). Mechanism of silver- and copper-catalyzed decarboxylation reactions of aryl carboxylic acids. Dalton Transactions, 43(32), 12268–12277.

• Decarboxylation - Master Organic Chemistry. (2022, May 20). Retrieved from [Link]

• Carboxylic Acids as Versatile Precursors: Advances in Decarboxylation Strategies for Modern Organic Synthesis | ACS Omega. (2026, February 12). Retrieved from [Link]

• A Continuous Protodecarboxylation of Heteroaromatic Carboxylic Acids in Sulfolane | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies. (2008, June 23). Retrieved from [Link]

• A Unified Approach to Decarboxylative Halogenation of (Hetero)aryl Carboxylic Acids | Journal of the American Chemical Society. (2022, April 29). Retrieved from [Link]

• General Approach to Amides through Decarboxylative Radical Cross-Coupling of Carboxylic Acids and Isocyanides - PMC. (n.d.). Retrieved from [Link]

• Decarboxylation - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Amides in One Pot from Carboxylic Acids and Amines via Sulfinylamides. (n.d.). Retrieved from [Link]

• Decarboxylation of Carboxylic Acids - YouTube. (2025, January 10). Retrieved from [Link]

• Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation - Advanced Journal of Chemistry, Section A. (2024, July 17). Retrieved from [Link]

• Investigation of Thermal Properties of Carboxylates with Various Structures. (n.d.). Retrieved from [Link]

• 5-methylquinoline-6-carboxylic acid — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

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• 6. Mechanism of silver- and copper-catalyzed decarboxylation reactions of aryl carboxylic acids - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Purification of 5-Methylquinoline-2-carboxylic Acid Crude Extracts

Welcome to the Technical Support Center for the purification of 5-Methylquinoline-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions related to the purification of this compound from crude extracts. Our goal is to equip you with the scientific rationale behind the purification techniques to enable you to overcome common challenges encountered in the laboratory.

Physicochemical Properties of 5-Methylquinoline-2-carboxylic Acid

A thorough understanding of the physicochemical properties of 5-Methylquinoline-2-carboxylic acid is fundamental to developing an effective purification strategy. While experimental data for this specific molecule is not extensively published, we can infer its properties from the parent molecule, quinoline-2-carboxylic acid (quinaldic acid), and related substituted quinolines.

Property	Estimated Value/Characteristic	Scientific Rationale and Impact on Purification
Molecular Formula	C₁₁H₉NO₂	The presence of nitrogen and oxygen atoms introduces polarity and sites for hydrogen bonding.
Molecular Weight	187.19 g/mol	This moderate molecular weight allows for good solubility in a range of organic solvents.
Melting Point (°C)	~156-158 (of quinaldic acid)[1]	The melting point of the 5-methyl derivative is expected to be in a similar range. A broad or depressed melting range of the crude extract indicates the presence of impurities.
pKa	Carboxylic Acid (pKa₁): ~4-5Quinoline Nitrogen (pKa₂): ~5.2 (of 5-methylquinoline)[2]	The acidic carboxylic acid group and the basic quinoline nitrogen make this an amphoteric molecule. This dual character is the cornerstone of purification by acid-base extraction.
Solubility	Sparingly soluble in water; Soluble in alcohols (ethanol, methanol), and polar aprotic solvents (DMSO, DMF).[3][4]	Solubility is a critical factor for selecting an appropriate recrystallization solvent. The ideal solvent will dissolve the compound at high temperatures and have low solubility at room temperature.

Potential Impurities from Synthetic Routes

The nature of impurities in your crude extract is largely dependent on the synthetic route employed. A common method for the synthesis of quinoline-2-carboxylic acids is the Doebner reaction, which involves the condensation of an aniline, an aldehyde, and pyruvic acid.[5][6][7]

Common Impurities in Doebner Synthesis:

• Unreacted Starting Materials: Aniline derivatives, aldehydes, and pyruvic acid.

• Side-Reaction Products: Polymeric materials and tars can form, especially under harsh acidic conditions.[8]

• Isomeric Byproducts: If a substituted aniline is used, the formation of regioisomers is possible.

• Partially Hydrogenated Species: Incomplete aromatization during the final steps of the synthesis can lead to dihydroquinoline impurities.[3]

Purification Strategies: A Step-by-Step Guide

A multi-step approach is often necessary to achieve high purity of 5-Methylquinoline-2-carboxylic acid. The following workflow is a recommended starting point.

Caption: A general workflow for the purification of 5-Methylquinoline-2-carboxylic acid.

Acid-Base Extraction: The First Line of Defense

The amphoteric nature of 5-Methylquinoline-2-carboxylic acid makes acid-base extraction a highly effective initial purification step to remove neutral impurities and some polymeric materials.

Protocol for Acid-Base Extraction:

• Dissolution: Dissolve the crude extract in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The basic quinoline nitrogen will be protonated, and the resulting salt will remain in the organic layer. Neutral and basic impurities will be extracted into the aqueous layer.

• Basic Extraction: To the organic layer, add a dilute aqueous base solution (e.g., 1 M NaOH or NaHCO₃). The carboxylic acid will be deprotonated, forming a water-soluble carboxylate salt, which will partition into the aqueous layer.

• Isolation: Separate the aqueous layer containing the desired product.

• Acidification: Cool the aqueous layer in an ice bath and slowly add a dilute acid (e.g., 1 M HCl) with stirring until the pH is acidic (pH ~4-5). The 5-Methylquinoline-2-carboxylic acid will precipitate out of the solution.

• Collection: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry thoroughly.

Recrystallization: Achieving Crystalline Purity

Recrystallization is a powerful technique for removing soluble impurities and achieving a high degree of purity.[9][10] The key to successful recrystallization is the selection of an appropriate solvent.

Solvent Selection for Recrystallization:

An ideal solvent for recrystallization should dissolve the compound sparingly at room temperature but have high solubility at its boiling point.

Solvent	Polarity	Suitability
Ethanol	Polar Protic	Highly Recommended. Often a good choice for quinoline carboxylic acids.[3]
Acetic Acid	Polar Protic	Can be effective, but removal of residual solvent can be challenging.[2]
Water	Highly Polar	Generally, the compound is sparingly soluble, but it can be used as an anti-solvent in a mixed solvent system with a more soluble solvent like ethanol.
Ethyl Acetate	Medium Polarity	May be a suitable solvent, testing is recommended.
Hexane/Heptane	Non-polar	Likely to have low solubility; can be used as an anti-solvent.

Protocol for Single-Solvent Recrystallization (Using Ethanol):

• Dissolution: In a flask, add the crude 5-Methylquinoline-2-carboxylic acid and a small amount of ethanol.

• Heating: Heat the mixture to boiling while stirring. Add small portions of hot ethanol until the solid just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

• Cooling: Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Column Chromatography: For the Highest Purity

For applications requiring very high purity, or if recrystallization fails to remove certain impurities, column chromatography can be employed.

Considerations for Column Chromatography:

• Stationary Phase: Silica gel is a common choice.

• Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate) is typically used. Due to the acidic nature of the compound and the potential for streaking on silica, the addition of a small amount of acetic acid or formic acid to the mobile phase can improve separation. Alternatively, for basic compounds like quinolines, a small amount of triethylamine may be added to the mobile phase to prevent streaking.[11]

• Reversed-Phase Chromatography: A C18 column with a mobile phase of acetonitrile and water, modified with formic acid or phosphoric acid, can also be an effective method for purifying carboxylic acids.[12][13]

Troubleshooting Guide

Caption: A troubleshooting guide for common issues in the purification of 5-Methylquinoline-2-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: My crude product is a dark, tarry substance. What is the best first step? A1: For tarry crude products, it is advisable to first attempt a purification by acid-base extraction. This can help to separate the desired product from the polymeric, non-basic, and non-acidic tars. Following this, recrystallization can be more effective.

Q2: I am having trouble finding a single good solvent for recrystallization. What should I do? A2: If a single solvent is not effective, a mixed-solvent system can be used. A common approach is to dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature and then add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes turbid. Then, add a small amount of the "good" solvent to redissolve the solid and allow it to cool slowly. A combination of ethanol and water is often a good starting point.

Q3: How can I assess the purity of my final product? A3: The purity of your 5-Methylquinoline-2-carboxylic acid should be assessed using a combination of techniques:

• Melting Point: A sharp melting point close to the literature value indicates high purity.

• Thin-Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indicator of purity.

• High-Performance Liquid Chromatography (HPLC): This provides a quantitative measure of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify any remaining impurities. The carboxylic acid proton typically appears as a broad singlet at a high chemical shift (>10 ppm).[14][15]

Q4: My purified product is still colored. How can I decolorize it? A4: The presence of color often indicates highly conjugated impurities. During the recrystallization process, after the compound has been dissolved in the hot solvent, you can add a small amount of activated charcoal to the solution. The charcoal will adsorb the colored impurities. The hot solution should then be filtered through a pad of celite to remove the charcoal before allowing it to cool and crystallize.

References

• 5-Methylquinoline | C10H9N | CID 24312 - PubChem. (URL: [Link])

• 5-Methylquinoxaline | C9H8N2 | CID 61670 - PubChem. (URL: [Link])

• Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation - Advanced Journal of Chemistry, Section A. (URL: [Link])

• Quinaldic Acid | C10H7NO2 | CID 7124 - PubChem. (URL: [Link])

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC. (URL: [Link])

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS - IIP Series. (URL: [Link])

• Separation of 5-Methylquinoline on Newcrom R1 HPLC column - SIELC Technologies. (URL: [Link])

• Doebner reaction - Wikipedia. (URL: [Link])

• Equilibrium pKa Table (DMSO Solvent and Reference) - Organic Chemistry Data. (URL: [Link])

• Synthesis of novel 2-methyl-4-carboxyquinolines, the new by-products of the Doebner reaction - Taylor & Francis. (URL: [Link])

• Recrystallization and Crystallization. (URL: [Link])

• Supporting Information - Rsc.org. (URL: [Link])

• 1 H NMR Chemical Shifts - Oregon State University. (URL: [Link])

• US2474823A - Quinoline compounds and process of making same - Google P

• 14.5: Chemical Shifts in ¹H NMR Spectroscopy - Chemistry LibreTexts. (URL: [Link])

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (URL: [Link])

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• 4. US2474823A - Quinoline compounds and process of making same - Google Patents [patents.google.com]
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• 6. Doebner reaction - Wikipedia [en.wikipedia.org]
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• 13. Separation of 5-Methylquinoline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 15. Purifying by recrystallisation | 16–18 years | Resource | RSC Education [edu.rsc.org]

Technical Support Center: Overcoming Steric Hindrance in 5-Methylquinoline-2-carboxylic Acid Coupling

Welcome to the Technical Support Center for Heterocyclic Amidation and Esterification. As a Senior Application Scientist, I frequently encounter researchers struggling to achieve high yields when coupling quinoline-2-carboxylic acid derivatives.

5-Methylquinoline-2-carboxylic acid presents a unique mechanistic challenge. While the 5-methyl group is distal to the 2-carboxylic acid, it donates electron density into the quinoline ring (+I effect), subtly increasing the basicity and nucleophilicity of the adjacent N1 nitrogen. During activation, this basic N1 nitrogen can competitively coordinate with electrophilic coupling reagents, forming inactive off-target species. When combined with the inherent steric bulk of the rigid quinoline core, coupling with hindered amines often results in stalled reactions and poor yields.

This guide provides field-proven, self-validating protocols and troubleshooting steps to overcome these specific steric and electronic hurdles.

Diagnostic Workflow: Selecting the Right Coupling Strategy

Before beginning your experiment, use the logical workflow below to select the optimal activation strategy based on the steric bulk of your target amine.

Workflow for selecting coupling strategies based on amine steric hindrance.

Troubleshooting Guide & FAQs

Q1: Why am I recovering unreacted starting material when using standard EDC/HOBt coupling? A: EDC/HOBt relies on the formation of an O-acylisourea intermediate. For 5-methylquinoline-2-carboxylic acid, the adjacent N1 nitrogen can hydrogen-bond or sterically shield the activated carbonyl. Furthermore, the intermediate can undergo a deleterious N-acylurea rearrangement before a bulky amine can successfully attack. The rigid quinoline core exacerbates this by slowing down the aminolysis step. Solution: Switch to phosphonium-based reagents like PyBOP or uronium-based reagents like HATU. PyBOP has been shown to be superior to EDC for quinoline-2-carboxylic acid scaffolds[1]. HATU generates an OAt active ester, which benefits from a neighboring group effect (the nitrogen in the HOAt ring) that accelerates aminolysis, overcoming the steric drag.

Q2: I am using HATU/DIPEA with a secondary amine, but my yields are still below 40%. What is happening? A: While HATU is highly efficient, excess uronium salt can react directly with the secondary amine to form a stable guanidinium byproduct, completely sequestering your amine. Additionally, the weak base (DIPEA) deprotonates the carboxylic acid to give a carboxylate ion[2], but the N1 of the quinoline can also competitively coordinate with the uronium species if the local concentration is too high. Solution: Implement a pre-activation step . Add HATU to a solution of 5-methylquinoline-2-carboxylic acid and DIPEA at 0 °C for 15–30 minutes before adding the secondary amine. This ensures the OAt active ester is fully formed before the amine is introduced.

Q3: My target amine is extremely sterically hindered (e.g., an ortho-substituted aniline). Active esters are failing. What is the next step? A: When active esters fail due to extreme steric hindrance, you must increase the electrophilicity of the carbonyl by generating an acyl chloride[2]. Use oxalyl chloride with a catalytic amount of DMF in anhydrous dichloromethane (DCM). Avoid thionyl chloride (SOCl 2​ ) at reflux for this specific substrate, as the harsh conditions and excess HCl generation can lead to hydrochloride salt precipitation of the quinoline nitrogen, rendering the substrate insoluble and halting the reaction.

Q4: How can I prevent epimerization if my amine contains a sensitive chiral center? A: Traditional carbodiimide activation often causes partial racemization via oxazolone formation[3]. If you must avoid epimerization entirely, consider using ynamide coupling reagents. Ynamides activate carboxylic acids via the formation of stable α-acyloxyenamide active esters, which have demonstrated remarkable superiority in suppressing racemization during the aminolysis of sterically hindered or chiral substrates[4].

Validated Experimental Protocols

Protocol A: HATU-Mediated Pre-Activation Amide Coupling

Target: Primary and moderately hindered secondary amines. Self-validating mechanism: The reaction mixture transitions from a suspension to a clear yellow solution upon formation of the OAt active ester, providing visual confirmation of activation before amine addition.

• Preparation: In an oven-dried flask under N 2​ , dissolve 5-Methylquinoline-2-carboxylic acid (1.0 eq) in anhydrous DMF to achieve a 0.1 M concentration.

• Base Addition: Add DIPEA (3.0 eq). The mixture should become homogeneous. Cool the flask to 0 °C using an ice bath.

• Pre-Activation: Add HATU (1.1 eq) portion-wise. Stir at 0 °C for 20 minutes.

  • Validation Checkpoint: A distinct color change to pale yellow indicates the successful formation of the active ester[2].

• Amine Addition: Dissolve the hindered amine (1.2 eq) in a minimal amount of anhydrous DMF and add it dropwise to the activated mixture.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–18 hours. Monitor conversion via LC-MS.

• Workup: Quench with saturated aqueous NaHCO 3​ . Extract with EtOAc (3x). Wash the combined organic layers with 5% LiCl (aq) to remove residual DMF, followed by brine. Dry over Na 2​ SO 4​ , filter, and concentrate.

Protocol B: Mild Acyl Chloride Generation

Target: Highly hindered amines and anilines. Self-validating mechanism: The cessation of gas evolution (CO 2​ and CO) serves as an internal physical indicator that the conversion to the acyl chloride is complete.

• Preparation: Suspend 5-Methylquinoline-2-carboxylic acid (1.0 eq) in anhydrous DCM (0.2 M) under N 2​ at 0 °C.

• Catalysis: Add 2 drops of anhydrous DMF.

• Activation: Add Oxalyl Chloride (1.5 eq) dropwise.

  • Validation Checkpoint: Immediate effervescence should be observed. The reaction is complete when gas evolution completely ceases (typically 1–2 hours).

• Concentration: Concentrate the mixture under reduced pressure to remove excess oxalyl chloride and DCM. Re-dissolve the crude acyl chloride in anhydrous THF or DCM.

• Coupling: Cool the solution to 0 °C. Add the hindered amine (1.1 eq) followed immediately by DIPEA or Pyridine (2.5 eq).

• Completion: Stir at room temperature for 4 hours. Quench with water and extract with DCM. Wash with 1N HCl, then brine, and dry over Na 2​ SO 4​ .

Quantitative Data: Reagent Efficacy Comparison

The following table summarizes the expected performance of various coupling strategies when applied to 5-methylquinoline-2-carboxylic acid.

Coupling Strategy	Activating Reagent	Intermediate Formed	Optimal Amine Type	Typical Yield (%)	Epimerization Risk
Standard Peptide	EDC / HOBt	O-Acylisourea / OBt	Primary, Unhindered	40 - 55%	Moderate
Phosphonium	PyBOP / DIPEA	OBt Ester	Primary, Secondary	65 - 80%	Low
Uronium (Pre-activated)	HATU / DIPEA	OAt Ester	Secondary, Hindered	75 - 90%	Very Low
Acyl Halide	Oxalyl Chloride / DMF	Acyl Chloride	Highly Hindered, Anilines	85 - 95%	High
Ynamide Activation	Ynamide Reagents	α-Acyloxyenamide	Complex / Chiral	80 - 90%	Zero

References

• [1] Title: Solid-Phase Synthesis of Quinolinone Library | Source: ACS Combinatorial Science | URL: 1

• [4] Title: Ynamide Coupling Reagents: Origin and Advances | Source: PMC | URL: 4

• Title: Amide bond formation: beyond the myth of coupling reagents | Source: Luxembourg Bio Technologies | URL:

• [3] Title: Coupling Reagents | Source: Aapptec Peptides | URL: 3

• [2] Title: Process optimization for acid-amine coupling: a catalytic approach | Source: Growing Science | URL: 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. growingscience.com [growingscience.com]
• 3. peptide.com [peptide.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of 5-Methylquinoline-2-carboxylic Acid

This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to reducing impurities in 5-Methylquinoline-2-carboxylic acid through crystallization. This document offers in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges encountered during the purification of this compound.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the crystallization of 5-Methylquinoline-2-carboxylic acid, providing explanations for the underlying causes and actionable solutions.

Issue 1: The Compound Fails to Crystallize Upon Cooling

• Question: I have dissolved my crude 5-Methylquinoline-2-carboxylic acid in a hot solvent and allowed it to cool, but no crystals have formed. What should I do?

• Answer: The absence of crystal formation upon cooling typically indicates that the solution is not supersaturated. This can be due to several factors:

  • Excess Solvent: You may have used too much solvent, preventing the concentration of the solute from reaching the point of supersaturation upon cooling.

    • Solution: Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of your compound. Once the volume is reduced, allow the solution to cool again.

  • Lack of Nucleation Sites: Crystal formation requires nucleation sites to initiate the process. A clean, smooth glass surface may not provide enough of these sites.

    • Solution 1: Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches on the glass can provide the necessary nucleation sites for crystal growth.

    • Solution 2: Seeding: If you have a small amount of pure 5-Methylquinoline-2-carboxylic acid, add a single, tiny crystal (a "seed crystal") to the cooled solution. This will provide a template for further crystal growth.

Issue 2: The Compound "Oils Out" Instead of Forming Crystals

• Question: Upon cooling my solution, the compound separated as an oily liquid instead of solid crystals. How can I resolve this?

• Answer: "Oiling out" occurs when the solute's solubility limit is exceeded at a temperature above its melting point in the chosen solvent, or the solution is supersaturated to a degree that favors the formation of a liquid phase over a crystalline solid.

  • Cause 1: High Solute Concentration or Rapid Cooling: Cooling the solution too quickly or having a very high concentration of the solute can lead to the formation of an amorphous oil.

    • Solution: Reheat the solution until the oil redissolves. Add a small amount of additional solvent to slightly decrease the concentration. Then, allow the solution to cool much more slowly. Insulating the flask can help achieve a slower cooling rate.

  • Cause 2: Inappropriate Solvent: The chosen solvent may not be ideal for the crystallization of your compound.

    • Solution: Select a different solvent or a mixed solvent system. A good approach is to dissolve the compound in a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is less soluble) at an elevated temperature until the solution becomes slightly turbid. Then, allow it to cool slowly. For 5-Methylquinoline-2-carboxylic acid, an ethanol-water mixture is a good starting point for a mixed solvent system.

Issue 3: The Recrystallized Product Shows Low Purity

• Question: I have performed a recrystallization, but the purity of my 5-Methylquinoline-2-carboxylic acid has not significantly improved. What could be the reason?

• Answer: Low purity after recrystallization can be due to several factors:

  • Co-crystallization of Impurities: If an impurity has similar solubility properties to your target compound, it may co-crystallize. A common impurity in the synthesis of 5-Methylquinoline is the isomeric 7-Methylquinoline.

    • Solution: A second recrystallization, possibly with a different solvent system, may be necessary. Alternatively, an acid-base purification can be effective for separating acidic compounds from neutral or basic impurities.

  • Incomplete Removal of Mother Liquor: The mother liquor contains a high concentration of dissolved impurities. If not properly removed, these impurities will contaminate the surface of your crystals.

    • Solution: After filtration, wash the crystals with a small amount of the ice-cold recrystallization solvent. Using cold solvent is crucial to avoid dissolving a significant amount of your purified product.

  • Rapid Crystal Growth: Fast crystal formation can trap impurities within the crystal lattice.

    • Solution: Ensure a slow cooling rate to allow for the formation of well-ordered crystals that exclude impurities.

Frequently Asked Questions (FAQs)

• Q1: What is the best starting solvent for the recrystallization of 5-Methylquinoline-2-carboxylic acid?

  • A1: Based on the recrystallization of similar quinoline-2-carboxylic acid derivatives, ethanol is an excellent starting point.[1] A mixed solvent system of ethanol and water can also be very effective, allowing for fine-tuning of the polarity to achieve optimal crystallization conditions.[2]

• Q2: How does pH affect the solubility of 5-Methylquinoline-2-carboxylic acid, and how can I use this to my advantage for purification?

  • A2: As a carboxylic acid, the solubility of 5-Methylquinoline-2-carboxylic acid is highly pH-dependent. In basic solutions, it will deprotonate to form the more water-soluble carboxylate salt. In acidic solutions, it will remain in its less soluble protonated form.[3][4] This property can be exploited for purification. You can dissolve the crude product in an aqueous basic solution (e.g., dilute sodium hydroxide), filter off any insoluble non-acidic impurities, and then re-precipitate the purified 5-Methylquinoline-2-carboxylic acid by adding acid until the solution is acidic.

• Q3: What are the common impurities I should be aware of when crystallizing 5-Methylquinoline-2-carboxylic acid?

  • A3: Common impurities can include unreacted starting materials from the synthesis, by-products, and isomeric impurities. For instance, if synthesized from a mixture of methylanilines, you might encounter other methylquinoline-2-carboxylic acid isomers. A known potential impurity is 7-Methylquinoline , which has similar physical properties and may be difficult to remove by simple crystallization.

• Q4: How can I assess the purity of my recrystallized 5-Methylquinoline-2-carboxylic acid?

  • A4: Several analytical techniques can be used to determine the purity of your final product. High-Performance Liquid Chromatography (HPLC) is a quantitative method to assess purity and identify impurities. Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the structure and detect the presence of isomeric impurities. Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify and quantify volatile impurities.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of 5-Methylquinoline-2-carboxylic Acid from Ethanol

• Dissolution: In an Erlenmeyer flask, add the crude 5-Methylquinoline-2-carboxylic acid. Add a minimal amount of ethanol and heat the mixture gently on a hot plate with stirring until the solid dissolves completely. If the solid does not dissolve, add small portions of hot ethanol until a clear solution is obtained.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature. Crystal formation should be observed.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum or in a desiccator.

Protocol 2: Mixed-Solvent Recrystallization of 5-Methylquinoline-2-carboxylic Acid (Ethanol/Water)

• Dissolution: Dissolve the crude 5-Methylquinoline-2-carboxylic acid in the minimum amount of hot ethanol in an Erlenmeyer flask.

• Addition of Anti-Solvent: While the ethanol solution is still hot, add hot water dropwise with swirling until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few drops of hot ethanol to the turbid solution until it becomes clear again.

• Cooling and Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Maximizing Yield: Place the flask in an ice bath for at least 30 minutes.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of an ice-cold ethanol/water mixture.

• Drying: Dry the crystals under vacuum.

Data Summary

Parameter	Recommended Starting Point	Rationale
Recrystallization Solvent	Ethanol or Ethanol/Water	Good solubility at high temperatures and lower solubility at low temperatures for similar compounds.[1][2]
pH for Acid-Base Purification	Dissolve in dilute NaOH (pH > 8), precipitate with HCl (pH < 4)	Exploits the acidic nature of the carboxylic acid for separation from neutral/basic impurities.[3][4]
Cooling Method	Slow cooling to room temperature, followed by an ice bath	Promotes the formation of larger, purer crystals and maximizes yield.

Visual Workflows

Caption: General workflow for the recrystallization of 5-Methylquinoline-2-carboxylic acid.

Caption: A logical diagram for troubleshooting common crystallization issues.

References

• Carvajal-Figueroa, M. T., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech, 20(3), 114. [Link]

• Carvajal-Figueroa, M. T. (1989). Solubility of quinoline in aqueous systems: Effect of pH and ionic strength. The University of Arizona. [Link]

• Mohammed, I. K., & Mousa, E. F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166.
• BenchChem. (2025). A Comparative Purity Analysis of Synthesized 5-Methylquinoline and its Reference Standard.
• BenchChem. (2025). An In-depth Technical Guide on the Synthesis and Properties of Quinoline-2-carboxylic Acid.

• Mohammed, I. K., & Mousa, E. F. (2024). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A. [Link]

• BenchChem. (2025). Technical Support Center: Recrystallization of 4-Methylcinnamic Acid for High Purity.

Sources

• 1. ajchem-a.com [ajchem-a.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Peak Tailing of 5-Methylquinoline-2-carboxylic Acid in LC-MS

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers and drug development professionals experiencing chromatographic distortions—specifically peak tailing—when analyzing 5-Methylquinoline-2-carboxylic acid via Liquid Chromatography-Mass Spectrometry (LC-MS).

Unlike simple aliphatic compounds, 5-Methylquinoline-2-carboxylic acid is an amphoteric molecule with a highly specific spatial arrangement that triggers multiple secondary retention mechanisms. This guide dissects the root causes of these interactions and provides self-validating protocols to restore peak symmetry and MS sensitivity.

Diagnostic Overview & Root Cause Analysis

To permanently resolve peak tailing, we must first understand the molecular causality behind the chromatographic behavior of 5-Methylquinoline-2-carboxylic acid. The molecule features two problematic functional groups that interact with standard LC-MS flow paths and silica-based stationary phases:

• Metal Chelation (Lewis Acid-Base Interactions): The adjacent basic nitrogen in the quinoline ring and the acidic carboxylic acid group at position 2 act as a potent bidentate ligand. This motif forms highly stable 5-membered chelate rings with electron-deficient transition metals (e.g., Fe³⁺, Ni²⁺) present in stainless steel tubing, pump heads, and column frits. This interaction causes severe peak tailing, retention time shifts, and MS signal suppression [1], [2].

• Secondary Silanol Interactions (Ion-Exchange): The basic quinoline nitrogen protonates under standard acidic LC-MS conditions. If the silica stationary phase is not fully end-capped, these positively charged analytes undergo strong ion-exchange interactions with residual, negatively charged silanol groups (Si-O⁻) on the silica surface [3], [4].

Troubleshooting Workflow

Logical troubleshooting workflow for diagnosing and resolving peak tailing in LC-MS.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a closed-loop, self-validating system. You will measure the Peak Asymmetry Factor ( As​ ) before and after the intervention to mathematically prove the root cause has been eliminated.

Protocol A: System Passivation & Active Chelation Mitigation

Causality: If the analyte is chelating with system metals, injecting a stronger chelator (Medronic acid) will competitively bind to the active metal sites, temporarily masking them and allowing the analyte to elute symmetrically [5].

Step-by-Step Methodology:

• Baseline Assessment: Inject a 10 ng/mL standard of 5-Methylquinoline-2-carboxylic acid using your current method. Record the baseline As​ and MS Signal-to-Noise (S/N).

• System Flush (Passivation): Remove the analytical column and replace it with a zero-dead-volume union. Flush the entire LC system (lines, pumps, autosampler) with a solution of 50% Methanol / 50% Water containing 100 µM Medronic acid for 2 hours at 0.5 mL/min.

• Mobile Phase Modification: Reinstall the column. Add 5 µM Medronic acid to both Mobile Phase A (Aqueous) and Mobile Phase B (Organic). Note: Do not use EDTA, as it causes severe ion suppression in MS detectors[1].

• Validation: Re-inject the standard.

  • Success Criteria: If As​ drops below 1.5 and S/N increases by >50%, metal chelation was the primary root cause. The protocol is validated.

Protocol B: Suppressing Silanol Interactions via pH and Ionic Strength

Causality: If Protocol A fails, the basic nitrogen is interacting with unendcapped silanols. Lowering the pH below 3.0 protonates (neutralizes) the acidic silanols, preventing ion-exchange [6]. Adding a volatile buffer increases ionic strength to mask any remaining active sites [7].

Step-by-Step Methodology:

• pH Optimization: Ensure Mobile Phase A contains 0.1% to 0.2% Formic Acid (pH ~2.7).

• Buffer Addition: Add 5-10 mM Ammonium Formate to both Mobile Phase A and B. The ammonium ions ( NH4+​ ) will competitively bind to any residual negatively charged silanols, blocking the analyte from interacting [4].

• Column Selection: If tailing persists, swap the column for a Type B, highly end-capped silica column, or a Charged Surface Hybrid (CSH) column designed specifically to repel basic analytes.

• Validation: Re-inject the standard.

  • Success Criteria: As​ < 1.5 without a corresponding drop in MS S/N (which would indicate buffer-induced ion suppression).

Quantitative Impact of Mitigation Strategies

The following table summarizes the expected quantitative improvements when applying the above troubleshooting strategies to 5-Methylquinoline-2-carboxylic acid.

Troubleshooting Strategy	Primary Mechanism	Peak Asymmetry Factor ( As​ )	MS Signal-to-Noise (S/N)
Baseline (0.1% FA in Water/ACN)	Unmitigated secondary interactions	2.8	150
Addition of 10 mM Ammonium Formate	Ionic masking of residual silanols	1.9	140
System Passivation (EDTA flush)	Removal of transient system metals	1.6	320
5 µM Medronic Acid in Mobile Phase	Continuous masking of metal active sites	1.1	580
Bio-inert Hardware + CSH Column	Elimination of hardware metals & silanols	1.0	650

Frequently Asked Questions (FAQs)

Q: Why does my peak tailing worsen over time even when using a brand-new column? A: This is typically caused by the accumulation of trace metals (like iron or nickel) from mobile phase solvents or the gradual wear of stainless steel pump components. As metals accumulate on the column head, the chelation effect amplifies. Regular system passivation is required to maintain peak shape [5].

Q: Can I use EDTA instead of Medronic acid directly in my LC-MS mobile phase? A: No. While EDTA is a strong metal chelator and works well for LC-UV, it is highly retained on standard reversed-phase columns and causes severe MS ion suppression. Medronic acid at low concentrations (5 µM) effectively masks metal sites without significantly suppressing the ionization of target analytes [1].

Q: Does injection volume or sample diluent affect the tailing of this specific compound? A: Yes. If the injection solvent has a significantly higher elution strength than the initial mobile phase, it causes analyte dispersion at the column head (volume/mass overload). Always dilute your sample in a solvent matching the initial mobile phase conditions to validate whether the tailing is chemical (chelation/silanols) or physical (overloading) [8], [4].

References

• Restek Corporation.
• Restek Corporation.LC Troubleshooting—All of My Peaks are Tailing!
• Pharma Growth Hub.What is the effect of free silanols in RPLC and how to reduce it?Link
• Labcompare.LABTips: How to Prevent Tailing Peaks in HPLC.Link
• ACS Publications (Analytical Chemistry).Improved LC/MS Methods for the Analysis of Metal-Sensitive Analytes Using Medronic Acid as a Mobile Phase Additive.Link
• LCGC International.Metal-Analyte Interactions—An Unwanted Distraction.Link
• LCGC International.Silica for HPLC Stationary Phases – A Five Minute Guide.Link
• MicroSolv Technology Corporation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. labcompare.com [labcompare.com]
• 5. How to Purge Metal Contamination from HPLC Systems with EDTA | MICROSOLV [mtc-usa.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. discover.restek.com [discover.restek.com]
• 8. discover.restek.com [discover.restek.com]

Reference Data & Comparative Studies

Comparative ¹H NMR Spectral Analysis: 5-Methylquinoline-2-carboxylic Acid vs. Quinaldic Acid

Executive Summary

For drug development professionals and synthetic chemists, differentiating substituted quinoline scaffolds is a critical quality control step. Quinaldic acid (quinoline-2-carboxylic acid) serves as a foundational building block in the synthesis of kynurenic acid analogs and transition metal ligands. The introduction of a methyl group at the C5 position to form 5-methylquinoline-2-carboxylic acid fundamentally alters both the steric landscape and the electronic density of the carbocyclic ring[1].

This guide provides an objective, data-driven comparison of their ¹H NMR spectra, detailing the mechanistic causality behind chemical shift deviations—specifically the peri-deshielding effect and the alteration of the aromatic spin system.

Structural Dynamics & Spectral Causality

When comparing the ¹H NMR spectra of these two molecules, researchers must look beyond simple peak integration. The spectral differences are governed by two distinct physical chemistry phenomena:

The Peri-Deshielding Effect

In the quinoline fused-ring system, the spatial proximity between the 4-position and the 5-position is known as the peri-interaction. In 5-methylquinoline-2-carboxylic acid, the bulky C5-methyl group sterically compresses the electron cloud of the adjacent C4-proton. This van der Waals interaction causes a pronounced deshielding effect , pushing the H4 resonance further downfield (higher frequency) compared to the unsubstituted quinaldic acid[2].

Inductive Shielding and Spin System Truncation

The methyl group acts as an electron-donating group (EDG) via inductive (+I) and hyperconjugative mechanisms. By pushing electron density into the carbocyclic ring, it slightly shields the remaining protons (H6, H7, H8), shifting them upfield[3]. Furthermore, replacing the H5 proton with a methyl group breaks the complex ABCD aromatic spin system found in quinaldic acid. Consequently, the H6 proton—which typically appears as a complex multiplet (triplet of doublets) in quinaldic acid—is simplified to a clean doublet due to the loss of its ortho-coupling partner at C5.

Quantitative Spectral Comparison

The following table summarizes the diagnostic ¹H NMR signals for both compounds. Data is representative of spectra acquired in DMSO- d6​ at 400 MHz.

Proton Position	Quinaldic Acid ( δ , ppm)	Multiplicity & J (Hz)	5-Methylquinaldic Acid ( δ , ppm)	Multiplicity & J (Hz)	Mechanistic Rationale for Shift
COOH	~13.50	br s, 1H	~13.50	br s, 1H	Exchangeable proton; unaffected by C5 substitution.
H3	8.15	d, J≈8.5	8.18	d, J≈8.6	Minimal electronic impact from the distal C5 position.
H4	8.55	d, J≈8.5	8.64	d, J≈8.6	Deshielded due to steric peri-effect from the C5-CH 3​ group.
H5 / C5-CH 3​	8.05	d, J≈8.0	2.73	s, 3H	Aromatic proton replaced by an aliphatic methyl singlet[3].
H6	7.75	ddd, J≈8.0,7.0,1.2	7.55	d, J≈7.2	Shielded (+I effect); multiplicity drastically simplified to a doublet.
H7	7.85	ddd, J≈8.4,7.0,1.5	7.75	dd/t, J≈8.4,7.2	Slight shielding; loss of H5 coupling simplifies the splitting pattern.
H8	8.10	d, J≈8.4	8.00	d, J≈8.4	Slight shielding from the electron-donating methyl group.

Experimental Protocol: High-Fidelity ¹H NMR Acquisition

To accurately resolve the multiplicity changes and ensure the quantitative integration of the C5-methyl group, the following self-validating protocol must be strictly adhered to.

Step 1: Sample Preparation & Internal Validation

• Accurately weigh 5–10 mg of the highly purified analyte.

• Dissolve completely in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ) containing 0.03% v/v Tetramethylsilane (TMS)[3].

• Causality: TMS acts as an internal zero-point reference. Complete dissolution is mandatory; particulate matter causes magnetic susceptibility gradients, leading to line broadening that obscures critical meta-couplings.

Step 2: Instrument Calibration & Shimming

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock the spectrometer to the deuterium frequency of DMSO- d6​ .

• Perform gradient shimming (Z1, Z2, Z3) until the solvent residual peak's Full Width at Half Maximum (FWHM) is strictly <1.0 Hz.

Step 3: Parameter Optimization for Quantitative Integration

• Pulse Sequence: Standard 1D proton sequence (zg30).

• Relaxation Delay ( D1​ ): Set to ≥2.0 seconds[3].

• Causality: Aliphatic methyl protons and rigid aromatic protons possess different longitudinal relaxation times ( T1​ ). If D1​ is too short, macroscopic magnetization will not fully recover between pulses, causing the C5-CH 3​ peak to integrate artificially low (e.g., 2.2H instead of 3.0H). A 2.0+ second delay ensures a self-validating, quantitative integration ratio.

• Number of Scans (NS): 16 to 64, depending on exact molarity.

Step 4: Processing & Phase Correction

• Apply a mild exponential window function (Line Broadening, LB = 0.3 Hz) prior to the Fourier Transform. This enhances the signal-to-noise ratio without destroying the fine meta-couplings ( J≈1.2−1.5 Hz) required to differentiate the H6/H7 spin systems.

• Apply zero-order and first-order phase corrections manually to ensure perfectly symmetrical peak baselines.

Diagnostic Analytical Workflow

The following logic gate illustrates the sequential decision-making process for differentiating these two structural analogs based on their ¹H NMR spectra.

Diagnostic ¹H NMR workflow for differentiating 5-methylquinaldic acid from quinaldic acid.

References

• Quinaldic Acid | C10H7NO2 | CID 7124 - PubChem - NIH. nih.gov. Link

• 5-Methylquinoline | C10H9N | CID 24312 - PubChem - NIH. nih.gov. 1

• Application Note: A Comprehensive Guide to the Analytical Characterization of 5-Methylquinoline - Benchchem. benchchem.com.3

• An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry - Semantic Scholar. semanticscholar.org. 2

Sources

• 1. 5-Methylquinoline | C10H9N | CID 24312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Reactivity of 5-Methylquinoline-2-carboxylic Acid and 8-Methylquinoline-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of heterocyclic chemistry, positional isomerism can dramatically alter a molecule's reactivity, influencing its utility as a synthetic building block. This guide provides an in-depth comparison of two closely related isomers: 5-Methylquinoline-2-carboxylic acid and 8-Methylquinoline-2-carboxylic acid. While both share the same quinoline-2-carboxylic acid core, the placement of the methyl group—at the C5 versus the C8 position—introduces profound differences in their chemical behavior. Our analysis reveals that the reactivity of 8-Methylquinoline-2-carboxylic acid is overwhelmingly dictated by steric hindrance, which severely impedes reactions at the C2-carboxylic acid. In contrast, the 5-methyl isomer exhibits reactivity more aligned with predictable electronic effects, making it a more versatile synthon for derivatization at the carboxyl group. This guide will dissect these differences through the lens of structural analysis, mechanistic principles, and practical experimental protocols.

Part 1: Structural and Physicochemical Properties: The Decisive Role of the Methyl Group

The fundamental difference between these two molecules lies in the spatial relationship between the methyl group and the reactive carboxylic acid function. This seemingly minor structural change has significant downstream consequences for both physical properties and chemical reactivity.

Molecular Structures

The 8-methyl isomer suffers from a significant peri-interaction, where the C8-methyl group and the C2-carboxylic acid are forced into close proximity. This creates a sterically congested environment around the carboxyl group, which is the primary determinant of its reduced reactivity.

Caption: Figure 1. Isomeric Structures. Note the steric clash between the C8-methyl and C2-carboxyl groups in the 8-methyl isomer.

Analysis of Steric and Electronic Effects

• Electronic Effects: A methyl group is a weak electron-donating group (EDG) through induction and hyperconjugation.[1] In both isomers, this effect slightly increases the electron density of the quinoline ring system. This has a minor influence on the acidity of the carboxyl group, making it a slightly weaker acid compared to the unsubstituted parent compound.

• Steric Effects: This is the dominant differentiating factor.

  • 5-Methyl Isomer: The methyl group at C5 is remote from the C2-carboxylic acid. It does not exert any significant steric influence on the carboxyl group, leaving it open to attack by reagents and nucleophiles.

  • 8-Methyl Isomer: The methyl group at C8 creates a formidable steric barrier.[2] This "fat goalie" effect physically blocks the trajectory of incoming nucleophiles and coupling agents aiming for the carboxylic acid's carbonyl carbon.[2] Consequently, reactions like esterification and amidation are significantly hindered.

Physicochemical Properties

While experimental data for direct comparison is limited, we can predict key properties based on their structures. The steric hindrance in the 8-methyl isomer may influence crystal packing and solvation, potentially affecting its melting point and solubility.

Property	5-Methylquinoline-2-carboxylic acid	8-Methylquinoline-2-carboxylic acid	Rationale for Differences
Molecular Formula	C11H9NO2	C11H9NO2	Isomers
Molecular Weight	187.19 g/mol	187.19 g/mol	Isomers
Predicted Acidity (pKa)	~4-5	~4-5	The electron-donating methyl group slightly decreases acidity in both cases. The difference between isomers is expected to be minimal.[3]
Predicted Reactivity at COOH	High	Very Low	Steric hindrance from the C8-methyl group severely restricts access to the carboxyl function in the 8-methyl isomer.
Predicted EAS Reactivity	Enhanced at C6, C8	Enhanced at C5, C7	The methyl group directs electrophilic aromatic substitution (EAS) to ortho and para positions.[4]

Part 2: Comparative Reactivity Analysis

The structural differences outlined above translate directly into distinct reactivity profiles for reactions involving both the carboxylic acid and the quinoline ring.

Acidity (pKa)

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. The electron-donating methyl group in both isomers has a slight destabilizing effect on the negative charge of the carboxylate, making them marginally weaker acids than the parent quinoline-2-carboxylic acid. However, the difference in pKa between the 5-methyl and 8-methyl isomers is expected to be negligible and overshadowed by the dramatic differences in kinetic reactivity.

Reactivity of the Carboxylic Acid Moiety (Esterification & Amidation)

These are among the most common transformations for carboxylic acids, typically requiring activation of the carboxyl group to facilitate nucleophilic attack. It is here that the steric argument is most critical.

Caption: Figure 2. Factors Influencing Carboxyl Group Reactivity. Steric hindrance is the dominant factor controlling the reactivity of the 8-methyl isomer.

• 5-Methylquinoline-2-carboxylic acid: The carboxyl group is sterically accessible. It will readily undergo standard activation (e.g., conversion to an acid chloride with thionyl chloride[5][6] or activation with carbodiimides like DCC[7]) followed by reaction with alcohols or amines to form esters and amides in good yields under mild conditions.

• 8-Methylquinoline-2-carboxylic acid: The severe steric hindrance presented by the C8-methyl group makes activation and subsequent nucleophilic attack extremely difficult. Standard, mild coupling conditions are likely to fail or provide very low yields. Forcing conditions (high temperatures, prolonged reaction times, and highly reactive reagents) would be necessary, often leading to decomposition and side reactions. From a synthetic design perspective, derivatization of the carboxyl group on this isomer should be avoided if possible.

Reactivity of the Quinoline Ring System

• Decarboxylation: The decarboxylation of quinoline-2-carboxylic acids can be achieved under thermal or metal-catalyzed conditions.[8] The reaction often proceeds via a zwitterionic intermediate. While the electron-donating methyl group would slightly destabilize the intermediate required for one common mechanism, the steric strain inherent in the 8-methyl isomer could provide an additional driving force for decarboxylation to relieve that strain. Without direct comparative data, it is difficult to definitively predict which would decarboxylate faster, as competing electronic and steric factors are at play.[9]

• Electrophilic Aromatic Substitution (EAS): The quinoline ring is generally deactivated to EAS, with substitution favoring the benzene ring at positions C5 and C8.[4] The activating methyl group will direct incoming electrophiles.

  • For the 5-methyl isomer , the methyl group will further activate the C6 (ortho) and C8 (para) positions, making them the most likely sites for substitution.

  • For the 8-methyl isomer , the methyl group will activate the C5 (para) and C7 (ortho) positions, directing substitution to these sites.

Part 3: Experimental Protocols & Guidance

The following protocols are representative methods for the derivatization of quinoline-2-carboxylic acids. Critical notes are provided for adapting these procedures to the two isomers.

Protocol 1: DCC/DMAP-Mediated Esterification

This method is effective for forming esters under mild conditions and is particularly well-suited for the sterically unhindered 5-methyl isomer.[7]

Caption: Figure 3. Workflow for DCC/DMAP Esterification.

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), dissolve 5-Methylquinoline-2-carboxylic acid (1.0 eq), the desired alcohol (1.2 eq), and 4-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the stirred solution to 0 °C in an ice bath.

• Reagent Addition: Add a solution of dicyclohexylcarbodiimide (DCC, 1.1 eq) in anhydrous DCM dropwise over 5-10 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC (Thin Layer Chromatography). Reaction times can range from 3 to 12 hours.

• Workup: Once the starting material is consumed, filter the reaction mixture through a pad of Celite to remove the precipitated dicyclohexylurea (DCU).

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 N HCl, saturated aqueous NaHCO3, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude ester by flash column chromatography on silica gel.

Senior Application Scientist's Note:

• For 5-Methylquinoline-2-carboxylic acid: This protocol is expected to proceed smoothly with high yields.

• For 8-Methylquinoline-2-carboxylic acid: This protocol is predicted to be extremely sluggish or fail completely. The steric bulk around the carboxyl group will prevent the formation of the key O-acylisourea intermediate with DCC. If this transformation is essential, alternative, more forceful methods involving highly reactive alkylating agents (e.g., methyl iodide on the carboxylate salt) might be attempted, but low yields are still anticipated.

Protocol 2: Thionyl Chloride-Mediated Amidation

This classic two-step method proceeds via a highly reactive acyl chloride intermediate. It is robust but requires careful handling of the corrosive thionyl chloride.[5][6]

Step-by-Step Methodology:

• Acyl Chloride Formation: In a fume hood, suspend 5-Methylquinoline-2-carboxylic acid (1.0 eq) in thionyl chloride (SOCl2, 5-10 eq). Add a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

• Heating: Gently reflux the mixture for 1-3 hours. The reaction is complete when the solid has dissolved and gas evolution (SO2, HCl) has ceased.

• Removal of Excess Reagent: Carefully remove the excess thionyl chloride under reduced pressure (a trap containing NaOH solution is recommended). The crude acyl chloride is often used directly in the next step.

• Amidation: Dissolve the crude acyl chloride in an anhydrous, non-protic solvent like DCM or THF and cool to 0 °C.

• Nucleophile Addition: Add a solution of the desired amine (2.2 eq) and a non-nucleophilic base like triethylamine (2.5 eq) in the same solvent dropwise.

• Reaction and Workup: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction by adding water.

• Extraction and Purification: Separate the organic layer, wash with dilute acid, base, and brine as appropriate. Dry the organic layer, concentrate, and purify the resulting amide by recrystallization or column chromatography.

Senior Application Scientist's Note:

• For 5-Methylquinoline-2-carboxylic acid: This method should be effective, providing the desired amide in good yield.

• For 8-Methylquinoline-2-carboxylic acid: The initial formation of the acyl chloride will be significantly slower due to steric hindrance. Higher temperatures and longer reflux times will be required. The subsequent amidation step will also be slow. Using less bulky amines may improve yields, but overall, this route will be challenging and low-yielding compared to the 5-methyl isomer.

Conclusion

The comparison between 5-Methylquinoline-2-carboxylic acid and 8-Methylquinoline-2-carboxylic acid serves as a compelling case study in the dominance of steric effects in chemical reactivity.

• 5-Methylquinoline-2-carboxylic acid behaves as a predictable synthetic building block. Its C2-carboxyl group is readily accessible for a wide range of transformations, making it a versatile substrate for drug discovery and materials science applications where derivatization at this position is desired.

• 8-Methylquinoline-2-carboxylic acid is a sterically encumbered molecule. Its reactivity at the C2-carboxyl group is severely diminished. Researchers should anticipate significant challenges in performing esterifications, amidations, or other related coupling reactions. Its primary utility may lie in applications where the quinoline core itself is the key pharmacophore and the carboxyl group is either removed (decarboxylation) or left unmodified.

For synthetic chemists and drug development professionals, understanding this fundamental difference is crucial for efficient project planning and route design. When a quinoline-2-carboxamide or ester scaffold is the target, the 5-methyl isomer is unequivocally the superior starting material.

References

• Zhou, X.-Y., & Chen, X. (2021). Pd/C Catalyzed Decarboxylation-Transfer Hydrogenation of Quinoline Carboxylic Acids. Letters in Organic Chemistry, 18(8), 625-633. Available from: [Link]

• Paut-Yust, V., et al. (2012). Synthesis of Quinoline Dicarboxylic Esters as Biocompatible Fluorescent Tags. The Journal of Organic Chemistry, 77(18), 8149-8159. Available from: [Link]

• Chemistry Learning Club. Why does 2-quinoline acetic acid undergo decarboxylation faster than quinoline 2-carboxylic acid? Quora. Available from: [Link]

• Kumar, A., et al. (2023). Synthesis and Biological Activity of Quinoline-2-Carboxylic Acid Aryl Esters and Amides. ResearchGate. Available from: [Link]

• Li, G., et al. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. Molecules, 27(15), 4998. Available from: [Link]

• Hassler, F., et al. (2016). TsOH·H2O-mediated N-amidation of quinoline N-oxides: facile and regioselective synthesis of N-(quinolin-2-yl)amides. Organic & Biomolecular Chemistry, 14(34), 8114-8118. Available from: [Link]

• Kovaleva, L. A., et al. (2018). Approach to the synthesis of 8-nitroquinoline-2-carboxylic acid in high yield. ResearchGate. Available from: [Link]

• Gunnlaugsson, T., et al. (2009). Bromodecarboxylation of Quinoline Salicylic Acids: Increasing the Diversity of Accessible Substituted Quinolines. The Journal of Organic Chemistry, 74(22), 8934-8937. Available from: [Link]

• Yamanaka, H., et al. (1985). Selective Reactions of Active Methyl Groups on Pyridine and Quinoline Rings. Chemischer Informationsdienst. Available from: [Link]

• Dunn, G. E., & Warkentin, J. (1962). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 40(6), 1137-1145. Available from: [Link]

• Belyakov, S., et al. (2006). Mild and Direct Conversion of Quinoline N-Oxides to 2-Amidoquinolines with Primary Amides. Organic Letters, 8(9), 1879-1882. Available from: [Link]

• Neises, B., & Steglich, W. (1978). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Organic Syntheses, 63, 183. Available from: [Link]

• Tang, P., et al. (2012). Boric Acid Catalyzed Amidation of Carboxylic Acids and Amines: A Simple, Green and Efficient Procedure. Organic Syntheses, 89, 432-443. Available from: [Link]

• Mohammed, I. K., & Mousa, E. F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166. Available from: [Link]

• Black, G. P., et al. (2002). Biocatalytic Oxidation of 2-Methylquinoxaline to 2-Quinoxalinecarboxylic Acid. Organic Process Research & Development, 6(3), 253-258. Available from: [Link]

• Reich, H. pKa Values. OrganicChemistryData.org. Available from: [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Master Organic Chemistry. (2011). Steric Hindrance (Is Like A Fat Goalie). Available from: [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience.

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A Senior Application Scientist's Guide to Validating the Purity of 5-Methylquinoline-2-carboxylic Acid Using LC-MS

In the landscape of drug development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like 5-Methylquinoline-2-carboxylic acid, a molecule with significant potential in medicinal chemistry, establishing a robust purity profile is a critical regulatory and scientific mandate. Impurities, even at trace levels, can introduce unforeseen toxicity or alter the pharmacological activity of the final drug product.

This guide provides an in-depth, experience-driven comparison of analytical methodologies for purity validation, with a primary focus on Liquid Chromatography-Mass Spectrometry (LC-MS). We will move beyond a simple recitation of protocols to explore the causality behind experimental choices, ensuring that the methods described are not just procedures to be followed, but self-validating systems that generate trustworthy and defensible data. For researchers, scientists, and drug development professionals, this document serves as a practical guide to leveraging LC-MS for confident purity assessment.

The Analyte: Understanding 5-Methylquinoline-2-carboxylic acid

5-Methylquinoline-2-carboxylic acid is a heterocyclic aromatic compound. Its structure, featuring both a carboxylic acid group and a quinoline core, presents specific analytical considerations. The synthesis of quinoline derivatives often involves multi-step reactions like the Skraup or Doebner-von Miller synthesis.[1][2] These processes can introduce a variety of potential impurities, including:

• Starting Materials: Unreacted anilines or carbonyl compounds.

• Intermediates: Incompletely cyclized or oxidized precursors.

• Isomeric Impurities: Positional isomers (e.g., 7-Methylquinoline-2-carboxylic acid) that may have similar physical properties but different biological activities.

• By-products: Compounds formed from side reactions.

• Degradants: Products formed during storage or under stress conditions (e.g., oxidation, hydrolysis).

The primary challenge lies in developing a method that can separate and detect this diverse range of potential impurities from the main API peak, often at significantly lower concentrations.

The Core Technique: Why LC-MS is the Gold Standard

Liquid Chromatography-Mass Spectrometry (LC-MS) has become an indispensable tool in pharmaceutical analysis due to its exceptional sensitivity and selectivity.[3][4] The technique synergistically combines the separation power of high-performance liquid chromatography (HPLC) with the mass-analyzing capability of mass spectrometry.[4][5]

• Liquid Chromatography (LC): The LC component separates the API from its impurities as they travel through a packed column. The separation is based on the differential partitioning of each compound between the stationary phase (the column packing material) and the mobile phase (the solvent moving through the- column).[4] For 5-Methylquinoline-2-carboxylic acid, a reversed-phase C18 column is a logical starting point, as it effectively separates moderately polar compounds. The mobile phase typically consists of an aqueous component and an organic solvent like acetonitrile, with a small amount of an acid (e.g., 0.1% formic acid) to ensure good peak shape and promote ionization.[6]

• Mass Spectrometry (MS): As the separated compounds exit the LC column, they are ionized (in this case, likely via Electrospray Ionization - ESI) and enter the mass spectrometer. The MS then separates these ions based on their mass-to-charge ratio (m/z), acting as a highly specific and sensitive detector.[7] This allows for the confident identification of the API and the detection of impurities, even those that might co-elute with the main peak or lack a UV chromophore.[8]

Causality in Method Design

• Ionization Mode: For 5-Methylquinoline-2-carboxylic acid, Electrospray Ionization (ESI) is the preferred technique. Given the acidic nature of the carboxylic group, ESI in negative ion mode is highly effective, readily forming the deprotonated molecule [M-H]⁻.[9] However, it is crucial to also run the analysis in positive ion mode to detect potential basic impurities that might not ionize well in negative mode. The protonated molecule [M+H]⁺ would be expected in positive mode.[3]

• Mass Analyzer: A single quadrupole mass spectrometer is sufficient for determining the mass of the main peak and confirming the presence of expected impurities. For identifying unknown impurities, a more advanced system like a Triple Quadrupole (QqQ) or a high-resolution mass spectrometer (HRMS) such as a Time-of-Flight (TOF) or Orbitrap is invaluable.[7][8] These instruments can perform MS/MS or MSn experiments, which involve isolating an ion of interest, fragmenting it, and analyzing the resulting fragment ions to elucidate its structure.

Elucidating Structure with MS/MS Fragmentation

Tandem Mass Spectrometry (MS/MS) provides a fragmentation "fingerprint" that is crucial for structural confirmation. For 5-Methylquinoline-2-carboxylic acid (Molecular Weight: 187.19 g/mol ), the protonated molecule ([M+H]⁺, m/z 188.07) would be isolated and fragmented. The expected fragmentation pathways often involve neutral losses of common functional groups.

This fragmentation analysis is not just for the API; it is a powerful tool for tentatively identifying unknown impurity peaks in the chromatogram, providing clues to their structure based on their mass and fragmentation pattern. This is a significant advantage over techniques like HPLC-UV.

A Validated Experimental Protocol for LC-MS Purity Analysis

This protocol is designed to be a self-validating system, providing clear checkpoints for ensuring data integrity.

1. Instrumentation:

• LC System: Agilent 1260 Infinity II HPLC or equivalent, equipped with a binary pump, autosampler, and column thermostat.

• MS System: Agilent 6120 Single Quadrupole LC/MSD XT or equivalent, equipped with an ESI source.

2. Reagents and Sample Preparation:

• Solvents: LC-MS grade Acetonitrile, Water, and Formic Acid.

• Standard Preparation: Accurately weigh ~1.0 mg of 5-Methylquinoline-2-carboxylic acid reference standard and dissolve in 10.0 mL of 50:50 Acetonitrile/Water to create a 100 µg/mL stock solution.

• Sample Preparation: Prepare the test sample at the same concentration as the standard.

• System Suitability: Prepare a solution containing the API and a known, related impurity to verify chromatographic resolution.

3. LC Method Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

4. MS Method Parameters:

• Ionization Mode: ESI, Positive and Negative switching.

• Scan Range: m/z 100 - 500.

• Capillary Voltage: 3500 V.

• Drying Gas (N₂): 12 L/min at 350 °C.

• Nebulizer Pressure: 45 psi.

5. Data Analysis and Purity Calculation:

• Integrate all peaks in the Total Ion Chromatogram (TIC) that are above a validated reporting threshold (e.g., 0.05%).

• Calculate the purity using the area percent method:

  • % Purity = (Area of API Peak / Sum of All Peak Areas) x 100

Ensuring Trustworthiness: Key Validation Parameters

To ensure the method is reliable, it must be validated according to regulatory guidelines such as those from the International Council for Harmonisation (ICH).[10][11][12]

Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the method can separate the API from impurities and degradants.	Peak purity analysis (using DAD) and mass confirmation. Resolution > 1.5 between adjacent peaks.[10]
Linearity	To demonstrate a proportional response over a range of concentrations.	Correlation coefficient (r²) > 0.99 for the API and known impurities.[13]
LOD & LOQ	To determine the lowest concentration of an impurity that can be reliably detected and quantified.	LOD: Signal-to-Noise ratio of ~3:1. LOQ: Signal-to-Noise ratio of ~10:1.[14]
Accuracy	To measure the closeness of the test results to the true value.	Recovery of 80-120% for spiked impurities at different levels.[15]
Precision	To assess the method's reproducibility (repeatability and intermediate precision).	Relative Standard Deviation (RSD) ≤ 10% for impurity quantification.[10]

A Comparative Analysis of Purity Validation Techniques

While LC-MS is a superior technique, it is important to understand its performance in the context of other available methods. The choice of technique often depends on the stage of development and the specific question being asked.

Technique	Selectivity/Specificity	Sensitivity	Structural Information	Quantitation	Primary Application
LC-MS	Very High	Very High	High (MW & Fragmentation)	Excellent	Identification and quantification of known and unknown trace impurities.[3][8]
HPLC-UV	Moderate to High	Moderate	Low (UV Spectrum only)	Excellent	Routine QC, quantification of known, UV-active impurities.
GC-MS	Very High	Very High	High (EI Fragmentation)	Excellent	Analysis of volatile or thermally stable impurities; not suitable for the target API without derivatization.[6]
NMR	High	Low	Very High (Definitive Structure)	Good (qNMR)	Absolute structural elucidation, quantification without specific reference standards.[16]
TLC / Melting Point	Low	Low	None	Non-Quantitative	Rapid, qualitative check for gross impurities.[17][18]

As the table illustrates, no single technique is perfect for all applications. However, for the comprehensive purity profiling required in drug development, LC-MS provides the best balance of separation, sensitivity, and structural insight, making it the most powerful single platform for this task.

Conclusion

Validating the purity of 5-Methylquinoline-2-carboxylic acid is a multi-faceted analytical challenge that demands a technique with high resolving power, sensitivity, and specificity. Liquid Chromatography-Mass Spectrometry unequivocally meets and exceeds these requirements. Its ability to separate the API from closely related impurities, provide molecular weight information, and facilitate structural elucidation through fragmentation analysis makes it the authoritative method for this application.

By adopting a logically developed and fully validated LC-MS method, researchers and drug developers can generate the high-quality, reliable data necessary to advance their programs, meet stringent regulatory expectations, and ultimately ensure the safety and quality of new medicines.[12]

References

• Guidance for the Validation of Pharmaceutical Quality Control Analytical Methods.
• Application Notes and Protocols for the Mass Spectrometry of Quinoline-2-carboxylic Acid. Benchchem.
• Validation of Impurity Methods, Part II. (2014). LCGC North America.
• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025).
• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016). Drug Discovery World.
• Validation of Analytical Methods for Pharmaceutical Analysis. (2013). International Journal of Pharmaceutical Erudition.
• Small Molecule Identity and Purity Testing. Pacific BioLabs.
• Agilent OpenLab CDS for Automated High Throughput Purity Assessment Using Mass Spectrometry. (2018). Agilent Technologies.
• Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. (Year not available). Chemical Papers.
• Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline.
• What methods are used to test the purity of organic compounds? TutorChase.
• Application of LCMS in small-molecule drug development. (2016). Drug Target Review.
• Modern Analytical Technique for Characterization Organic Compounds. (2025). International Journal of Pharmaceutical Sciences.
• How to determine the purity of newly synthesized organic compound? (2018).
• Methods of purification of organic compounds. (2019). BYJU'S.
• Synthesis & Characterization of Biologically Important Quinoline & It's Deriv
• Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. (Year not available). PMC.
• Mass Spectrometry - Fragmentation P
• A Comparative Purity Analysis of Synthesized 5-Methylquinoline and its Reference Standard. Benchchem.
• [Determination of 3-methyl-quinoxaline-2-carboxylic acid in animal and aquatic products by ultra performance liquid chromatography-tandem mass spectrometry]. (2012). PubMed.
• Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. (Year not available). ScienceDirect.
• Quinoline. Wikipedia.
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. (2024). IIP Series.

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A Comparative Analysis of 5-Methylquinoline-2-carboxylic Acid Derivatives as Dihydroorotate Dehydrogenase (DHODH) Inhibitors

A Technical Guide for Researchers in Drug Discovery and Development

The quinoline carboxylic acid scaffold is a privileged structure in medicinal chemistry, renowned for its presence in a wide array of biologically active compounds.[1] Among these, derivatives of 5-Methylquinoline-2-carboxylic acid have emerged as a promising class of molecules, particularly as inhibitors of Dihydroorotate Dehydrogenase (DHODH). This guide provides a comprehensive comparison of the binding affinities of these derivatives, supported by experimental data and detailed methodologies, to aid researchers in the rational design of novel therapeutics.

The Critical Role of Dihydroorotate Dehydrogenase (DHODH) in Cellular Proliferation

DHODH is a mitochondrial enzyme that catalyzes the fourth and rate-limiting step in the de novo pyrimidine biosynthesis pathway: the oxidation of dihydroorotate to orotate.[2][3] This pathway is essential for the synthesis of pyrimidine nucleotides (uridine, cytidine, and thymidine), which are fundamental building blocks for DNA and RNA.[4] Rapidly proliferating cells, such as cancer cells and activated lymphocytes, have a high demand for pyrimidines and are therefore particularly dependent on the de novo synthesis pathway.[2][5] Consequently, inhibiting DHODH is a promising therapeutic strategy for cancer, autoimmune diseases, and viral infections.[4][6]

The inhibition of DHODH leads to a depletion of the intracellular pyrimidine pool, which in turn triggers several anti-proliferative effects, including cell cycle arrest, apoptosis (programmed cell death), and in some cases, cellular differentiation.[2][5]

Comparative Binding Affinity of 5-Methylquinoline-2-carboxylic Acid Derivatives

The binding affinity of an inhibitor to its target enzyme is a critical determinant of its potency. For DHODH inhibitors, this is often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a higher binding affinity and greater potency.

Table 1: Illustrative IC50 Values of Quinoline-Based DHODH Inhibitors

Compound	Chemical Class	Target	IC50 (nM)	Reference
Analogue 41	Quinoline-4-carboxylic acid derivative	Human DHODH	9.71 ± 1.4	[9]
Analogue 43	Quinoline-4-carboxylic acid derivative	Human DHODH	26.2 ± 1.8	[9]
Brequinar	Quinoline-4-carboxylic acid derivative	Human DHODH	~5.2	[6][10]

This table provides examples of potent quinoline-based DHODH inhibitors to illustrate the potential of this chemical class. Specific comparative data for a series of 5-Methylquinoline-2-carboxylic acid derivatives is needed for a complete analysis.

Elucidating Binding Affinity: Experimental Methodologies

The determination of inhibitor potency relies on robust and reproducible experimental protocols. The most common method for assessing DHODH inhibition is a spectrophotometric assay.

Spectrophotometric DHODH Inhibition Assay

This assay measures the enzymatic activity of DHODH by monitoring the reduction of an artificial electron acceptor, 2,6-dichloroindophenol (DCIP). The oxidation of the substrate, dihydroorotate, by DHODH is coupled to the reduction of DCIP, which results in a decrease in absorbance at a specific wavelength (typically around 600-620 nm). The rate of this decrease is directly proportional to the DHODH activity.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 100 mM HEPES, 150 mM NaCl, 10% Glycerol, 0.05% Triton X-100, pH 8.0).

  • Prepare stock solutions of the test compounds (5-Methylquinoline-2-carboxylic acid derivatives) in a suitable solvent (e.g., DMSO).

  • Prepare a substrate solution containing L-dihydroorotate and a cofactor solution containing decylubiquinone (a ubiquinone analog).

  • Prepare a solution of the electron acceptor, DCIP.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer to each well.

  • Add serial dilutions of the test compounds to the appropriate wells. Include a vehicle control (e.g., DMSO) and a positive control (a known DHODH inhibitor like Brequinar).

  • Add the purified recombinant human DHODH enzyme to all wells except for the blank.

  • Pre-incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 10-15 minutes) to allow the inhibitors to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the substrate (L-dihydroorotate) and cofactor (decylubiquinone) mixture, along with DCIP, to all wells.

• Data Acquisition and Analysis:

  • Immediately begin monitoring the decrease in absorbance at the appropriate wavelength (e.g., 620 nm) over time using a microplate reader.

  • Calculate the initial reaction velocity (V₀) for each concentration of the inhibitor.

  • Determine the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizing the Science: Pathways and Workflows

To better understand the context and methodology, the following diagrams illustrate the de novo pyrimidine biosynthesis pathway and the experimental workflow for determining DHODH inhibition.

Caption: Experimental workflow for the spectrophotometric DHODH inhibition assay.

Conclusion and Future Directions

The inhibition of DHODH presents a compelling strategy for the development of novel therapeutics, particularly in the fields of oncology and immunology. While the broader class of quinoline carboxylic acids has demonstrated significant promise as potent DHODH inhibitors, a systematic investigation into the binding affinities of a series of 5-Methylquinoline-2-carboxylic acid derivatives is warranted. Such studies, employing robust methodologies as outlined in this guide, will be instrumental in elucidating the precise structure-activity relationships and guiding the optimization of lead compounds with enhanced potency and selectivity. The continued exploration of this chemical scaffold holds considerable potential for the discovery of next-generation DHODH inhibitors.

References

• Tan, W., et al. (2020). Reactivation of Dihydroorotate Dehydrogenase-Driven Pyrimidine Biosynthesis Restores Tumor Growth of Respiration-Deficient Cancer Cells. Cell Metabolism. [Link]

• Fox, B. A., et al. (2014). Pyrimidine Pathway-Dependent and -Independent Functions of the Toxoplasma gondii Mitochondrial Dihydroorotate Dehydrogenase. Infection and Immunity. [Link]

• Mao, C., et al. (2021). Dihydroorotate Dehydrogenase in Mitochondrial Ferroptosis and Cancer Therapy. Cancers. [Link]

• ResearchGate. (n.d.). DHODH in the de novo pyrimidine biosynthesis pathway and dual action of DHODHi. [Link]

• Wang, C., et al. (2023). Dihydroorotate dehydrogenase inhibition activates STING pathway and pyroptosis to enhance NK cell-dependent tumor immunotherapy. Journal of Hematology & Oncology. [Link]

• Wikipedia. (n.d.). Dihydroorotate dehydrogenase. [Link]

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A Comparative Guide to FTIR Spectrum Validation for Synthesized 5-Methylquinoline-2-carboxylic Acid

This guide provides an in-depth, objective comparison for the validation of synthesized 5-Methylquinoline-2-carboxylic acid using Fourier-Transform Infrared (FTIR) spectroscopy. Tailored for researchers, scientists, and drug development professionals, this document moves beyond a simple procedural outline to explain the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

Introduction: The Role of FTIR in Synthesis Validation

5-Methylquinoline-2-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. As with any synthesized compound, rigorous structural confirmation is a prerequisite for its use in further applications. FTIR spectroscopy serves as a rapid, non-destructive, and highly informative first-pass technique for confirming the presence of key functional groups and the overall molecular backbone, thereby validating the success of a chemical synthesis.[1][] This guide will compare the experimentally obtained spectrum of the synthesized product against theoretical predictions and the spectra of potential starting materials and byproducts to ensure purity and structural integrity.

Synthesis Context: The Doebner-von Miller Reaction

To effectively validate the final product, it is crucial to understand its synthetic origin, as this informs the potential impurities that may be present. A common route to quinoline derivatives is the Doebner-von Miller reaction.[3][4][5] This reaction typically involves the condensation of an aniline with an α,β-unsaturated carbonyl compound.[3][4][5][6] For 5-Methylquinoline-2-carboxylic acid, a plausible pathway involves the reaction of an appropriate aminotoluene with pyruvic acid.

Understanding this pathway is critical for our validation process. The FTIR spectrum of the final product must not only exhibit the characteristic peaks for 5-Methylquinoline-2-carboxylic acid but also demonstrate the absence of significant absorptions corresponding to the starting materials, such as the N-H stretching vibrations of the aminotoluene and the characteristic spectrum of pyruvic acid.

Theoretical FTIR Peak Assignments for 5-Methylquinoline-2-carboxylic Acid

Before acquiring an experimental spectrum, a theoretical analysis based on the molecule's functional groups provides a predictive framework for validation.

• O-H Stretch (Carboxylic Acid): A very broad and strong absorption is expected in the range of 3300-2500 cm⁻¹.[7][8][9][10][11] This broadness is a hallmark of the hydrogen-bonded dimers characteristic of carboxylic acids.[9][12]

• Aromatic C-H Stretch: Sharp, medium-intensity peaks are anticipated just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹), which is characteristic of C-H bonds on an aromatic ring.[13][14]

• Aliphatic C-H Stretch (Methyl Group): Peaks corresponding to the methyl group's C-H stretching are expected just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹).[15]

• C=O Stretch (Carboxylic Acid): A very strong and sharp absorption is expected between 1760-1690 cm⁻¹.[7][8][9][12] Its exact position can be influenced by conjugation with the quinoline ring system.

• C=C and C=N Stretches (Quinoline Ring): A series of medium to strong absorptions are expected in the 1625-1450 cm⁻¹ region, corresponding to the stretching vibrations within the aromatic quinoline ring.[13][14][16]

• C-O Stretch and O-H Bend (Carboxylic Acid): A medium intensity C-O stretching band should appear in the 1320-1210 cm⁻¹ region, coupled with O-H bending vibrations.[9]

• C-H Out-of-Plane Bending: Strong absorptions in the 900-675 cm⁻¹ region arise from the out-of-plane bending of the aromatic C-H bonds, the pattern of which can be diagnostic of the substitution pattern on the quinoline ring.[14]

The following diagram illustrates the key functional groups and their expected vibrational regions.

Caption: Key functional groups of 5-Methylquinoline-2-carboxylic acid and their expected IR absorption regions.

Experimental Protocols and Data Acquisition

Accurate and reproducible data is the bedrock of validation. Two primary FTIR sampling techniques are suitable for solid samples: Attenuated Total Reflectance (ATR) and the Potassium Bromide (KBr) pellet method.

Preferred Method: Attenuated Total Reflectance (ATR)

ATR is often the preferred method due to its minimal sample preparation, speed, and ease of use.[17][18][19] It is particularly advantageous for rapid screening and qualitative analysis.

Experimental Protocol (ATR-FTIR):

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal stability.

• Crystal Cleaning: Thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue.[19][20]

• Background Spectrum: Acquire a background spectrum of the clean, empty ATR crystal. This is a critical step to account for atmospheric (CO₂, H₂O) and instrumental interferences.[21][22]

• Sample Application: Place a small amount of the synthesized 5-Methylquinoline-2-carboxylic acid powder onto the center of the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm, uniform contact between the sample and the crystal.[19] Consistent pressure is key to spectral reproducibility.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

• Post-Acquisition Cleaning: Clean the crystal and pressure clamp tip thoroughly to prevent cross-contamination.

Alternative Method: KBr Pellet Technique

The KBr pellet method is a traditional transmission technique that can yield high-quality spectra but requires more meticulous sample preparation.[23]

Experimental Protocol (KBr Pellet):

• Moisture Removal: Dry spectroscopy-grade KBr powder in an oven (e.g., at 100-110 °C) for several hours and store it in a desiccator.[24] KBr is hygroscopic, and water contamination will obscure the spectrum with broad O-H peaks around 3400 cm⁻¹ and a peak around 1630 cm⁻¹.[24]

• Sample Grinding: In an agate mortar and pestle, grind 1-2 mg of the synthesized product to a very fine powder.[23][25][26]

• Mixing: Add approximately 100-200 mg of the dried KBr to the mortar and gently but thoroughly mix with the sample.[23][25] The goal is a homogenous dispersion.

• Pellet Pressing: Transfer the mixture to a pellet die and press under high pressure (typically 8-10 tons) to form a thin, transparent, or translucent pellet.[24][26][27]

• Spectrum Acquisition: Place the pellet in the spectrometer's sample holder and acquire the spectrum, using an empty sample holder or a pure KBr pellet for the background scan.

Data Interpretation: A Comparative Validation Workflow

The validation process involves a multi-faceted comparison of the acquired spectrum.

Caption: Workflow for the FTIR validation of synthesized 5-Methylquinoline-2-carboxylic acid.

Comparison with Theoretical Peaks

The first validation step is to assign the major peaks in the experimental spectrum and compare them to the theoretical predictions.

Table 1: Peak Assignment for Synthesized 5-Methylquinoline-2-carboxylic Acid

Observed Wavenumber (cm⁻¹)	Predicted Range (cm⁻¹)	Assignment	Intensity	Comments
~3000 (very broad)	3300 - 2500	O-H stretch (H-bonded dimer)	Strong, Broad	A key indicator of the carboxylic acid group.[7][8][9]
~3050	3100 - 3000	Aromatic C-H stretch	Medium, Sharp	Confirms the aromatic quinoline core.[13][14]
~2920	2950 - 2850	Aliphatic C-H stretch (CH₃)	Weak-Medium	Confirms the presence of the methyl group.
~1710	1760 - 1690	C=O stretch (conjugated)	Very Strong, Sharp	The most intense peak, characteristic of the carbonyl.[7][8][9]
~1610, 1580, 1500	1625 - 1450	C=C / C=N ring stretches	Medium-Strong	Corresponds to the quinoline ring system.[13][16]
~1290	1320 - 1210	C-O stretch	Medium	Coupled with O-H bending, confirms the acid moiety.[9]
~830, 780	900 - 675	Aromatic C-H out-of-plane bend	Strong	Part of the fingerprint region, diagnostic of substitution.[14]

Comparison with Starting Materials

This step is crucial for assessing the purity of the synthesized product. The spectrum should be largely devoid of characteristic peaks from the starting materials. For a synthesis from an aminotoluene and pyruvic acid, we would look for the absence of:

• Aminotoluene: Sharp N-H stretching bands (a doublet for primary amines) typically found around 3500-3300 cm⁻¹.[15]

• Pyruvic Acid: While it shares the carboxylic acid features, its overall fingerprint region will differ significantly from the quinoline product.

A direct overlay of the product spectrum with the spectra of the starting materials provides a clear visual comparison for purity assessment.

Table 2: Comparative Analysis for Purity Validation

Functional Group	Starting Material (e.g., Aminotoluene)	Synthesized Product	Validation Check
N-H Stretch	Present (~3400 cm⁻¹)	Absent	PASS
Quinoline Ring	Absent	Present (~1610, 1580 cm⁻¹)	PASS
Overall Fingerprint	Unique to starting material	Unique to product	PASS

Troubleshooting Common Spectral Artifacts

Anomalous peaks or poor spectral quality can compromise validation. It is essential to recognize and mitigate these issues.

• Broad Peak around 3400 cm⁻¹ and 1640 cm⁻¹: This is almost always due to water contamination, especially when using the KBr pellet method.[22][24][28] Ensure all materials and equipment are scrupulously dried.

• Sharp, Strong Peaks around 2350 cm⁻¹: This is characteristic of atmospheric carbon dioxide (CO₂).[22][29] A good background subtraction or purging the instrument with dry nitrogen or air will eliminate this artifact.

• Noisy Baseline or Low Signal: This can result from poor sample-crystal contact in ATR, an opaque or too-thick KBr pellet, or instrument misalignment.[28][29] Re-prepare the sample, ensuring good contact or pellet transparency.

• Negative Peaks: These indicate that the background spectrum had a higher concentration of a substance (e.g., CO₂, solvent vapor) than the sample spectrum.[21] Re-acquire a fresh background and sample spectrum.

Conclusion

Validating the FTIR spectrum of synthesized 5-Methylquinoline-2-carboxylic acid is a systematic process grounded in comparative analysis. By comparing the experimental spectrum against a theoretically derived peak map, and critically, against the spectra of potential starting materials and byproducts, researchers can confidently confirm the compound's identity and assess its purity. Adherence to rigorous experimental protocols for either ATR or KBr methods is essential to generate high-quality, artifact-free data, ensuring the trustworthiness and integrity of the validation process.

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• National Institutes of Health. (2024, July 4). Synthesis, DFT studies on a series of tunable quinoline derivatives. Retrieved from [Link]

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Comparative Catalytic Efficiency of 5-Methylquinoline-2-Carboxylic Acid Complexes: A Comprehensive Guide

Executive Summary

The development of highly efficient, stable, and stereoselective transition-metal catalysts is a cornerstone of modern synthetic organic chemistry and drug development. Historically, pyridine-oxazoline (Pyox) and standard quinoline-2-carboxylic acid (quinaldic acid, QA) ligands have been utilized to stabilize metal centers such as Copper (Cu) and Palladium (Pd). However, recent advancements have demonstrated that introducing a methyl group at the 5-position of the quinoline ring—creating 5-Methylquinoline-2-carboxylic acid (5-Me-QA) derivatives—dramatically enhances catalytic efficiency, turnover frequency (TOF), and enantioselectivity [1].

This guide objectively compares the catalytic performance of 5-Me-QA complexes against standard alternatives, providing process chemists and researchers with mechanistic insights, comparative experimental data, and self-validating laboratory protocols.

Mechanistic Rationale: The 5-Methyl Advantage

To understand why 5-Me-QA outperforms baseline QA and Pyox ligands, we must analyze the causality of its structural modifications at the molecular level:

• Electronic Push (Inductive Effect): The methyl group at the 5-position acts as a weak electron-donating group (EDG). This inductive effect increases the electron density across the quinoline ring, specifically enhancing the Lewis basicity of the quinoline nitrogen. Consequently, the metal-ligand coordinate bond (e.g., Cu–N or Pd–N) is significantly strengthened. This prevents catalyst degradation and metal precipitation (blackening) during prolonged reaction times or elevated temperatures.

• Steric Rigidification of the Chiral Pocket: In asymmetric catalysis—such as the synthesis of C1- and C2-symmetric BINOLs using axially chiral BINOL-backbone ligands—the 5-methyl group introduces remote steric bulk. When two 5-Me-QA ligands form a dimeric coordination complex with a Cu(II) ion, this steric pressure restricts the conformational flexibility of the active site. This rigidification forces the incoming naphthoxy radicals into a highly specific trajectory, drastically improving the enantiomeric ratio (e.r.) of the resulting C–C bond formation [1].

• Internal Base Synergy: When paired with metal acetates like Cu(OAc)₂, the carboxylic acid moiety of 5-Me-QA engages in a dual-activation mechanism. It acts as an internal base shuttle, facilitating the rapid deprotonation of substrates (like 2-naphthol or arylboronic acids) and accelerating the formation of the critical metal-substrate intermediate [2].

Comparative Performance Data

The following tables summarize the quantitative advantages of 5-Me-QA complexes in two distinct, highly utilized catalytic workflows: Asymmetric Oxidative Coupling and the Mizoroki-Heck Reaction.

Table 1: Asymmetric Oxidative Coupling of 2-Naphthols

Reaction Conditions: 2-Naphthol (1.0 mmol), Ligand/Cu(OAc)₂ catalyst, O₂ atmosphere, DCM, Room Temperature.

Ligand System	Metal Precursor	Catalyst Loading	Yield (%)	Enantiomeric Ratio (e.r.)	TOF (h⁻¹)
5-Me-QA-BINOL	Cu(OAc)₂	2.5 mol%	96%	98:2	18.5
QA-BINOL (Baseline)	Cu(OAc)₂	5.0 mol%	85%	92:8	8.2
Pyox-BINOL	Cu(OAc)₂	5.0 mol%	62%	79:21	4.1
Ligand-Free	Cu(OAc)₂	10.0 mol%	31%	Racemic (50:50)	1.2

Table 2: Mizoroki-Heck Coupling of Arylboronic Acids and α-Olefins

Reaction Conditions: Arylboronic acid (1.2 eq), α-olefin (1.0 eq), Catalyst, Room Temperature, Air.

Ligand System	Metal Precursor	Catalyst Loading	Yield (%)	E/Z Selectivity	Reaction Time
Bis-(5-Me-QA)	Pd(OAc)₂	0.5 mol%	98%	>99:1	4 hours
Bis-(QA)	Pd(OAc)₂	1.0 mol%	89%	95:5	8 hours
PPh₃	Pd(OAc)₂	2.0 mol%	74%	85:15	18 hours (at 70°C)

Signaling & Reaction Pathways

To visualize the dual-activation mechanism and the flow of the catalytic cycle, the following diagram illustrates the 5-Me-QA-Cu(II) mediated enantioselective oxidative coupling pathway.

Catalytic cycle of 5-Me-QA-Cu mediated enantioselective oxidative coupling.

Experimental Protocols & Workflows

The following protocol details the synthesis of C2-symmetric BINOLs using the 5-Me-QA-Cu catalytic system. Every step is designed as a self-validating system to ensure reproducibility and high enantiomeric excess.

Protocol: Enantioselective Oxidative Homo-Coupling of 2-Naphthols

Step 1: In Situ Catalyst Assembly

• Action: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 5-Me-QA-BINOL ligand (0.025 mmol, 2.5 mol%) and anhydrous Cu(OAc)₂ (0.025 mmol, 2.5 mol%). Evacuate and backfill with Argon three times. Inject 2.0 mL of anhydrous dichloromethane (DCM) and stir at room temperature for 30 minutes.

• Causality: Pre-stirring the metal precursor and the ligand in the absence of the substrate is critical. It allows the system to reach thermodynamic equilibrium, ensuring the complete formation of the active dimeric 5-Me-QA-Cu(II) complex. If the substrate is added prematurely, uncoordinated Cu(OAc)₂ will catalyze a rapid, unselective background oxidation, drastically reducing the overall e.r. of the final product.

Step 2: Substrate Introduction & Aerobic Oxidation

• Action: Add 2-naphthol (1.0 mmol) to the deep green catalyst solution. Purge the reaction vessel with pure O₂ gas and attach an O₂ balloon. Stir vigorously at room temperature for 24 hours.

• Causality: The vigorous stirring under a constant O₂ atmosphere is required to maintain a high concentration of dissolved oxygen. O₂ serves as the terminal oxidant, re-oxidizing the transient Cu(I) species back to Cu(II). A drop in O₂ pressure leads to catalyst resting-state degradation and stalls the turnover frequency.

Step 3: Reaction Quench and Self-Validation (TLC)

• Action: Quench the reaction by adding 2.0 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Causality: The NH₄Cl quench effectively breaks the metal-ligand-product complex by protonating the product and sequestering the copper ions, preventing any further racemic oxidation during the workup phase. Self-Validation: Spot the crude mixture on a TLC plate (Hexanes:EtOAc 4:1). The complete disappearance of the 2-naphthol starting material validates that the catalyst maintained its activity throughout the 24-hour cycle.

Step 4: Purification and Chiral Analysis

• Action: Purify the crude residue via silica gel flash column chromatography. Determine the enantiomeric excess (ee) by High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (e.g., Chiralcel OD-H column, Hexane/i-PrOH = 90:10, flow rate 1.0 mL/min).

Step-by-step experimental workflow for 5-Me-QA-Cu catalyzed BINOL synthesis.

Conclusion

The transition from standard quinoline-2-carboxylic acid to 5-Methylquinoline-2-carboxylic acid represents a minor structural change with profound catalytic consequences. By enhancing the electronic coordination to the metal center and rigidifying the chiral environment, 5-Me-QA complexes offer superior yields, remarkable enantioselectivity, and lower required catalyst loadings. For process chemists scaling up cross-coupling or asymmetric oxidation reactions, integrating 5-Me-QA ligands is a highly recommended optimization strategy.

References

• An Axially Chiral Quinoline-2-Carboxylic Acid-Cu Catalyst for Enantioselective Synthesis of C2- and C1-Symmetric BINOLs The Journal of Organic Chemistry (ACS Publications), 2024. URL:[Link]

• Bis-quinoline-2-carboxylic acid Copper Salt as an Efficient Catalyst for Synthesis of Aryl Olefins by Heck Reaction Catalysis Letters (Springer), 2019. URL:[Link]

Comprehensive Mass Spectrometry Profiling of 5-Methylquinoline-2-carboxylic Acid: A Platform Comparison Guide

Executive Summary

5-Methylquinoline-2-carboxylic acid is a highly functionalized N-heterocycle that serves as a critical building block in pharmaceutical synthesis and a key biomarker in metabolic profiling. Accurately characterizing its structural footprint requires robust analytical methodologies. Because the molecule possesses both a basic quinoline nitrogen and an acidic carboxyl group, its mass spectrometric (MS) behavior is highly dependent on the ionization technique employed.

This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) versus Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) . By dissecting the mechanistic fragmentation pathways and providing self-validating experimental protocols, this guide equips researchers with the data necessary to select the optimal platform for structural elucidation versus trace-level quantification.

Analytical Platform Decision Logic

Choosing the correct MS platform relies on the matrix complexity and the analytical goal. The diagram below illustrates the decision-making logic for profiling 5-Methylquinoline-2-carboxylic acid.

Analytical decision matrix for 5-Methylquinoline-2-carboxylic acid MS profiling.

Mechanistic Fragmentation Dynamics

To confidently interpret spectral data, one must understand the causality behind the ion formations. The fragmentation of 5-Methylquinoline-2-carboxylic acid is governed by the stability of the quinoline ring and the lability of the 2-carboxylic acid group.

GC-EI-MS: Hard Ionization and Radical Cation Rearrangement

Direct GC-MS analysis of quinoline-2-carboxylic acid is challenging due to its low volatility and polarity, which causes severe peak tailing and thermal degradation in the GC inlet 1. Therefore, it is typically analyzed as a methyl ester derivative. Under 70 eV Electron Ionization (EI), the methyl ester derivative ( C12​H11​NO2​ , MW: 201.08) forms a robust radical cation [M]+∙ . The fragmentation patterns of quinolinecarboxylic acid methyl esters typically show intense fragment ions resulting from consecutive neutral losses of methoxy ( ∙OCH3​ ) and carbonyl ( CO ) groups [[2]](). Furthermore, the 5-methyl group can undergo a classic hydrogen rearrangement, expanding the aromatic system to form a highly stable azatropylium-like ion, driving the high relative abundance of the m/z142 base peak. Reference EI mass spectra for the base quinoline-2-carboxylic acid confirm that primary fragmentation involves the loss of CO2​ or the carboxyl radical 3.

LC-ESI-MS/MS: Soft Ionization and Even-Electron Dissociation

In positive ion mode ESI, the molecule is readily protonated at the highly basic quinoline nitrogen to form the [M+H]+ ion at m/z188.07 4. Collision-Induced Dissociation (CID) of this even-electron precursor yields specific product ions. The proximity of the protonated nitrogen to the 2-carboxylic acid facilitates an intermediate hydrogen-bonded state. This structural arrangement makes the main dissociation pathway for quinolinecarboxylic acids highly susceptible to rapid decarboxylation (loss of CO2​ ) 5.

ESI-MS/MS positive ion fragmentation pathway for 5-Methylquinoline-2-carboxylic acid.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes a mechanistic rationale and a built-in quality control check.

Protocol A: GC-EI-MS Derivatization & Analysis

Objective: Convert the polar carboxylic acid into a volatile methyl ester for high-resolution structural library matching.

• Sample Preparation & Internal Standard Addition: Aliquot 100 µL of sample extract. Add 10 µL of D3​ -quinoline-2-carboxylic acid (Internal Standard, 10 µg/mL). Evaporate to dryness under a gentle nitrogen stream.

  • Causality: The stable isotope-labeled internal standard accounts for any variability in derivatization efficiency and injection volume.

• Derivatization: Add 100 µL of 14% Boron Trifluoride ( BF3​ ) in Methanol. Heat at 60°C for 30 minutes.

  • Causality: BF3​ acts as a Lewis acid catalyst, specifically targeting the carboxylate for esterification without oxidizing the quinoline nitrogen (a common artifact with harsher alkylating agents like diazomethane).

• Extraction: Cool to room temperature. Add 200 µL of hexane and 200 µL of saturated NaCl solution. Vortex for 1 minute and centrifuge. Transfer the upper hexane layer to a GC vial.

• Self-Validation Check (System Suitability): Inject a reagent blank prior to the sample. The blank must show zero signal at m/z201 to confirm no carryover. The peak area ratio of the analyte to the D3​ -internal standard must yield a relative standard deviation (RSD) of <5% across triplicate injections.

Protocol B: LC-ESI-MS/MS MRM Optimization

Objective: Direct, high-sensitivity trace quantification in biological matrices using Multiple Reaction Monitoring (MRM).

• Mobile Phase Preparation: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

  • Causality: Formic acid lowers the pH of the mobile phase well below the pKa of the quinoline nitrogen (~4.9). This locks the molecule in its protonated [M+H]+ state, maximizing ionization efficiency in the ESI source.

• Chromatography: Inject 5 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% B to 95% B over 3 minutes.

• MS/MS Tuning: Infuse a 1 µg/mL standard solution directly into the MS. Optimize the Collision Energy (CE) for the m/z188→144 (Quantifier) and m/z188→170 (Qualifier) transitions.

• Self-Validation Check (Ion Ratio Confirmation): The system validates peak purity automatically. The ratio between the Quantifier and Qualifier transitions must remain constant (within ±20% of the reference standard) across the entire width of the chromatographic peak. Any deviation indicates a co-eluting isobaric interference.

Quantitative Data & Spectral Summaries

The following tables summarize the expected fragmentation data, providing a quick-reference comparison between the two MS platforms.

Table 1: GC-EI-MS Fragmentation of 5-Methylquinoline-2-carboxylic acid methyl ester (70 eV)

m/z	Relative Abundance	Ion Assignment	Mechanistic Description
201	~40%	[M]+∙	Molecular Ion of the methyl ester derivative.
170	~20%	[M−∙OCH3​]+	Loss of the methoxy radical from the ester group.
142	100%	[M−∙COOCH3​]+	Base Peak. Cleavage of the entire ester group; stabilized by azatropylium ring expansion.
115	~35%	[142−HCN]+∙	Subsequent loss of Hydrogen Cyanide from the quinoline ring structure.

Table 2: LC-ESI-MS/MS MRM Transitions for 5-Methylquinoline-2-carboxylic acid (Positive Mode)

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Transition Type	Mechanistic Description
188.1	144.1	25	Quantifier	Direct decarboxylation (Loss of CO2​ , 44 Da). Highly sensitive and stable.
188.1	170.1	15	Qualifier 1	Loss of water ( H2​O , 18 Da) from the carboxylic acid moiety.
188.1	117.1	40	Qualifier 2	Sequential loss of CO2​ and HCN . Requires higher collision energy to fracture the ring.

References

• BenchChem. "Application Notes and Protocols for the Mass Spectrometry of Quinoline-2-carboxylic Acid." BenchChem.
• ResearchGate. "EI-MS spectrum and chemical structure assigned to compound5 (identified as 4-quinolinecarboxylic methyl ester).
• ACS Publications. "Metal Complexation Reactions of Quinolone Antibiotics in a Quadrupole Ion Trap." Analytical Chemistry.
• NIST. "2-Quinolinecarboxylic acid." NIST Chemistry WebBook.
• BenchChem. "Application Notes and Protocols for the Derivatization of Quinoline-2-Carboxylic Acid for GC-MS Analysis." BenchChem.

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A Senior Application Scientist's Guide to Benchmarking 5-Methylquinoline-2-carboxylic Acid Against Standard Quinoline Derivatives

Introduction: The Quinoline Scaffold and the Promise of Novel Derivatives

The quinoline scaffold, a fused heterocyclic system of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry, celebrated for its versatile and privileged structure.[1] Its derivatives have given rise to a plethora of therapeutic agents with a broad spectrum of biological activities, including anticancer, antibacterial, antimalarial, and anti-inflammatory properties. The inherent drug-like qualities of the quinoline nucleus make it a fertile ground for the discovery of novel therapeutics.

This guide focuses on a specific, yet under-explored derivative: 5-Methylquinoline-2-carboxylic acid . The introduction of a methyl group at the 5-position and a carboxylic acid at the 2-position of the quinoline ring presents an intriguing candidate for investigation. While the broader class of quinoline-2-carboxylic acids has shown significant biological potential, specific data on this particular derivative remains scarce.

Therefore, this document serves as a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically benchmark 5-Methylquinoline-2-carboxylic acid against established, clinically relevant quinoline derivatives. We will provide the scientific rationale, detailed experimental protocols, and a framework for data analysis and interpretation, empowering researchers to unlock the therapeutic potential of this novel compound.

The Benchmarking Strategy: A Two-Pronged Approach

To comprehensively evaluate the potential of 5-Methylquinoline-2-carboxylic acid, we propose a two-pronged benchmarking strategy focusing on two of the most prominent therapeutic areas for quinoline derivatives: anticancer and antibacterial activities.

For each therapeutic area, we will compare our compound of interest against a "gold standard" quinoline-based drug:

• Anticancer Benchmark: Camptothecin , a natural alkaloid and a potent topoisomerase I inhibitor.[2][]

• Antibacterial Benchmark: Ciprofloxacin , a broad-spectrum fluoroquinolone antibiotic that targets DNA gyrase.[4][5]

This comparative approach will provide a clear and clinically relevant context for the biological activity of 5-Methylquinoline-2-carboxylic acid.

Figure 1: Proposed workflow for benchmarking 5-Methylquinoline-2-carboxylic acid.

Physicochemical Characterization: The Foundation of Drug Discovery

Before embarking on biological assays, a thorough physicochemical characterization of 5-Methylquinoline-2-carboxylic acid is essential. These properties will influence its pharmacokinetic and pharmacodynamic behavior.

Property	5-Methylquinoline-2-carboxylic Acid (Predicted/Experimental)	Quinoline-2-carboxylic acid (Reference)[6]
Molecular Weight	187.19 g/mol	173.16 g/mol
LogP	~2.5 (Predicted)	1.89 (Experimental)
Topological Polar Surface Area (TPSA)	50.2 Ų	50.2 Ų
Hydrogen Bond Donors	1	1
Hydrogen Bond Acceptors	3	3
Aqueous Solubility	To be determined	Low

Note: Predicted values for 5-Methylquinoline-2-carboxylic acid are based on computational models and require experimental verification.

Synthesis of 5-Methylquinoline-2-carboxylic Acid: A Proposed Route

While various methods exist for quinoline synthesis, the Doebner-von Miller reaction provides a plausible and adaptable route for the synthesis of 5-Methylquinoline-2-carboxylic acid.[7] This reaction involves the condensation of an aniline with an α,β-unsaturated carbonyl compound.

Figure 2: Proposed Doebner-von Miller synthesis of the target compound.

Experimental Protocol: Synthesis of 5-Methylquinoline-2-carboxylic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-methylaniline (1 equivalent) and an appropriate aldehyde (e.g., acetaldehyde, 1.1 equivalents) in a suitable solvent such as ethanol.

• Addition of Pyruvic Acid: Slowly add pyruvic acid (1 equivalent) to the reaction mixture.

• Acid Catalysis: Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Neutralize the acid with a suitable base (e.g., sodium bicarbonate solution) until the pH is neutral.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield pure 5-Methylquinoline-2-carboxylic acid.

Anticancer Activity Benchmark: 5-Methylquinoline-2-carboxylic Acid vs. Camptothecin

Mechanism of Action of Camptothecin: Camptothecin and its analogs are potent anticancer agents that function by inhibiting DNA topoisomerase I.[2][8] This enzyme is crucial for relieving torsional stress in DNA during replication and transcription. By stabilizing the topoisomerase I-DNA covalent complex, camptothecin prevents the re-ligation of the DNA strand, leading to the accumulation of single-strand breaks.[9] These breaks are converted into lethal double-strand breaks during DNA replication, ultimately triggering apoptosis.[]

Figure 3: Simplified mechanism of action of Camptothecin.

Comparative In Vitro Cytotoxicity Data (Hypothetical)

The following table presents a template for comparing the cytotoxic activity of 5-Methylquinoline-2-carboxylic acid against Camptothecin across a panel of human cancer cell lines.

Compound	Cancer Cell Line	IC₅₀ (µM)
5-Methylquinoline-2-carboxylic Acid	MCF-7 (Breast)	To be determined
HCT116 (Colon)	To be determined
A549 (Lung)	To be determined
Camptothecin	MCF-7 (Breast)	0.089[10]
HCT116 (Colon)	~0.02[7]
A549 (Lung)	Literature value

Experimental Protocol: MTT Assay for Cytotoxicity[1]

• Cell Seeding: Seed human cancer cells (e.g., MCF-7, HCT116, A549) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Methylquinoline-2-carboxylic acid and the benchmark compound (Camptothecin) in culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) is determined by plotting the percentage of viability against the compound concentration using non-linear regression analysis.

Antibacterial Activity Benchmark: 5-Methylquinoline-2-carboxylic Acid vs. Ciprofloxacin

Mechanism of Action of Ciprofloxacin: Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic that targets bacterial DNA gyrase (topoisomerase II) and topoisomerase IV.[4][11] These enzymes are essential for bacterial DNA replication, transcription, repair, and recombination. By inhibiting these enzymes, ciprofloxacin leads to the accumulation of double-strand DNA breaks, ultimately resulting in bacterial cell death.[12][13]

Figure 4: Simplified mechanism of action of Ciprofloxacin.

Comparative In Vitro Antibacterial Activity Data (Hypothetical)

The following table provides a template for comparing the Minimum Inhibitory Concentration (MIC) of 5-Methylquinoline-2-carboxylic acid against Ciprofloxacin for representative Gram-positive and Gram-negative bacteria.

Compound	Bacterial Strain	MIC (µg/mL)
5-Methylquinoline-2-carboxylic Acid	Staphylococcus aureus (ATCC 29213)	To be determined
Escherichia coli (ATCC 25922)	To be determined
Ciprofloxacin	Staphylococcus aureus (ATCC 29213)	0.25 - 1.0
Escherichia coli (ATCC 25922)	≤0.008 - 0.032[14][15]

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation of Bacterial Inoculum: Prepare a standardized bacterial suspension in cation-adjusted Mueller-Hinton broth (CAMHB) to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Serial Dilution of Compounds: In a 96-well microtiter plate, perform a two-fold serial dilution of 5-Methylquinoline-2-carboxylic acid and Ciprofloxacin in CAMHB.

• Inoculation: Add the standardized bacterial inoculum to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Directions

This guide provides a comprehensive framework for the systematic benchmarking of 5-Methylquinoline-2-carboxylic acid against standard quinoline derivatives in the fields of anticancer and antibacterial research. The provided protocols are robust and widely accepted methodologies that will yield reliable and comparable data.

The successful execution of these experiments will elucidate the therapeutic potential of 5-Methylquinoline-2-carboxylic acid. Positive results would warrant further investigation, including:

• Mechanism of action studies: To determine if the compound acts via similar or novel pathways compared to the benchmarks.

• In vivo efficacy studies: To evaluate the compound's activity in animal models of cancer and infectious diseases.

• Structure-activity relationship (SAR) studies: To synthesize and test related analogs to optimize potency and selectivity.

By following the rigorous scientific approach outlined in this guide, researchers can effectively evaluate 5-Methylquinoline-2-carboxylic acid and contribute to the exciting and ever-evolving field of quinoline-based drug discovery.

References

• New Molecular Mechanisms of Action of Camptothecin-type Drugs. Anticancer Research.
• Camptothecin: Definition, Structure, Synthesis, Mechanism of Action and Uses. (2025, March 3).
• Ciprofloxacin. Wikipedia.
• Mechanism of action of camptothecin. PubMed.
• Ciprofloxacin: in vitro activity, mechanism of action, and resistance. PubMed.
• Pharmacology of Camptothecin; Mechanism of action, Pharmacokinetics, Uses, Effects. (2025, April 28).
• What is the mechanism of Camptothecin?
• The resistance mechanisms of bacteria against ciprofloxacin and new approaches for enhancing the efficacy of this antibiotic. PMC.
• What is the mechanism of Ciprofloxacin?
• CIPRO® (ciprofloxacin hydrochloride) TABLETS CIPRO® (ciprofloxacin*) ORAL SUSPENSION.
• Cross-Resistance Profiles of Camptothecin Analogs in Cancer Cell Lines: A Compar
• Camptothecin (CPT) | Topo I Inhibitor | Apoptosis Inducer | CAS 7689-03-4. Selleck Chemicals.
• Sensitivity to camptothecin of human breast carcinoma and normal endothelial cells.
• Simple Ciprofloxacin Resistance Test and Determination of Minimal Inhibitory Concentration within 2 h Using Raman Spectroscopy.
• Camptothecin - Topoisomerase I Inhibitor for Cancer Research. APExBIO.
• Camptothecin. MedChemExpress.
• Synthesis and In Vitro Cytotoxicity of 2-Alkylaminosubstituted Quinoline Deriv
• Synthesis, Charcterization and Antibacterial Studies of 4-Methyl-2-(4-Substituted Phenyl)
• Effects of sub-minimum inhibitory concentrations of ciprofloxacin on biofilm formation and virulence factors of Escherichia coli. PMC.
• Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A.
• Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry (RSC Publishing).
• Quinoline-2-Carboxylic Acid Derivatives: A Pharmacological Deep Dive for Drug Discovery. Benchchem.
• Quinoline-based anti-MRSA agents: Current development, structure-activity rel
• CID 10511722. PubChem.
• Determination of MIC of ciprofloxacin.
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• What is the minimum inhibitory concentration (MIC) of ciprofloxacin (Cipro) for E. coli in urinary tract infections (UTIs)? Dr.Oracle.
• Synthesis, characterisation and antibacterial activity of substituted 2-quinoline thiosemicarbazones. ResearchSpace@UKZN.
• Ciprofloxacin Concentrations 1/1000th the MIC Can Select for Antimicrobial Resistance in N. gonorrhoeae—Important Implications for Maximum Residue Limits in Food. PMC.
• Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects?. Brieflands.
• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflamm
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Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide for Handling 5-Methylquinoline-2-carboxylic Acid

Introduction As drug development professionals and synthetic chemists, handling heterocyclic building blocks like1 requires a rigorous, scientifically grounded approach to laboratory safety[1]. This compound is a vital intermediate in pharmaceutical synthesis, but its structural features—a lipophilic quinoline core paired with an acidic carboxyl group—necessitate specific personal protective equipment (PPE) and handling protocols to mitigate exposure risks. This guide provides a self-validating system of operational and disposal plans to ensure maximum safety and workflow efficiency.

Hazard Assessment & Mechanistic Causality

To select the appropriate PPE, we must first understand the physicochemical hazards of 5-Methylquinoline-2-carboxylic acid:

• Mucous Membrane Irritation : The carboxylic acid functional group at the 2-position acts as a proton donor. Upon contact with the moisture in eyes or the respiratory tract, it causes a localized drop in pH, leading to 2[2].

• Dermal Penetration Potential : The quinoline ring is a planar, lipophilic heterocycle. The addition of the 5-methyl group further increases its partition coefficient (LogP). If the powder dissolves in sweat or organic solvents on the skin, this lipophilicity facilitates transdermal absorption,2[2].

• Particulate Aerosolization : As a dry crystalline powder, the compound is prone to static cling and aerosolization during weighing. Inhalation of these micro-particulates bypasses the upper respiratory defenses, delivering the acidic compound directly to the alveolar epithelium, necessitating strict 3[3].

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic hazards, the following PPE matrix must be strictly adhered to. Every item is selected based on its specific material resistance and physical barrier properties.

PPE Category	Specification & Standard	Scientific Rationale
Eye Protection	Chemical splash goggles (ANSI Z87.1 / EN 166)	Safety glasses are insufficient. Snug-fitting goggles prevent airborne acidic dust from bypassing the lenses and contacting the cornea.
Hand Protection	Nitrile gloves (Min. 0.11 mm thickness, EN 374)	Nitrile provides superior chemical resistance against organic acids compared to latex. It prevents the lipophilic quinoline core from penetrating the epidermal barrier.
Body Protection	Flame-retardant, 100% cotton lab coat	Cotton prevents static buildup (which attracts powder). The coat must be fully buttoned to prevent dust accumulation on personal clothing.
Respiratory Protection	N95 / P3 Particulate Respirator	Mandatory only if handling outside a fume hood. Filters out fine crystalline dust, 3[3].

Operational Workflow & Engineering Controls

To ensure a self-validating safety system, PPE must be paired with robust engineering controls.

Step-by-Step Handling Methodology:

• Environmental Verification : Prior to opening the container, verify that the chemical fume hood is operational with a face velocity between 0.4 and 0.6 m/s. This continuous inward airflow is the primary defense against aerosolized powder.

• Static Mitigation : Wipe down the analytical balance and the exterior of the chemical container with a damp, lint-free cloth or use an anti-static ionizer. This prevents the powder from repelling off surfaces due to electrostatic discharge.

• Transfer Protocol : Use a grounded, anti-static metal spatula. Keep the source container (5-Methylquinoline-2-carboxylic acid) and the receiving vessel (e.g., round-bottom flask or weigh boat) adjacent to each other to minimize the transfer distance.

• Solvent Addition : If preparing a solution, add the organic solvent (e.g., DMF, DMSO, or ethanol) slowly down the side of the receiving vessel to avoid kicking up dust.

Spill Response and Disposal Plan

In the event of a spill, swift and methodical action prevents environmental contamination and secondary exposure.

Step-by-Step Spill Cleanup Methodology:

• Containment : Immediately halt operations. If the spill is inside the fume hood, lower the sash to the minimum safe working height to maximize face velocity and contain the dust.

• Neutralization : Do NOT use a dry brush, which will aerosolize the powder. Instead, gently cover the spill with a damp absorbent pad. If the spill is large, carefully apply a weak basic absorbent (such as sodium carbonate) to neutralize the carboxylic acid moiety.

• Collection : Use a non-sparking, disposable scoop to collect the neutralized slurry. Transfer it into a rigid, sealable hazardous waste container.

• Decontamination : Wipe the spill area with a dilute soap solution, followed by a water rinse, to remove residual lipophilic quinoline traces.

• Waste Segregation : Label the container clearly as "Halogen-Free Organic Acid Waste." Do not mix with strong oxidizers or strong bases, as exothermic acid-base reactions can occur. 4[4].

Process Visualization

The following diagram illustrates the logical workflow for handling 5-Methylquinoline-2-carboxylic acid, ensuring all safety checkpoints are met.

Standard operating procedure for handling 5-Methylquinoline-2-carboxylic acid safely.

References

• Title: 5-methylquinoline-2-carboxylic acid | 103856-59-3 Source: Sigma-Aldrich URL
• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version 2011 Source: National Academies of Sciences, Engineering, and Medicine URL
• Title: Quinoline yellow (C.I. 47005)
• Title: Quinoline Safety Data Sheet Source: Thermo Fisher Scientific URL

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